Hydroxy Flunarizine

• CAS: 100551-77-7

Core Science & Biosynthesis

An In-depth Technical Guide to Hydroxy Flunarizine: Structure, Properties, and Inferred Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Flunarizine is recognized as a principal metabolite of Flunarizine, a selective calcium channel blocker.[1][2] Flunarizine is a diphenylmethylpiperazine derivative utilized in the prophylaxis of migraine and the management of vertigo.[3][4] The pharmacological and physicochemical characteristics of Hydroxy Flunarizine are intrinsically linked to its parent compound. This guide provides a comprehensive overview of the known chemical structure and properties of Hydroxy Flunarizine, supplemented with extensive data from its parent compound, Flunarizine, to infer its biological activities and potential mechanisms of action.

Chemical Structure and Properties

The chemical identity of Hydroxy Flunarizine is established by its unique structural features, which are a direct result of the metabolic hydroxylation of Flunarizine.

Table 1: Chemical and Physical Properties of Hydroxy Flunarizine

Property	Value	Source
IUPAC Name	4-[(1E)-3-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]prop-1-en-1-yl]phenol	ChemSpider
CAS Number	87166-81-2	Santa Cruz Biotechnology
Molecular Formula	C₂₆H₂₆F₂N₂O	Santa Cruz Biotechnology
Molecular Weight	420.49 g/mol	Santa Cruz Biotechnology
Predicted Boiling Point	544.6 ± 50.0 °C	ChemicalBook
Predicted Density	1.222 ± 0.06 g/cm³	ChemicalBook
Predicted pKa	10.06 ± 0.26	ChemicalBook

For comparative purposes, the more extensively studied properties of the parent compound, Flunarizine, are presented below.

Table 2: Experimental Properties of Flunarizine

Property	Value	Source
Melting Point	251.5 °C (dihydrochloride)	Wikipedia
Solubility	Poorly soluble in water	PubMed
LogP	5.3	DrugBank
pKa (Strongest Basic)	7.22	DrugBank

Inferred Mechanism of Action and Signaling Pathway

The mechanism of action of Hydroxy Flunarizine is presumed to mirror that of Flunarizine, which functions as a selective calcium entry blocker.[4][5] Flunarizine inhibits the influx of extracellular calcium through voltage-gated calcium channels, thereby preventing cellular calcium overload.[5] This action is particularly relevant in neuronal tissues, where excessive calcium influx can lead to hyperexcitability, a key factor in the pathophysiology of migraines.

The primary signaling pathway involves the blockade of T-type and L-type calcium channels in neurons and smooth muscle cells.[6] This leads to a reduction in intracellular calcium levels, which in turn decreases neuronal excitability and the release of neurotransmitters. Additionally, Flunarizine exhibits antihistaminic properties by blocking H1 histamine receptors, which may contribute to its efficacy in treating vertigo.[5]

Inferred signaling pathway of Hydroxy Flunarizine.

Experimental Protocols

Synthesis of Flunarizine (Parent Compound)

General synthesis workflow for Flunarizine.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

The analysis of Flunarizine and its metabolites, including Hydroxy Flunarizine, is crucial for pharmacokinetic and metabolism studies. A validated HPLC method for the determination of Flunarizine and its impurities can be adapted for the quantification of Hydroxy Flunarizine.[7][8][9][10]

Protocol for HPLC Analysis of Flunarizine and Related Substances

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[8]

• Mobile Phase: A mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer (e.g., phosphate buffer) is typical. The exact ratio can be optimized for the best separation. A common mobile phase composition is a mixture of Methanol: Acetonitrile: Water (50:30:20 v/v) with the pH adjusted to 4.6.[8]

• Flow Rate: A flow rate of 1.0 mL/min is generally used.[8]

• Detection: UV detection at a wavelength of 245 nm is appropriate for Flunarizine and its derivatives.[8]

• Sample Preparation: Samples (e.g., from bulk drug, dosage forms, or biological matrices) should be dissolved in the mobile phase, filtered through a 0.45 µm filter, and then injected into the HPLC system.

• Quantification: A calibration curve is constructed by injecting standard solutions of known concentrations to quantify the analyte in the sample.

HPLC analytical workflow.

Conclusion

Hydroxy Flunarizine, as a key metabolite of Flunarizine, is of significant interest to researchers in pharmacology and drug development. While specific experimental data for Hydroxy Flunarizine remains limited, its chemical properties and biological activities can be largely inferred from its well-characterized parent compound. The provided information on its structure, properties, and inferred mechanism of action, along with generalized experimental workflows, serves as a valuable resource for further investigation. Future research should focus on dedicated studies to elucidate the specific pharmacological and toxicological profile of Hydroxy Flunarizine to fully understand its contribution to the overall therapeutic and adverse effects of Flunarizine.

References

• 1. Flunarizina | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Flunarizine | C26H26F2N2 | CID 941361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Flunarizine. A reappraisal of its pharmacological properties and therapeutic use in neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flunarizine - Wikipedia [en.wikipedia.org]
• 5. pdf.hres.ca [pdf.hres.ca]
• 6. Anti-Angiogenic Activity of Flunarizine by In Ovo, In Vitro, and In Vivo Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of a rapid chromatographic method for the analysis of flunarizine and its main production impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rjpbcs.com [rjpbcs.com]
• 9. HPLC Determination of Flunarizine Dihydrochloride in Tablets and Its Validation | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of Hydroxy Flunarizine for Use as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthetic pathway for hydroxy flunarizine, a primary metabolite of the calcium channel blocker flunarizine. The synthesis of this metabolite is crucial for its use as a reference standard in pharmacokinetic and metabolic studies, ensuring accurate quantification and identification. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations of the synthetic and experimental workflows.

Introduction

Flunarizine is a selective calcium entry blocker widely used in the treatment of migraine and vertigo.[1][2] In vivo, flunarizine undergoes extensive metabolism, primarily through aromatic hydroxylation and N-oxidation, leading to the formation of various metabolites.[1] One of the major metabolites is hydroxy flunarizine, which is formed by the hydroxylation of one of the phenyl rings. The availability of a pure, well-characterized reference standard of hydroxy flunarizine is essential for a variety of research applications, including:

• Pharmacokinetic (PK) studies: To accurately quantify the concentration of the metabolite in biological matrices.

• Metabolism studies: To investigate the metabolic pathways of flunarizine.

• In vitro biological assays: To assess the pharmacological activity of the metabolite.

• Impurity profiling: To identify and quantify related substances in flunarizine drug products.

This guide details a plausible and robust multi-step synthesis of hydroxy flunarizine, designed to be accessible to researchers with a background in organic synthesis.

Proposed Synthetic Pathway

The proposed synthesis of hydroxy flunarizine involves a four-step sequence, starting from commercially available precursors:

• Protection of the phenolic hydroxyl group: The phenolic hydroxyl group of p-hydroxycinnamyl alcohol is protected as an acetate ester to prevent unwanted side reactions in subsequent steps.

• Conversion of the protected alcohol to an alkyl chloride: The allylic alcohol of the protected intermediate is converted to the corresponding chloride, creating a reactive electrophile for the subsequent alkylation step.

• N-alkylation of the piperazine derivative: The protected and activated cinnamyl derivative is coupled with 1-bis(4-fluorophenyl)methyl piperazine.

• Deprotection of the phenolic hydroxyl group: The acetate protecting group is removed to yield the final product, hydroxy flunarizine.

Experimental Protocols

The following protocols are adapted from established procedures for similar chemical transformations and provide a detailed guide for the synthesis of hydroxy flunarizine.

3.1. Step 1: Synthesis of p-Acetoxycinnamyl Alcohol (Protection)

This step involves the selective acetylation of the phenolic hydroxyl group of p-hydroxycinnamyl alcohol.

• Reaction Scheme: p-Hydroxycinnamyl alcohol + Acetic Anhydride → p-Acetoxycinnamyl Alcohol

• Methodology:

  • To a solution of p-hydroxycinnamyl alcohol (1 equivalent) in pyridine at 0 °C, add acetic anhydride (1.1 equivalents) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford p-acetoxycinnamyl alcohol.

3.2. Step 2: Synthesis of p-Acetoxycinnamyl Chloride (Activation)

The allylic alcohol of p-acetoxycinnamyl alcohol is converted to the corresponding chloride.

• Reaction Scheme: p-Acetoxycinnamyl Alcohol + Thionyl Chloride → p-Acetoxycinnamyl Chloride

• Methodology:

  • Dissolve p-acetoxycinnamyl alcohol (1 equivalent) in anhydrous dichloromethane (DCM) and cool to 0 °C.

  • Add thionyl chloride (1.2 equivalents) dropwise to the solution.

  • Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2-4 hours.

  • Monitor the reaction by TLC.

  • Carefully quench the reaction by pouring it into ice-water.

  • Separate the organic layer and wash with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude p-acetoxycinnamyl chloride, which can be used in the next step without further purification.

3.3. Step 3: Synthesis of Protected Hydroxy Flunarizine (N-Alkylation)

This key step involves the coupling of the piperazine derivative with the prepared cinnamyl chloride.

• Reaction Scheme: 1-bis(4-fluorophenyl)methyl piperazine + p-Acetoxycinnamyl Chloride → Protected Hydroxy Flunarizine

• Methodology:

  • To a solution of 1-bis(4-fluorophenyl)methyl piperazine (1 equivalent) in acetonitrile, add p-acetoxycinnamyl chloride (1.1 equivalents) and potassium carbonate (2.5 equivalents).

  • Heat the reaction mixture to reflux and stir for 8-12 hours.

  • Monitor the reaction by TLC.

  • After cooling to room temperature, filter the reaction mixture and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the protected hydroxy flunarizine.

3.4. Step 4: Synthesis of Hydroxy Flunarizine (Deprotection)

The final step is the hydrolysis of the acetate protecting group to yield the target compound.

• Reaction Scheme: Protected Hydroxy Flunarizine → Hydroxy Flunarizine

• Methodology:

  • Dissolve the protected hydroxy flunarizine (1 equivalent) in a mixture of methanol and water.

  • Add sodium hydroxide (2-3 equivalents) and stir the mixture at room temperature for 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, neutralize the reaction mixture with 1 M HCl.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to afford pure hydroxy flunarizine.

Data Presentation

The following tables summarize the key quantitative data for the proposed synthesis. The yields are estimated based on similar reactions reported in the literature.

Table 1: Reagents and Estimated Yields

Step	Starting Material	Reagents	Product	Estimated Yield (%)
1	p-Hydroxycinnamyl Alcohol	Acetic Anhydride, Pyridine	p-Acetoxycinnamyl Alcohol	90-95
2	p-Acetoxycinnamyl Alcohol	Thionyl Chloride, DCM	p-Acetoxycinnamyl Chloride	85-90
3	1-bis(4-fluorophenyl)methyl piperazine & p-Acetoxycinnamyl Chloride	K₂CO₃, Acetonitrile	Protected Hydroxy Flunarizine	70-80
4	Protected Hydroxy Flunarizine	NaOH, Methanol/Water	Hydroxy Flunarizine	80-90

Table 2: Physicochemical and Analytical Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR Data	Expected ¹³C NMR Data	Expected Mass Spectrum (m/z)
Hydroxy Flunarizine	C₂₆H₂₆F₂N₂O	420.50	Data not available in literature. Expected signals for aromatic protons, vinyl protons, piperazine protons, and a benzhydryl proton.	Data not available in literature. Expected signals for aromatic carbons, vinyl carbons, piperazine carbons, and a benzhydryl carbon.	[M+H]⁺ = 421.21
Flunarizine (for comparison)	C₂₆H₂₆F₂N₂	404.50	Aromatic protons (7.2-7.4 ppm), vinyl protons (6.1-6.5 ppm), piperazine protons (2.4-3.2 ppm), benzhydryl proton (4.2 ppm)	Aromatic carbons (115-163 ppm), vinyl carbons (126-131 ppm), piperazine carbons (50-55 ppm), benzhydryl carbon (~75 ppm)	[M+H]⁺ = 405.2[3]

Workflow Visualization

The following diagram illustrates the general experimental workflow for the synthesis and purification of hydroxy flunarizine.

Conclusion

This technical guide provides a detailed and practical approach for the synthesis of hydroxy flunarizine, a key metabolite of flunarizine. By following the outlined experimental protocols, researchers can produce a high-purity reference standard necessary for a range of scientific applications. The provided data tables and workflow diagrams offer a clear and concise summary of the process. While specific analytical data for the final compound is not currently available in the literature, the characterization of the synthesized material using standard analytical techniques (NMR, MS, HPLC) will be crucial to confirm its identity and purity, thereby validating its use as a reference standard.

References

• 1. aseestant.ceon.rs [aseestant.ceon.rs]
• 2. Flunarizine | C26H26F2N2 | CID 941361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flunarizine [webbook.nist.gov]

Unraveling the Enigmatic Mechanism of Hydroxy Flunarizine: A Technical Deep Dive

For the attention of Researchers, Scientists, and Drug Development Professionals.

Abstract

Hydroxy Flunarizine, a primary metabolite of the widely prescribed calcium channel blocker Flunarizine, is emerging as a molecule of significant interest in neuropharmacology. While the mechanism of action of the parent compound, Flunarizine, is well-documented, the specific pharmacological activities of its hydroxylated metabolite remain largely uncharted territory. This technical guide synthesizes the current understanding of Hydroxy Flunarizine, delving into its metabolic generation, its putative molecular targets, and the experimental methodologies required for its comprehensive investigation. Drawing upon the established pharmacology of Flunarizine and nascent research into its metabolites, this document aims to provide a foundational resource for researchers seeking to elucidate the precise role of Hydroxy Flunarizine in both therapeutic efficacy and potential side-effect profiles.

Introduction: The Significance of a Metabolite

Flunarizine is a selective calcium entry blocker with established efficacy in the prophylaxis of migraine and the management of certain neurological disorders.[1][2] Its therapeutic effects are primarily attributed to the prevention of cellular calcium overload by mitigating excessive transmembrane calcium influx.[3] However, like many xenobiotics, Flunarizine undergoes extensive hepatic metabolism, giving rise to a number of derivatives. Among these, Hydroxy Flunarizine, formed through aromatic hydroxylation, is a major metabolite in humans.[4][5] Understanding the intrinsic pharmacological activity of this metabolite is crucial, as it may contribute significantly to the overall clinical profile of Flunarizine, including its therapeutic actions and adverse effects. A notable patent suggests that hydroxylated flunarizine exhibits a stronger affinity for the 5-HT2A receptor than its parent compound, a characteristic that could be linked to certain side effects such as extrapyramidal symptoms.[6]

Metabolic Pathway: The Genesis of Hydroxy Flunarizine

The biotransformation of Flunarizine to Hydroxy Flunarizine is a critical step in its pharmacology. This metabolic process is primarily mediated by the cytochrome P450 (CYP) enzyme system in the liver.

Enzymatic Conversion:

• Primary Enzyme: Studies have identified CYP2D6 as the principal enzyme responsible for the aromatic hydroxylation of Flunarizine.[7][8][9]

• Reaction: The hydroxylation occurs on the cinnamyl phenyl ring of the Flunarizine molecule, resulting in the formation of p-Hydroxyflunarizine.[4][7]

This metabolic pathway is a key determinant of the circulating levels of both the parent drug and its hydroxylated metabolite, and variations in CYP2D6 activity among individuals could influence the clinical response to Flunarizine.

Fig. 1: Metabolic Conversion of Flunarizine

Putative Mechanism of Action: A Multifaceted Profile

Based on the known pharmacology of Flunarizine and preliminary data on its metabolites, Hydroxy Flunarizine is hypothesized to possess a multi-target mechanism of action.

3.1. Calcium Channel Modulation:

As a primary metabolite of a potent calcium channel blocker, it is highly probable that Hydroxy Flunarizine retains some activity at voltage-gated calcium channels. The extent of this activity, whether it is comparable to, greater than, or less than that of Flunarizine, remains a critical question for investigation. The parent compound is known to interact with T-type and L-type calcium channels.[10]

3.2. Serotonergic System Interaction:

The most direct evidence for the activity of Hydroxy Flunarizine comes from a patent suggesting a higher affinity for the 5-HT2A receptor.[6] This interaction could have significant implications for its neurological effects. Flunarizine itself has a recognized, albeit weaker, antagonistic effect at 5-HT2 receptors.

3.3. Other Potential Targets:

Given Flunarizine's broader pharmacological profile, which includes antagonism of dopamine D2 and histamine H1 receptors, it is plausible that Hydroxy Flunarizine may also interact with these targets.[11] Comparative binding affinity studies are necessary to confirm these interactions and determine their significance.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. musechem.com [musechem.com]
• 3. aapharma.ca [aapharma.ca]
• 4. Comparative metabolism of flunarizine in rats, dogs and man: an in vitro study with subcellular liver fractions and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. CN103130746A - Flunarizine derivative, preparation method and use thereof - Google Patents [patents.google.com]
• 7. Involvement of CYP2D6 in oxidative metabolism of cinnarizine and flunarizine in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ClinPGx [clinpgx.org]
• 9. Oxidative metabolism of flunarizine and cinnarizine by microsomes from B-lymphoblastoid cell lines expressing human cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Flunarizine? [synapse.patsnap.com]
• 11. Flunarizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]

In Vivo Pharmacokinetics and Metabolism of Flunarizine and its Hydroxy Metabolite: A Technical Guide

This technical guide provides a comprehensive overview of the in vivo pharmacokinetics and metabolism of flunarizine, with a specific focus on its major metabolite, hydroxy flunarizine. Designed for researchers, scientists, and drug development professionals, this document synthesizes key data on absorption, distribution, metabolism, and excretion (ADME), details the experimental protocols used for its study, and visualizes the core metabolic pathways.

Pharmacokinetics of Flunarizine

Flunarizine is a selective calcium channel blocker characterized by its high absorption, extensive distribution, and slow elimination.[1][2][3] Understanding its pharmacokinetic profile is essential for optimizing therapeutic regimens and anticipating potential drug interactions.

Absorption

Following oral administration, flunarizine is well absorbed from the gastrointestinal tract, with over 80% absorption.[4][5] Peak plasma concentrations (Tmax) are typically reached within 2 to 4 hours.[2][4][5] Steady-state plasma levels are achieved after approximately 5 to 8 weeks of daily dosing, although there is significant inter-individual variability.[1][3] The presence of a high-fat meal can delay the time to maximum concentration by about 2.5 hours and increase overall exposure by 20%.[6][7]

Distribution

Flunarizine is extensively distributed throughout the body, indicated by a large apparent volume of distribution of approximately 43.2 L/kg to 78 L/kg in healthy subjects.[5][8] It is highly lipophilic and readily crosses the blood-brain barrier, with brain concentrations being about ten times higher than those in the plasma.[4][5] Flunarizine exhibits high plasma protein binding, exceeding 99%.[1][4] Of this, 90% is bound to plasma proteins and 9% is distributed to blood cells, leaving less than 1% as free drug.[1][8]

Metabolism

Flunarizine is extensively metabolized in the liver, primarily through aromatic hydroxylation and oxidative N-dealkylation.[1][8][9] The cytochrome P450 (CYP) enzyme system, specifically the CYP2D6 isoenzyme, plays a crucial role in its metabolism.[4][10][11]

Aromatic hydroxylation of the phenyl ring on the cinnamyl moiety is a major metabolic pathway, resulting in the formation of hydroxy flunarizine .[9][12] This pathway is particularly prominent in female rats, male dogs, and humans.[9][12] Another significant pathway, especially in male rats, is oxidative N-dealkylation, which yields bis(4-fluorophenyl)methanol and metabolites of the cinnamylpiperazine portion, such as hippuric acid.[9] In humans, at least 15 different metabolites have been described.[4] These metabolites, including hydroxy flunarizine, are often conjugated with glucuronic acid before excretion.[9]

Excretion

The excretion of flunarizine and its metabolites is slow and occurs predominantly via the feces through biliary excretion.[4][5] After a single oral dose, less than 6% is found in the feces and less than 0.2% in the urine within 48 hours.[1][8] The elimination half-life of flunarizine is long and variable, ranging from 5 to 15 hours after a single dose and averaging around 18 to 19 days after multiple doses.[2][4]

Quantitative Pharmacokinetic Data

The pharmacokinetic parameters of flunarizine have been determined in various studies. The following tables summarize key quantitative data from healthy volunteers.

Table 1: Pharmacokinetic Parameters of Flunarizine in Healthy Volunteers (Single Dose)

Parameter	Value	Reference
Tmax (Time to Peak Plasma Concentration)	2 - 4 hours	[2][4][5]
Protein Binding	>99%	[1][4]
Volume of Distribution (Vd)	~78 L/kg	[5]

| Elimination Half-Life (t½) | 5 - 15 hours |[4][5] |

Table 2: Pharmacokinetic Parameters of Flunarizine in Healthy Volunteers (Multiple Doses)

Parameter	Value	Reference
Time to Steady State	5 - 8 weeks	[1][4]

| Elimination Half-Life (t½) at Steady State | ~19 days |[1] |

Metabolic Pathways of Flunarizine

The biotransformation of flunarizine is a complex process mediated by hepatic enzymes. The primary pathways involve hydroxylation and N-dealkylation, leading to the formation of its main metabolites.

Metabolic pathway of Flunarizine.

Experimental Protocols

The characterization of flunarizine's pharmacokinetics and metabolism relies on robust experimental designs and sensitive analytical methods.

In Vivo Animal Studies

Studies investigating the metabolism and excretion of flunarizine have been conducted in rats and dogs using radiolabeled compounds (tritium or 14C).[9] For instance, in one key study, single oral doses of labeled flunarizine were administered to both species to trace the drug's fate.[9] Enterohepatic circulation of metabolites was confirmed using a "donor-acceptor" rat model, where bile from a donor rat administered the drug was infused into the duodenum of an acceptor rat.[9]

In Vitro Metabolism Studies

To identify the specific enzymes involved, in vitro studies have been performed using human liver microsomes and microsomes from lymphoblastoid cells engineered to express specific human CYP enzymes.[10][11] These experiments demonstrated that CYP2D6 is the primary enzyme responsible for the p-hydroxylation of the cinnamyl phenyl ring to form hydroxy flunarizine.[10]

Bioanalytical Methods for Quantification

The quantification of flunarizine in biological matrices such as human plasma is predominantly achieved using high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[13][14]

A typical protocol involves:

• Sample Collection: Collection of blood samples from human subjects at predetermined time points after drug administration.[7]

• Sample Preparation: Extraction of flunarizine and an internal standard (e.g., flunarizine-d8) from a small volume of plasma (e.g., 100 µL) using liquid-liquid extraction under acidic conditions.[13][14]

• Chromatographic Separation: Separation of the analyte from matrix components on a C18 column (e.g., Hypersil Gold C18, 50 × 2.1 mm, 3 µm) using a mobile phase such as methanol and ammonium formate buffer.[13][14]

• Mass Spectrometric Detection: Detection and quantification using a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.[13] Multiple reaction monitoring (MRM) is used for high selectivity, with specific precursor-to-product ion transitions (e.g., m/z 405.2 → 203.2 for flunarizine).[13]

• Method Validation: The method is validated for linearity, accuracy, precision, and stability to ensure reliable results.[13]

Workflow for Flunarizine quantification.

References

• 1. aapharma.ca [aapharma.ca]
• 2. mims.com [mims.com]
• 3. Flunarizine A Review of Its Pharmacodynamic and Pharmacokinetic Properties and Therapeutic Use | CoLab [colab.ws]
• 4. Flunarizine - Wikipedia [en.wikipedia.org]
• 5. e-lactancia.org [e-lactancia.org]
• 6. researchgate.net [researchgate.net]
• 7. bioequivalence-study-of-two-formulations-of-flunarizine-hydrochloride-capsules-in-healthy-chinese-subjects-under-fasting-and-fed-conditions - Ask this paper | Bohrium [bohrium.com]
• 8. pdf.hres.ca [pdf.hres.ca]
• 9. Excretion and metabolism of flunarizine in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Oxidative metabolism of flunarizine and cinnarizine by microsomes from B-lymphoblastoid cell lines expressing human cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Involvement of CYP2D6 in oxidative metabolism of cinnarizine and flunarizine in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Hydroxy Flunarizine: An In-Depth Technical Guide to the Primary Metabolite of Flunarizine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flunarizine, a piperazine derivative with calcium channel blocking and histamine H1 antagonistic properties, is a widely prescribed medication for the prophylaxis of migraine and the management of vertigo.[1][2] Its clinical efficacy is intrinsically linked to its metabolic fate within the body. This technical guide provides a comprehensive overview of Hydroxy Flunarizine, the principal metabolite of Flunarizine in humans. This document will delve into the metabolic pathway, the key enzymatic players, available pharmacokinetic data, and the analytical methodologies pertinent to the study of Flunarizine and its metabolites.

Introduction to Flunarizine Metabolism

Flunarizine undergoes extensive metabolism in the liver, with aromatic hydroxylation being the major biotransformation pathway in humans.[3][4] This process leads to the formation of Hydroxy Flunarizine, which is considered the primary metabolite.[5] Understanding the characteristics of this metabolite is crucial for a complete comprehension of Flunarizine's pharmacological profile, including its efficacy and potential for drug-drug interactions.

The Metabolic Pathway: From Flunarizine to Hydroxy Flunarizine

The conversion of Flunarizine to its hydroxylated counterpart is a phase I metabolic reaction. This enzymatic process introduces a hydroxyl group onto one of the aromatic rings of the Flunarizine molecule.

The Central Role of Cytochrome P450 2D6 (CYP2D6)

The primary enzyme responsible for the aromatic hydroxylation of Flunarizine is Cytochrome P450 2D6 (CYP2D6).[2][6] This enzyme is a member of the cytochrome P450 mixed-function oxidase system, which plays a critical role in the metabolism of a vast array of xenobiotics, including many clinically significant drugs. The activity of CYP2D6 can be influenced by genetic polymorphisms, leading to variations in metabolic rates among individuals.

Metabolic conversion of Flunarizine to Hydroxy Flunarizine.

Pharmacokinetics of Flunarizine

Parameter	Value	Reference
Absorption	Well absorbed (>80%)	[6]
Time to Peak Plasma Concentration (Tmax)	2 - 4 hours	[6]
Protein Binding	>99%	[6]
Metabolism	Hepatic, mainly by CYP2D6	[6]
Elimination Half-life (single dose)	5 - 15 hours	[6]
Elimination Half-life (multiple doses)	18 - 19 days	[6]
Excretion	Primarily via bile and feces	[6]

Experimental Protocols: Quantification of Flunarizine

The quantification of Flunarizine in biological matrices is typically achieved using high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS). While a specific, validated protocol for the simultaneous quantification of Hydroxy Flunarizine is not detailed in the reviewed literature, the following methodology for Flunarizine can be adapted for the analysis of its hydroxylated metabolite.

Representative LC-MS/MS Method for Flunarizine in Human Plasma

This protocol is based on established methods for the bioanalysis of Flunarizine.

4.1.1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add an internal standard (e.g., a deuterated analog of Flunarizine).

• Add a suitable organic extraction solvent (e.g., a mixture of n-hexane and ethyl acetate).

• Vortex mix for a specified time (e.g., 10 minutes) to ensure thorough extraction.

• Centrifuge at a high speed (e.g., 4000 rpm for 5 minutes) to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a mobile phase-compatible solvent for injection into the LC-MS/MS system.

4.1.2. Chromatographic Conditions

• Column: A reverse-phase C18 column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically in the range of 0.2 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

4.1.3. Mass Spectrometric Detection

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transition for Flunarizine: The specific parent-to-product ion transition for Flunarizine would be monitored.

  • MRM Transition for Hydroxy Flunarizine: A specific transition for the hydroxylated metabolite would need to be determined and optimized.

Workflow for the bioanalysis of Flunarizine and its metabolites.

Conclusion

Hydroxy Flunarizine is the primary metabolite of Flunarizine in humans, formed via aromatic hydroxylation predominantly by the CYP2D6 enzyme. While the pharmacokinetic profile of the parent drug is well-documented, further research is required to fully characterize the quantitative pharmacokinetics of Hydroxy Flunarizine. The development and validation of a specific and sensitive analytical method for the simultaneous quantification of both Flunarizine and Hydroxy Flunarizine in biological matrices would be a valuable contribution to the field, enabling a more comprehensive understanding of Flunarizine's disposition and its clinical implications.

References

• 1. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. Comparative metabolism of flunarizine in rats, dogs and man: an in vitro study with subcellular liver fractions and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Flunarizine - Wikipedia [en.wikipedia.org]

In Vitro Metabolism of Flunarizine to Hydroxy Flunarizine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro metabolism of Flunarizine, with a specific focus on its hydroxylation to Hydroxy Flunarizine. This document outlines the key metabolic pathways, the primary enzymes involved, quantitative kinetic data, and detailed experimental protocols for studying this biotransformation.

Introduction to Flunarizine Metabolism

Flunarizine, a selective calcium channel blocker, undergoes extensive metabolism in the liver. The primary metabolic pathway in humans is aromatic hydroxylation, leading to the formation of Hydroxy Flunarizine.[1] This reaction is predominantly catalyzed by the cytochrome P450 enzyme, CYP2D6.[2][3] Understanding the kinetics and species differences in this metabolic pathway is crucial for drug development, enabling accurate prediction of in vivo clearance and potential drug-drug interactions. Other metabolic routes for Flunarizine include oxidative N-dealkylation.[1]

Quantitative Data on Flunarizine Metabolism

The following tables summarize the key quantitative data for the in vitro metabolism of Flunarizine to Hydroxy Flunarizine.

Table 1: Kinetic Parameters for Hydroxy Flunarizine Formation

In Vitro System	Enzyme	Substrate Concentration Range (µM)	Km (µM)	Vmax (nmol/min/nmol CYP)	Intrinsic Clearance (Vmax/Km) (ml/min/nmol CYP)	Reference
Microsomes from B-lymphoblastoid cell lines expressing human CYP2D6	CYP2D6	Not Specified	2 to 4	Not Directly Reported	0.14	[2][4][5]
Human Liver Microsomes	CYP2D6	Not Specified	Not Reported	Not Reported	Not Reported	[3]
Dog Liver Microsomes	Not Specified	0.1 - 20	Not Reported	Not Reported	Not Reported	[1]

Note: The metabolism of Flunarizine in dog and human microsomes has been shown to follow linear Michaelis-Menten kinetics over a concentration range of 0.1-20 µM.[1]

Table 2: Species Differences in the Major In Vitro Metabolic Pathways of Flunarizine

Species	In Vitro System	Major Metabolic Pathway(s)	Key Metabolite(s)	Reference
Human	Subcellular liver fractions	Aromatic hydroxylation	Hydroxy Flunarizine	[1]
Primary hepatocytes	Oxidative N-dealkylation, Glucuronidation	Bis(4-fluorophenyl)methanol and its glucuronide	[1]
Rat (Female)	Subcellular liver fractions, Hepatocytes	Aromatic hydroxylation	Hydroxy Flunarizine	[1]
Rat (Male)	Subcellular liver fractions, Hepatocytes	Oxidative N-dealkylation	Bis(4-fluorophenyl)methanol	[1]
Dog	Subcellular liver fractions, Hepatocytes	Aromatic hydroxylation	Hydroxy Flunarizine	[1]

Experimental Protocols

This section provides a detailed methodology for a typical in vitro experiment to study the metabolism of Flunarizine to Hydroxy Flunarizine using human liver microsomes.

Materials and Reagents

• Flunarizine

• Hydroxy Flunarizine (as a reference standard)

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid

• Internal standard (e.g., a structurally similar compound not present in the incubation mixture)

• Purified water

Incubation Procedure

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing potassium phosphate buffer (final concentration, e.g., 100 mM, pH 7.4), pooled human liver microsomes (final concentration, e.g., 0.5 mg/mL), and Flunarizine at various concentrations (e.g., 0.1 to 20 µM).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath to allow the system to equilibrate.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system. The final volume of the incubation mixture is typically 200 µL.

• Incubation: Incubate the reaction mixture at 37°C for a specified period (e.g., 30 minutes). The incubation time should be within the linear range of metabolite formation.

• Termination of Reaction: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard.

• Sample Processing: Vortex the mixture and centrifuge at a high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the proteins.

• Supernatant Collection: Carefully collect the supernatant for LC-MS/MS analysis.

Analytical Method: LC-MS/MS Quantification

The concentrations of Flunarizine and Hydroxy Flunarizine in the supernatant are quantified using a validated LC-MS/MS method.

• Chromatographic Separation:

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3 µm particle size).[6]

  • Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., acetonitrile or methanol).

  • Flow Rate: A typical flow rate is 0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Flunarizine: m/z 405.2 → 203.2[6]

    • Hydroxy Flunarizine: The transition for Hydroxy Flunarizine would be determined by direct infusion of the reference standard. It is expected to be m/z 421.2 → [fragment ion].

    • Internal Standard: Determined based on the specific compound used.

• Quantification: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the known concentrations of the reference standards. The concentrations of Flunarizine and Hydroxy Flunarizine in the samples are then determined from this calibration curve.

Visualizations

Metabolic Pathway of Flunarizine to Hydroxy Flunarizine

Caption: Metabolic conversion of Flunarizine to Hydroxy Flunarizine.

Experimental Workflow for In Vitro Metabolism Study

Caption: Workflow for an in vitro Flunarizine metabolism experiment.

References

• 1. Comparative metabolism of flunarizine in rats, dogs and man: an in vitro study with subcellular liver fractions and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxidative metabolism of flunarizine and cinnarizine by microsomes from B-lymphoblastoid cell lines expressing human cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Involvement of CYP2D6 in oxidative metabolism of cinnarizine and flunarizine in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxidative Metabolism of Flunarizine and Cinnarizine by Microsomes from B-Lymphoblastoid Cell Lines Expressing Human Cytochrome P450 Enzymes [jstage.jst.go.jp]
• 5. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 6. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]

Hydroxy Flunarizine: A Technical Guide to its Discovery, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific understanding of Hydroxy Flunarizine, a principal metabolite of the selective calcium channel blocker, Flunarizine. While Flunarizine has been extensively studied for its therapeutic applications in migraine prophylaxis and vertigo, the specific details surrounding the discovery, isolation, and in-depth characterization of its hydroxylated metabolite are less documented. This document collates available information from in vitro and in vivo metabolism studies to offer a detailed account of its formation, analytical detection, and potential biological significance. The guide includes summaries of quantitative data, detailed experimental methodologies derived from metabolic studies of the parent compound, and visualizations of the metabolic pathway.

Introduction

Flunarizine, a diphenylmethylpiperazine derivative discovered by Janssen Pharmaceutica in 1968, is a well-established selective calcium antagonist.[1] Its mechanism of action involves the blockade of excessive transmembrane calcium influx, thereby preventing cellular calcium overload.[2] Flunarizine undergoes extensive hepatic metabolism, with aromatic hydroxylation being a primary route of biotransformation, leading to the formation of Hydroxy Flunarizine.[3][4] This metabolite has garnered interest due to its potential contribution to the overall pharmacological and toxicological profile of Flunarizine. Notably, a patent suggests that the hydroxylation of Flunarizine is a major metabolic pathway and that Hydroxy Flunarizine may be implicated in certain side effects.[5] This guide aims to consolidate the fragmented information available on Hydroxy Flunarizine to serve as a valuable resource for researchers in drug metabolism, pharmacology, and analytical chemistry.

Discovery and Formation

The discovery of Hydroxy Flunarizine is intrinsically linked to the metabolic studies of its parent drug, Flunarizine. In vitro studies utilizing subcellular liver fractions (microsomes) and isolated hepatocytes from rats, dogs, and humans have been instrumental in identifying the metabolic pathways of Flunarizine.[1]

Aromatic hydroxylation has been consistently identified as a major metabolic pathway for Flunarizine, yielding Hydroxy Flunarizine.[1][3][4] In human subcellular fractions, aromatic hydroxylation to form Hydroxy Flunarizine was found to be the predominant metabolic route.[1] Interestingly, a significant sex-dependent difference in Flunarizine metabolism has been observed in rats, with aromatic hydroxylation being the major pathway in female rats, while oxidative N-dealkylation is more prominent in male rats.[1] The in vitro metabolism in humans more closely resembles that of female rats.[1] The primary enzyme responsible for the metabolism of Flunarizine is Cytochrome P450 2D6 (CYP2D6).[2]

The following diagram illustrates the metabolic transformation of Flunarizine to Hydroxy Flunarizine.

Metabolic conversion of Flunarizine to Hydroxy Flunarizine.

Isolation and Purification

Detailed protocols specifically for the isolation and purification of Hydroxy Flunarizine as a pure standard are not extensively described in the available literature. However, methods for the chromatographic separation of Flunarizine and its metabolites from biological matrices have been reported, which can be adapted for isolation purposes.

Experimental Protocol: Chromatographic Separation of Flunarizine Metabolites

The following protocol is a composite methodology based on analytical techniques used for the determination of Flunarizine and its metabolites in various studies.[6][7][8]

Objective: To separate Hydroxy Flunarizine from the parent drug and other metabolites in a biological sample extract.

Materials and Reagents:

• Biological matrix (e.g., plasma, liver microsome incubate)

• Liquid-liquid extraction solvent (e.g., ethyl acetate, methyl tert-butyl ether)

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

• Reversed-phase C18 column (e.g., Hypersil Gold C18, 50 mm × 2.1 mm, 3 µm)[6]

• Mobile phase A: Acetonitrile

• Mobile phase B: Ammonium acetate buffer or formic acid solution

• Mass spectrometer for detection and identification

Procedure:

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of human plasma, add an internal standard (e.g., flunarizine-d8).[6]

  • Perform liquid-liquid extraction under acidic conditions to extract Flunarizine and its metabolites.[6]

  • Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: Hypersil Gold C18 (50 mm × 2.1 mm, 3 µm).[6]

  • Mobile Phase: A gradient of methanol and 10 mM ammonium formate, pH 3.0 (e.g., starting with a higher aqueous composition and increasing the organic content).[6]

  • Flow Rate: As per column specifications and system pressure limits.

  • Detection: UV detection (e.g., at 230 nm or 254 nm) coupled with tandem mass spectrometry (MS/MS) for identification.[6][8]

• Fraction Collection:

  • Monitor the chromatogram for the peak corresponding to the mass-to-charge ratio (m/z) of Hydroxy Flunarizine.

  • Collect the eluent corresponding to this peak.

  • Multiple collections may be necessary to obtain a sufficient quantity for further characterization.

• Purity Assessment:

  • Re-inject the collected fraction into the HPLC-MS/MS system to assess its purity.

The following workflow diagram illustrates the general process for isolating Hydroxy Flunarizine from a biological matrix.

Workflow for the isolation of Hydroxy Flunarizine.

Characterization

The characterization of Hydroxy Flunarizine has primarily been achieved through hyphenated analytical techniques, particularly High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

Physicochemical Properties

Property	Value/Description	Reference
Parent Compound	Flunarizine	[9]
Molecular Formula	C26H26F2N2	[9]
Molecular Weight	404.51 g/mol	[9]
Metabolite	Hydroxy Flunarizine
Molecular Formula	C26H26F2N2O	Inferred
Molecular Weight	420.51 g/mol	Inferred
Solubility	Likely to have slightly increased polarity compared to Flunarizine due to the hydroxyl group.	Inferred

Spectroscopic and Chromatographic Data

While specific spectra for pure Hydroxy Flunarizine are not published, studies on Flunarizine metabolism have utilized mass spectrometry for its identification.

Mass Spectrometry (MS):

• Expected [M+H]+: m/z 421.2

• Fragmentation Pattern: The fragmentation pattern in MS/MS would be expected to show characteristic losses, such as the loss of water from the hydroxyl group, and fragmentation of the piperazine ring and the diphenylmethyl moiety, similar to Flunarizine but with mass shifts corresponding to the added oxygen atom.

High-Performance Liquid Chromatography (HPLC):

• Retention Time: Due to the increased polarity from the hydroxyl group, Hydroxy Flunarizine is expected to have a shorter retention time than Flunarizine on a reversed-phase C18 column under typical elution conditions.

Biological Activity and Significance

The biological activity of Hydroxy Flunarizine is not well-characterized. However, a patent for novel Flunarizine derivatives suggests that blocking the hydroxylation metabolic pathway could reduce extrapyramidal side effects.[5] This implies that Hydroxy Flunarizine may have its own pharmacological or toxicological profile that contributes to the overall effects of Flunarizine administration. The patent further suggests that Hydroxy Flunarizine has a weaker antagonism of the 5-hydroxytryptamine (5-HT) receptor compared to Flunarizine.[5]

Conclusion

Hydroxy Flunarizine is a significant metabolite of Flunarizine, formed predominantly through aromatic hydroxylation by CYP2D6, especially in humans and female rats. While its existence is well-documented in metabolic studies, a comprehensive, dedicated body of research on its discovery, isolation, and detailed characterization is lacking. The available information, primarily from in vitro metabolism studies, provides a foundational understanding of its formation and analytical detection. Further research is warranted to isolate and purify Hydroxy Flunarizine to enable a thorough characterization of its physicochemical properties and to elucidate its specific pharmacological and toxicological profile. Such studies would provide valuable insights into its contribution to the therapeutic effects and potential side effects of Flunarizine, aiding in the development of safer and more effective therapeutic strategies.

References

• 1. Comparative metabolism of flunarizine in rats, dogs and man: an in vitro study with subcellular liver fractions and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Flunarizine - Wikipedia [en.wikipedia.org]
• 3. aapharma.ca [aapharma.ca]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. CN103130746A - Flunarizine derivative, preparation method and use thereof - Google Patents [patents.google.com]
• 6. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Liquid chromatographic determination of flunarizine dihydrochloride in the presence of its degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of a rapid chromatographic method for the analysis of flunarizine and its main production impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. flunarizine [drugcentral.org]

An In-depth Technical Guide to the Aromatic Hydroxylation of Flunarizine in the Liver

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aromatic hydroxylation of Flunarizine, a selective calcium entry blocker, within the liver. The document details the metabolic pathways, key enzymes, quantitative kinetic data, and experimental protocols relevant to the study of Flunarizine's hepatic metabolism. This guide is intended to serve as a valuable resource for professionals in the fields of pharmacology, drug metabolism, and toxicology.

Introduction to Flunarizine Metabolism

Flunarizine is a difluorinated derivative of cinnarizine used in the prophylaxis of migraine and the management of vertigo.[1][2] Its lipophilic nature necessitates metabolic conversion in the liver to facilitate excretion. The primary metabolic routes for Flunarizine are N-oxidation and aromatic hydroxylation.[1] This guide focuses on the latter, a critical Phase I metabolic reaction.

Key Enzymes in Flunarizine's Aromatic Hydroxylation

The aromatic hydroxylation of Flunarizine is predominantly mediated by the cytochrome P450 (CYP) superfamily of enzymes located in the endoplasmic reticulum of hepatocytes.

Cytochrome P450 2D6 (CYP2D6): This is the principal enzyme responsible for the para-hydroxylation of the cinnamyl phenyl ring of Flunarizine.[3][4] Studies using human liver microsomes and cDNA-expressed CYP enzymes have confirmed the significant role of CYP2D6 in this metabolic pathway.[4] The activity of CYP2D6 is highly correlated with the formation of the hydroxylated metabolite of Flunarizine.[4]

Other Contributing Enzymes: While CYP2D6 is the major contributor to aromatic hydroxylation, other CYP isoforms are involved in the overall metabolism of Flunarizine, primarily through N-desalkylation. These include CYP2B6, CYP2C9, CYP1A1, CYP1A2, and CYP2A6.

Quantitative Analysis of Flunarizine Metabolism

The kinetics of Flunarizine's metabolism have been investigated in vitro, providing valuable data for predicting its in vivo behavior. The following table summarizes the available kinetic parameters for the key metabolic reactions.

Enzyme	Reaction	Substrate	Km (µM)	Vmax	Intrinsic Clearance (Vmax/Km) (mL/min/nmol CYP)
CYP2D6	p-hydroxylation of cinnamyl phenyl ring	Flunarizine	2 - 4	Not Specified	0.14

Data sourced from studies on microsomes from B-lymphoblastoid cell lines expressing human CYP2D6.

Metabolic Pathway of Flunarizine

The metabolic transformation of Flunarizine in the liver involves several key steps. Aromatic hydroxylation leads to the formation of p-Hydroxyflunarizine.[5] Concurrently, N-dealkylation at the piperazine ring results in other metabolites.[6] These Phase I metabolites can then undergo further Phase II conjugation reactions, such as glucuronidation, to form more water-soluble compounds for excretion.[6]

References

• 1. aapharma.ca [aapharma.ca]
• 2. Flunarizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 3. Flunarizine - Wikipedia [en.wikipedia.org]
• 4. Involvement of CYP2D6 in oxidative metabolism of cinnarizine and flunarizine in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Flunarizine | C26H26F2N2 | CID 941361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Comparative metabolism of flunarizine in rats, dogs and man: an in vitro study with subcellular liver fractions and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to Hydroxy Flunarizine: Chemical Identity, Synthesis, and Biological Significance

This technical guide provides a comprehensive overview of Hydroxy Flunarizine, a principal metabolite of the peripherally acting calcium channel blocker, Flunarizine. This document details its chemical identifiers, outlines a probable synthetic route and analytical methodology, and explores its biological relevance, particularly its interaction with the serotonergic system.

Chemical Identifiers and Physicochemical Properties

Hydroxy Flunarizine is the product of aromatic hydroxylation of Flunarizine, a metabolic process primarily catalyzed by the cytochrome P450 enzyme CYP2D6.[1] Its chemical identity is established by the following identifiers and properties.

Identifier	Value
CAS Number	87166-81-2
IUPAC Name	4-[(1E)-3-{4-[Bis(4-fluorophenyl)methyl]-1-piperazinyl}-1-propen-1-yl]phenol
Molecular Formula	C₂₆H₂₆F₂N₂O
Molecular Weight	420.49 g/mol
Canonical SMILES	C1CN(CCN1CC=CC2=CC=C(C=C2)O)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F
InChI Key	Not readily available

Synthesis and Characterization

While a specific, detailed synthesis protocol for Hydroxy Flunarizine is not extensively documented in publicly available literature, a plausible synthetic route can be extrapolated from established methods for the synthesis of Flunarizine and related derivatives.[2][3][4] The synthesis would likely involve the coupling of a protected 4-hydroxyphenylethyl moiety to the piperazine core of a bis(4-fluorophenyl)methylpiperazine derivative.

Proposed Experimental Protocol for Synthesis

This proposed synthesis is a multi-step process:

• Protection of the phenolic hydroxyl group: The hydroxyl group of a suitable starting material, such as 4-hydroxycinnamic acid, would first be protected to prevent unwanted side reactions. A common protecting group for phenols is a benzyl ether or a silyl ether.

• Activation of the carboxylic acid: The carboxylic acid of the protected 4-hydroxycinnamic acid would then be activated to facilitate amide bond formation. This can be achieved by converting it to an acid chloride or by using a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• Coupling with bis(4-fluorophenyl)methylpiperazine: The activated, protected 4-hydroxycinnamic acid is then reacted with 1-[bis(4-fluorophenyl)methyl]piperazine.[5] This reaction forms the core structure of Hydroxy Flunarizine.

• Reduction of the amide: The resulting amide is then reduced to the corresponding amine to complete the ethylamine bridge. This can be accomplished using a reducing agent like lithium aluminum hydride (LiAlH₄).

• Deprotection of the phenolic hydroxyl group: Finally, the protecting group on the phenolic hydroxyl is removed to yield Hydroxy Flunarizine. The deprotection method will depend on the protecting group used (e.g., hydrogenolysis for a benzyl ether, or fluoride-ion-mediated cleavage for a silyl ether).

Purification at each step would likely be carried out using column chromatography, and the final product would be characterized by techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis to confirm its structure and purity.

Analytical Methodology

The detection and quantification of Hydroxy Flunarizine, particularly in biological matrices, can be achieved using High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector, such as a UV-Vis or mass spectrometer (MS) detector.[6][7][8][9][10]

A typical HPLC method would involve:

• Column: A reverse-phase C18 column.

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength of approximately 254 nm or, for higher sensitivity and specificity, mass spectrometry in multiple reaction monitoring (MRM) mode.

Method validation would be performed according to ICH guidelines to ensure linearity, accuracy, precision, and robustness.

Biological Significance and Pharmacological Profile

Hydroxy Flunarizine is a major metabolite of Flunarizine, and its pharmacological activity is of significant interest, particularly concerning the side-effect profile of the parent drug. Emerging evidence suggests that Hydroxy Flunarizine may possess a higher affinity for serotonin receptors, specifically the 5-HT2A receptor, than Flunarizine itself. This interaction is hypothesized to contribute to the extrapyramidal side effects observed in some patients treated with Flunarizine.

Interaction with the Serotonergic System

Signaling Pathway of the 5-HT2A Receptor

The 5-HT2A receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/G11 pathway.[12][13][14][15] Activation of this pathway leads to a cascade of intracellular events that modulate neuronal excitability and other cellular functions. The binding of an agonist, such as serotonin or potentially Hydroxy Flunarizine, initiates this cascade.

Caption: 5-HT2A Receptor Gq Signaling Pathway.

Metabolic Formation of Hydroxy Flunarizine

The biotransformation of Flunarizine to Hydroxy Flunarizine is a key metabolic pathway. This process is primarily mediated by the CYP2D6 enzyme in the liver.[1] Understanding this metabolic conversion is crucial for predicting potential drug-drug interactions and variability in patient response to Flunarizine.

References

• 1. Involvement of CYP2D6 in oxidative metabolism of cinnarizine and flunarizine in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (E)-1-{4-[Bis(4-meth­oxy­phen­yl)meth­yl]piperazin-1-yl}-3-(4-fluoro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Flunarizine synthesis - chemicalbook [chemicalbook.com]
• 4. CN103130746A - Flunarizine derivative, preparation method and use thereof - Google Patents [patents.google.com]
• 5. ossila.com [ossila.com]
• 6. Development and validation of a rapid chromatographic method for the analysis of flunarizine and its main production impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rjpbcs.com [rjpbcs.com]
• 8. Liquid chromatographic determination of flunarizine dihydrochloride in the presence of its degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jocpr.com [jocpr.com]
• 11. Effect of flunarizine and calcium on serotonin uptake in human and rat blood platelets and rat synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. 5-HT2A_receptor [bionity.com]

Preliminary Screening of Hydroxy Flunarizine for Therapeutic Activity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide outlines a comprehensive preliminary screening strategy for Hydroxy Flunarizine, a primary metabolite of the selective calcium channel blocker Flunarizine. Given the established therapeutic profile of Flunarizine in the management of migraine, vertigo, and as an adjunctive therapy for epilepsy, it is hypothesized that its hydroxylated metabolite may exhibit similar or distinct pharmacological activities. This document provides a series of proposed in vitro and in vivo assays to systematically evaluate the therapeutic potential of Hydroxy Flunarizine. The protocols and methodologies are based on the known mechanisms of action of the parent compound, Flunarizine.[1][2] In humans, the aromatic hydroxylation of Flunarizine is a major metabolic pathway, primarily catalyzed by the cytochrome P450 enzyme CYP2D6.[3]

Data Presentation: Summary of Potential Quantitative Data

The following tables provide a structured framework for the presentation of quantitative data that would be generated from the proposed screening assays.

Table 1: In Vitro Anti-Angiogenic Activity of Hydroxy Flunarizine

Assay	Test Substance	Concentration	Endpoint	Result (Mean ± SD)
Chick Chorioallantoic Membrane (CAM) Assay	Vehicle Control	-	Number of Branch Points
Hydroxy Flunarizine	1 µM	Number of Branch Points
Hydroxy Flunarizine	10 µM	Number of Branch Points
Hydroxy Flunarizine	100 µM	Number of Branch Points
Flunarizine (Positive Control)	10 µM	Number of Branch Points
Rat Aortic Ring Assay	Vehicle Control	-	Sprouting Area (mm²)
Hydroxy Flunarizine	1 µM	Sprouting Area (mm²)
Hydroxy Flunarizine	10 µM	Sprouting Area (mm²)
Hydroxy Flunarizine	100 µM	Sprouting Area (mm²)
Flunarizine (Positive Control)	10 µM	Sprouting Area (mm²)
Endothelial Cell Proliferation Assay (MTT)	Vehicle Control	-	% Inhibition of Proliferation
Hydroxy Flunarizine	1 µM	% Inhibition of Proliferation
Hydroxy Flunarizine	10 µM	% Inhibition of Proliferation
Hydroxy Flunarizine	100 µM	% Inhibition of Proliferation
Flunarizine (Positive Control)	10 µM	% Inhibition of Proliferation

Table 2: In Vivo Efficacy of Hydroxy Flunarizine in a Migraine Model

Treatment Group	Dose (mg/kg)	Latency to Facial Grooming (min)	Number of Head Scratches
Nitroglycerin-Induced Migraine Model
Vehicle Control	-
Hydroxy Flunarizine	1
Hydroxy Flunarizine	5
Hydroxy Flunarizine	10
Flunarizine (Positive Control)	5

Table 3: In Vivo Efficacy of Hydroxy Flunarizine in a Vertigo Model

Treatment Group	Dose (mg/kg)	Time on Rotarod (s)	Spontaneous Nystagmus Frequency
Unilateral Labyrinthectomy-Induced Vertigo Model
Vehicle Control	-
Hydroxy Flunarizine	1
Hydroxy Flunarizine	5
Hydroxy Flunarizine	10
Flunarizine (Positive Control)	5

Table 4: In Vivo Efficacy of Hydroxy Flunarizine in an Epilepsy Model

Treatment Group	Dose (mg/kg)	Seizure Score (Racine Scale)	Latency to Seizure Onset (s)
Pentylenetetrazole (PTZ)-Induced Seizure Model
Vehicle Control	-
Hydroxy Flunarizine	1
Hydroxy Flunarizine	5
Hydroxy Flunarizine	10
Flunarizine (Positive Control)	5

Experimental Protocols

In Vitro Assays

1. Chick Chorioallantoic Membrane (CAM) Assay for Angiogenesis

• Objective: To assess the anti-angiogenic potential of Hydroxy Flunarizine in vivo.

• Materials: Fertilized chicken eggs, 70% ethanol, sterile phosphate-buffered saline (PBS), Whatman filter paper discs, Hydroxy Flunarizine, vehicle control, positive control (e.g., Flunarizine), stereomicroscope.

• Procedure:

  • Incubate fertilized chicken eggs at 37°C in a humidified incubator.

  • On day 3 of incubation, create a small window in the eggshell to expose the CAM.

  • On day 8, place sterile filter paper discs saturated with vehicle, Hydroxy Flunarizine (at various concentrations), or a positive control onto the CAM.

  • Reseal the window and continue incubation for another 48-72 hours.

  • On day 10 or 11, open the window and examine the CAM under a stereomicroscope.

  • Quantify angiogenesis by counting the number of blood vessel branch points within the area of the filter paper disc.

2. Rat Aortic Ring Assay

• Objective: To evaluate the effect of Hydroxy Flunarizine on endothelial cell migration and tube formation in an ex vivo model.

• Materials: Thoracic aorta from a rat, sterile PBS, Matrigel, 24-well plates, endothelial cell growth medium, Hydroxy Flunarizine, vehicle control, positive control (e.g., Flunarizine), inverted microscope.

• Procedure:

  • Aseptically dissect the thoracic aorta from a euthanized rat and place it in sterile PBS.

  • Clean the aorta of surrounding connective tissue and cut it into 1-2 mm thick rings.

  • Coat the wells of a 24-well plate with Matrigel and allow it to solidify.

  • Place one aortic ring in the center of each well and embed it in another layer of Matrigel.

  • After polymerization, add endothelial cell growth medium containing vehicle, Hydroxy Flunarizine (at various concentrations), or a positive control to each well.

  • Incubate the plate at 37°C in a CO2 incubator for 7-10 days.

  • Monitor the outgrowth of microvessels from the aortic rings daily using an inverted microscope.

  • Quantify the angiogenic response by measuring the area of sprouting microvessels.

3. Endothelial Cell Proliferation Assay (MTT Assay)

• Objective: To determine the direct effect of Hydroxy Flunarizine on the proliferation of endothelial cells.

• Materials: Human Umbilical Vein Endothelial Cells (HUVECs), endothelial cell growth medium, 96-well plates, Hydroxy Flunarizine, vehicle control, positive control (e.g., Flunarizine), MTT reagent, DMSO, microplate reader.

• Procedure:

  • Seed HUVECs in a 96-well plate and allow them to adhere overnight.

  • Replace the medium with fresh medium containing vehicle, Hydroxy Flunarizine (at various concentrations), or a positive control.

  • Incubate for 24-72 hours.

  • Add MTT reagent to each well and incubate for 4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of viable, proliferating cells.

In Vivo Models

1. Nitroglycerin-Induced Migraine Model in Rats

• Objective: To assess the prophylactic effect of Hydroxy Flunarizine on migraine-like pain behavior.

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • Administer Hydroxy Flunarizine, vehicle, or a positive control (Flunarizine) orally or via intraperitoneal injection.

  • After a predetermined pretreatment time, induce migraine-like symptoms by administering nitroglycerin.

  • Observe and record behavioral parameters such as head scratching, facial grooming, and photophobia for a period of 2-4 hours.

  • A reduction in these behaviors compared to the vehicle-treated group indicates a potential anti-migraine effect.

2. Unilateral Labyrinthectomy-Induced Vertigo Model in Mice

• Objective: To evaluate the efficacy of Hydroxy Flunarizine in a model of peripheral vestibular dysfunction.

• Animals: Male C57BL/6 mice.

• Procedure:

  • Surgically induce unilateral labyrinthectomy to create a model of acute vertigo.

  • Administer Hydroxy Flunarizine, vehicle, or a positive control (Flunarizine) post-surgery.

  • Assess vestibular function using tests such as the rotarod test for motor coordination and observation of spontaneous nystagmus.

  • An improvement in motor performance and a reduction in nystagmus suggest a therapeutic effect on vertigo.

3. Pentylenetetrazole (PTZ)-Induced Seizure Model in Mice

• Objective: To screen for the anticonvulsant activity of Hydroxy Flunarizine.

• Animals: Male ICR mice.

• Procedure:

  • Administer Hydroxy Flunarizine, vehicle, or a positive control (Flunarizine) to the mice.

  • After the appropriate pretreatment time, induce seizures by administering a sub-convulsive or convulsive dose of PTZ.

  • Observe the mice for the onset and severity of seizures, typically using the Racine scale.

  • An increase in the latency to seizure onset and a decrease in the seizure severity score indicate potential anticonvulsant properties.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Proposed workflow for the preliminary screening of Hydroxy Flunarizine.

Caption: Hypothesized Calcium Channel Blocking Mechanism of Hydroxy Flunarizine.

Caption: Hypothesized Dopamine D2 Receptor Antagonism of Hydroxy Flunarizine.

Caption: Hypothesized Histamine H1 Receptor Antagonism of Hydroxy Flunarizine.

References

• 1. Comparative metabolism of flunarizine in rats, dogs and man: an in vitro study with subcellular liver fractions and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxidative metabolism of flunarizine and cinnarizine by microsomes from B-lymphoblastoid cell lines expressing human cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Involvement of CYP2D6 in oxidative metabolism of cinnarizine and flunarizine in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Cytochrome P450 2D6 in the Metabolic Activation of Flunarizine to Hydroxyflunarizine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Flunarizine, a widely prescribed calcium channel blocker, undergoes extensive hepatic metabolism, with hydroxylation being a key biotransformation pathway. This technical guide delineates the critical role of the polymorphic enzyme Cytochrome P450 2D6 (CYP2D6) in the formation of hydroxyflunarizine, a major metabolite. This document provides a comprehensive overview of the metabolic pathways, detailed experimental protocols for in vitro assessment, and a summary of the kinetic parameters governing this specific metabolic reaction. The information presented herein is intended to support further research and development efforts in the fields of drug metabolism, pharmacokinetics, and personalized medicine.

Introduction

Flunarizine is a difluorinated piperazine derivative with selective calcium antagonist properties, primarily used in the prophylaxis of migraine and the management of vertigo.[1] Its clinical efficacy and safety profile are intrinsically linked to its pharmacokinetic properties, particularly its metabolism in the liver. The biotransformation of flunarizine is complex, involving multiple enzymatic pathways that lead to the formation of at least 15 different metabolites.[2] Among these, the hydroxylated derivatives are of significant interest. This guide focuses specifically on the formation of hydroxyflunarizine, a product of aromatic hydroxylation, and the central role played by the cytochrome P450 enzyme, CYP2D6. Understanding the nuances of this metabolic pathway is crucial for predicting drug-drug interactions, assessing inter-individual variability in drug response, and optimizing therapeutic strategies.

Metabolic Pathways of Flunarizine

The metabolism of flunarizine is extensive and occurs primarily in the liver. The main metabolic routes include N-oxidation, aromatic hydroxylation, and N-dealkylation.[3] While several cytochrome P450 enzymes are involved in the overall metabolism of flunarizine, CYP2D6 has been identified as the principal enzyme responsible for the p-hydroxylation of the cinnamyl phenyl ring, leading to the formation of hydroxyflunarizine.[4] Other CYP isoforms, such as CYP2B6, CYP1A1, CYP1A2, CYP2C9, and CYP2A6, are primarily involved in the N-desalkylation pathways.

dot

Caption: Metabolic pathways of Flunarizine.

The Role of CYP2D6 in Hydroxyflunarizine Formation

CYP2D6 is a highly polymorphic enzyme that is responsible for the metabolism of approximately 25% of clinically used drugs. Its genetic variability leads to distinct phenotypes, including poor, intermediate, extensive, and ultrarapid metabolizers, which can significantly impact drug efficacy and toxicity.

Studies utilizing human liver microsomes and recombinant human CYP enzymes have unequivocally demonstrated that CYP2D6 is the primary catalyst for the p-hydroxylation of the cinnamyl moiety of flunarizine to form hydroxyflunarizine.[4] The high correlation observed between debrisoquine 4-hydroxylase activity (a specific marker for CYP2D6) and the rate of hydroxyflunarizine formation further substantiates the predominant role of this enzyme.[4]

Quantitative Data

The following table summarizes the key kinetic parameters for the formation of hydroxyflunarizine catalyzed by CYP2D6.

Parameter	Value	Enzyme Source	Reference
Km (μM)	2 - 4	Recombinant Human CYP2D6	[2]
Vmax (pmol/min/pmol CYP)	Not explicitly stated	Recombinant Human CYP2D6	[2]
Intrinsic Clearance (Vmax/Km) (μL/min/pmol CYP)	0.14	Recombinant Human CYP2D6	[2]

Note: The intrinsic clearance value provides a measure of the enzyme's catalytic efficiency.

Inhibition of Hydroxyflunarizine Formation

The formation of hydroxyflunarizine is susceptible to inhibition by known CYP2D6 inhibitors. Quinidine, a potent and selective inhibitor of CYP2D6, has been shown to significantly suppress the ring-hydroxylase activity responsible for producing this metabolite.[4] This highlights the potential for clinically significant drug-drug interactions when flunarizine is co-administered with strong CYP2D6 inhibitors.

Experimental Protocols

This section provides detailed methodologies for the in vitro assessment of hydroxyflunarizine formation.

In Vitro Incubation with Human Liver Microsomes

This protocol is designed to determine the metabolic stability of flunarizine and identify the metabolites formed.

Materials:

• Human Liver Microsomes (pooled)

• Flunarizine

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., Glucose-6-phosphate, Glucose-6-phosphate dehydrogenase, and NADP+)

• Magnesium Chloride (MgCl2)

• Acetonitrile (ACN)

• Internal Standard (e.g., a structurally similar compound not metabolized by the same enzymes)

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing human liver microsomes (final concentration 0.5 mg/mL), MgCl2 (final concentration 5 mM), and flunarizine (final concentration 1 µM) in potassium phosphate buffer.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C for various time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Termination of Reaction: Terminate the reaction at each time point by adding 2 volumes of ice-cold acetonitrile containing the internal standard.

• Protein Precipitation: Vortex the samples and centrifuge at 14,000 rpm for 10 minutes to precipitate the proteins.

• Sample Analysis: Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

Recombinant Human CYP Enzyme Screening

This protocol is used to identify the specific CYP isoforms responsible for the formation of hydroxyflunarizine.

Materials:

• Recombinant human CYP enzymes (e.g., CYP1A2, CYP2A6, CYP2B6, CYP2C8, CYP2C9, CYP2C19, CYP2D6, CYP2E1, CYP3A4)

• Flunarizine

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH regenerating system

• Control microsomes (without expressed CYP)

Procedure:

• Follow the same procedure as the human liver microsome incubation, but replace the human liver microsomes with individual recombinant human CYP enzymes (e.g., 25 pmol/mL).

• Incubate for a fixed time point (e.g., 60 minutes).

• Analyze the formation of hydroxyflunarizine in each reaction mixture using LC-MS/MS.

• Compare the rate of metabolite formation across the different CYP isoforms to identify the primary contributing enzyme.

Enzyme Inhibition Assay (IC50 Determination)

This protocol is to determine the inhibitory potential of a compound (e.g., quinidine) on the CYP2D6-mediated formation of hydroxyflunarizine.

Materials:

• Human Liver Microsomes or recombinant CYP2D6

• Flunarizine (at a concentration near the Km value)

• CYP2D6 inhibitor (e.g., quinidine) at various concentrations

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH regenerating system

Procedure:

• Prepare a series of incubation mixtures containing the CYP enzyme source, flunarizine, and varying concentrations of the inhibitor.

• Pre-incubate the enzyme, substrate, and inhibitor for 5 minutes at 37°C.

• Initiate the reaction by adding the NADPH regenerating system.

• Incubate for a fixed time within the linear range of metabolite formation.

• Terminate the reaction and process the samples as described previously.

• Quantify the amount of hydroxyflunarizine formed at each inhibitor concentration.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Analytical Method: LC-MS/MS

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the sensitive and specific quantification of flunarizine and hydroxyflunarizine.

Typical LC-MS/MS Parameters:

• Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Mass Spectrometry: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of flunarizine and hydroxyflunarizine.

dot

Caption: Experimental workflow for in vitro metabolism studies.

Conclusion

The formation of hydroxyflunarizine is a key metabolic pathway for flunarizine, and this biotransformation is predominantly mediated by the polymorphic enzyme CYP2D6. The significant role of CYP2D6 underscores the potential for variability in flunarizine metabolism due to genetic polymorphisms and co-administration of CYP2D6-inhibiting drugs. The experimental protocols and data presented in this guide provide a robust framework for researchers and drug development professionals to further investigate the metabolism of flunarizine, predict potential drug interactions, and contribute to the advancement of personalized medicine approaches for this important therapeutic agent.

References

• 1. Flunarizine. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Flunarizine - Wikipedia [en.wikipedia.org]
• 3. aapharma.ca [aapharma.ca]
• 4. Involvement of CYP2D6 in oxidative metabolism of cinnarizine and flunarizine in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Basic Pharmacology of Hydroxy Flunarizine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flunarizine, a selective calcium channel antagonist, is a well-established therapeutic agent for the prophylaxis of migraine and the management of vertigo.[1] Its pharmacological activity is attributed to its ability to mitigate cellular calcium overload in various tissues.[2] The metabolism of flunarizine in humans is an important aspect of its overall pharmacological profile, leading to the formation of several metabolites, including hydroxylated derivatives.[1] This technical guide focuses on the basic pharmacology of a key metabolite, Hydroxy Flunarizine, providing a comprehensive overview for researchers and professionals in drug development. Due to the limited direct research on this specific metabolite, this guide synthesizes information from studies on flunarizine's metabolism and general pharmacological principles.

Metabolism and Formation of Hydroxy Flunarizine

Flunarizine undergoes extensive hepatic metabolism, with aromatic hydroxylation being one of the principal pathways.[2] This process leads to the formation of Hydroxy Flunarizine. In vivo and in vitro studies have identified the specific cytochrome P450 (CYP) isoenzyme responsible for this metabolic step.

Experimental Protocol: In Vitro Metabolism of Flunarizine

A common experimental approach to identify the enzymes involved in drug metabolism is through the use of human liver microsomes or recombinant CYP enzymes.

Objective: To determine the specific CYP isoenzyme(s) responsible for the hydroxylation of flunarizine.

Methodology:

• Microsome Incubation: Human liver microsomes are incubated with flunarizine at a specified concentration (e.g., 50 µM).[3]

• Cofactor Addition: The reaction is initiated by the addition of an NADPH-generating system.

• Incubation Conditions: The mixture is incubated at 37°C for a defined period.

• Reaction Termination: The reaction is stopped by the addition of a quenching solvent (e.g., ice-cold acetonitrile).

• Sample Analysis: The formation of Hydroxy Flunarizine is quantified using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• CYP Isoform Identification: To identify the specific CYP isoform, experiments are repeated using a panel of recombinant human CYP enzymes (e.g., CYP1A2, CYP2B6, CYP2C9, CYP2D6, CYP3A4). The isoform that produces the highest amount of the hydroxylated metabolite is identified as the primary enzyme responsible. Additionally, selective chemical inhibitors for specific CYP isoforms can be used with human liver microsomes to confirm the findings.[4]

Key Findings: Studies utilizing these methods have demonstrated that CYP2D6 is the primary enzyme responsible for the p-hydroxylation of the cinnamyl phenyl ring of flunarizine, leading to the formation of Hydroxy Flunarizine.[3][4]

Pharmacodynamics of Hydroxy Flunarizine (Inferred)

Direct pharmacological studies on isolated Hydroxy Flunarizine are not extensively available in the public domain. However, based on the well-documented pharmacology of the parent compound, flunarizine, we can infer the likely targets and potential activities of its hydroxylated metabolite.

Potential Mechanism of Action

The primary mechanism of action of flunarizine is the selective blockade of voltage-gated calcium channels, thereby reducing excessive transmembrane calcium influx.[2] It is plausible that Hydroxy Flunarizine retains some affinity for these channels. The addition of a hydroxyl group can, however, alter the lipophilicity and electronic properties of the molecule, which may modulate its binding affinity and selectivity for calcium channels and other receptors.

Receptor Binding Profile (Inferred)

Flunarizine exhibits moderate binding affinity for several other receptors, which contributes to its overall pharmacological effect and side effect profile.[5]

Table 1: In Vitro Receptor Binding Affinity of Flunarizine [5]

Receptor Site	Ki (nM)
Histamine-H1	68
Dopamine-D2	80
Serotonin-S2	200
α1-adrenergic	250
Nitrendipine Calcium Sites	380

It is hypothesized that Hydroxy Flunarizine may also interact with these receptors. The polarity introduced by the hydroxyl group could potentially decrease its affinity for some of the more lipophilic binding pockets, but this would require empirical confirmation through dedicated binding assays.

Pharmacokinetics of Flunarizine and its Metabolites

The pharmacokinetic profile of flunarizine is characterized by good absorption, extensive tissue distribution, and a long elimination half-life.[2][6]

Table 2: Pharmacokinetic Parameters of Flunarizine [2][6]

Parameter	Value
Bioavailability	>80%
Time to Peak Plasma Concentration	2 - 4 hours
Protein Binding	>99%
Metabolism	Hepatic (primarily CYP2D6)[6]
Elimination Half-life (single dose)	~5 - 15 hours
Elimination Half-life (multiple doses)	~18 - 19 days
Excretion	Primarily via bile and feces (<1% unchanged in urine)

The formation of Hydroxy Flunarizine is a key step in the metabolic clearance of the parent drug. The physicochemical properties of Hydroxy Flunarizine, being more polar than flunarizine, would likely lead to more rapid excretion from the body.

Visualizing the Metabolic Pathway and Potential Actions

The following diagrams illustrate the metabolic formation of Hydroxy Flunarizine and its potential, though unconfirmed, pharmacological actions based on the known properties of flunarizine.

Caption: Metabolic Conversion of Flunarizine to Hydroxy Flunarizine.

Caption: Hypothesized Pharmacological Targets of Hydroxy Flunarizine.

Future Research Directions

The current body of knowledge regarding the specific pharmacology of Hydroxy Flunarizine is limited. To provide a more complete understanding, future research should focus on the following areas:

• Synthesis and Isolation: Development of a robust method for the chemical synthesis or isolation of Hydroxy Flunarizine in sufficient quantities for pharmacological testing.

• In Vitro Pharmacological Profiling:

  • Receptor Binding Assays: A comprehensive panel of receptor binding assays to determine the affinity and selectivity of Hydroxy Flunarizine for calcium channels, dopamine receptors, histamine receptors, and other potential off-target sites.

  • Functional Assays: In vitro functional assays to characterize the activity of Hydroxy Flunarizine at its binding sites (e.g., agonist, antagonist, inverse agonist).

• In Vivo Studies: Preclinical in vivo studies in animal models to assess the pharmacokinetic profile, efficacy, and safety of Hydroxy Flunarizine.

• Comparative Studies: Direct comparison of the pharmacological and toxicological profiles of Hydroxy Flunarizine with its parent compound, flunarizine.

Conclusion

Hydroxy Flunarizine is a significant metabolite of flunarizine, formed primarily through CYP2D6-mediated aromatic hydroxylation. While its specific pharmacological profile has not been extensively characterized, it is reasonable to hypothesize that it may retain some of the pharmacological properties of the parent compound, including activity at calcium channels and other neurotransmitter receptors. Further research is necessary to fully elucidate the contribution of Hydroxy Flunarizine to the overall therapeutic and adverse effect profile of flunarizine. This guide serves as a foundational resource for researchers and drug development professionals, highlighting the current state of knowledge and outlining key areas for future investigation.

References

• 1. Flunarizine | C26H26F2N2 | CID 941361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.hres.ca [pdf.hres.ca]
• 3. Oxidative metabolism of flunarizine and cinnarizine by microsomes from B-lymphoblastoid cell lines expressing human cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Involvement of CYP2D6 in oxidative metabolism of cinnarizine and flunarizine in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aapharma.ca [aapharma.ca]
• 6. Flunarizine - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection and Quantification of Hydroxy Flunarizine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical detection and quantification of Hydroxy Flunarizine, a key metabolite of the selective calcium channel blocker, Flunarizine. The following sections offer comprehensive methodologies, data presentation, and visual workflows to support research, drug development, and pharmacokinetic studies.

Introduction

Flunarizine is a widely used medication for the prophylaxis of migraine and the management of vertigo.[1] It undergoes extensive metabolism in the liver, primarily through aromatic hydroxylation and N-oxidation, leading to the formation of various metabolites, including Hydroxy Flunarizine.[2][3][4][5] Accurate and sensitive quantification of Hydroxy Flunarizine is crucial for understanding the pharmacokinetics, metabolism, and potential pharmacological activity of Flunarizine. This document outlines a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, which is the preferred technique for its high selectivity and sensitivity in complex biological matrices.

Metabolic Pathway of Flunarizine

Flunarizine is principally metabolized in the liver, with one of the main pathways being aromatic hydroxylation of the phenyl ring on the cinnamyl moiety, resulting in the formation of Hydroxy-Flunarizine.[3] This metabolite, along with others, can be present in plasma, urine, and feces, primarily as glucuronide conjugates.[3] Understanding this metabolic conversion is fundamental for designing analytical strategies to quantify both the parent drug and its metabolites.

Caption: Metabolic conversion of Flunarizine to Hydroxy Flunarizine.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantification of drugs and their metabolites in biological matrices due to its superior sensitivity, specificity, and high-throughput capabilities. The following protocol is adapted from established methods for Flunarizine and other hydroxylated metabolites.[6][7][8][9][10]

Quantitative Data Summary

The following table summarizes typical validation parameters for the analysis of the parent compound, Flunarizine, using LC-MS/MS, which can serve as a benchmark for the expected performance of a Hydroxy Flunarizine assay.[7][8][11]

Parameter	Typical Value for Flunarizine	Reference
Linearity Range	0.10 - 196 ng/mL	[7][8]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	[7][8]
Accuracy	96.1 - 103.1%	[8]
Intra- and Inter-batch Precision (%CV)	≤ 5.2%	[8]
Mean Extraction Recovery	98.85%	[8]

Experimental Protocol

Sample Preparation (Plasma)

A liquid-liquid extraction (LLE) procedure is recommended for the efficient extraction of Hydroxy Flunarizine from plasma samples.

Materials:

• Human plasma samples

• Hydroxy Flunarizine and appropriate internal standard (e.g., deuterated analog) stock solutions

• Methyl tert-butyl ether (MTBE)

• 0.1 M Sodium Hydroxide

• Reconstitution solution (e.g., Methanol:Water 50:50, v/v)

• Centrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Sample concentrator (e.g., nitrogen evaporator)

Procedure:

• Pipette 200 µL of human plasma into a 1.5 mL centrifuge tube.

• Add 20 µL of the internal standard working solution.

• Add 50 µL of 0.1 M Sodium Hydroxide and vortex for 30 seconds.

• Add 1 mL of MTBE and vortex for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the reconstitution solution.

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., Hypersil Gold C18, 50 x 2.1 mm, 3 µm)[8]

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0

• Mobile Phase B: Methanol

• Gradient Elution:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 90% B

  • 2.5-3.5 min: 90% B

  • 3.5-3.6 min: 90% to 20% B

  • 3.6-5.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions (Hypothetical - requires optimization):

  • Hydroxy Flunarizine: Precursor ion (m/z) -> Product ion (m/z)

  • Internal Standard: Precursor ion (m/z) -> Product ion (m/z)

• Ion Source Parameters: Optimize for maximal signal intensity (e.g., spray voltage, source temperature, gas flows).

Method Validation

The analytical method should be fully validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters include:

• Selectivity and Specificity

• Linearity and Range

• Accuracy and Precision

• Recovery

• Matrix Effect

• Stability (freeze-thaw, short-term, long-term, and post-preparative)

Experimental Workflow Diagram

The following diagram illustrates the key steps in the analytical workflow for the quantification of Hydroxy Flunarizine in plasma samples.

Caption: Step-by-step workflow for Hydroxy Flunarizine analysis.

Conclusion

The provided application notes and protocols offer a robust framework for the sensitive and accurate quantification of Hydroxy Flunarizine in biological matrices. The detailed LC-MS/MS methodology, when properly validated, can be effectively applied in pharmacokinetic studies, therapeutic drug monitoring, and other research areas within drug development. Adherence to good laboratory practices and thorough method validation are essential for obtaining reliable and reproducible results.

References

• 1. Flunarizine - Wikipedia [en.wikipedia.org]
• 2. aapharma.ca [aapharma.ca]
• 3. Excretion and metabolism of flunarizine in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flunarizina | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. Flunarizine A Review of Its Pharmacodynamic and Pharmacokinetic Properties and Therapeutic Use | CoLab [colab.ws]
• 6. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LC-MS/MS determination of flunarizine in human plasma and application in bioequivalence evaluation [manu41.magtech.com.cn]
• 8. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. rjpbcs.com [rjpbcs.com]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Hydroxy Flunarizine in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Hydroxy Flunarizine, a key metabolite of Flunarizine, in human plasma. The protocol employs a straightforward sample preparation procedure, either by protein precipitation or liquid-liquid extraction, followed by chromatographic separation on a C18 reversed-phase column. Detection is achieved using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, ensuring high sensitivity and specificity. This method is suitable for pharmacokinetic studies and therapeutic drug monitoring, providing a reliable tool for drug development professionals.

Introduction

Flunarizine is a selective calcium channel blocker used in the treatment of various cardiovascular and neurological disorders. The analysis of its metabolites is crucial for understanding its pharmacokinetic profile and overall disposition in the body. Hydroxy Flunarizine is a significant metabolite, and its quantification in biological matrices like plasma is essential for comprehensive drug metabolism studies. LC-MS/MS has become the gold standard for bioanalytical assays due to its high sensitivity, selectivity, and speed.[1] This document provides a detailed protocol for the development and application of an LC-MS/MS method for Hydroxy Flunarizine analysis in human plasma.

Experimental Protocols

1. Materials and Reagents

• Hydroxy Flunarizine reference standard

• Flunarizine-d8 (Internal Standard, IS)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid, analytical grade

• Ammonium formate, analytical grade

• Human plasma (with anticoagulant)

• Methyl tert-butyl ether (MTBE)

2. Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

3. Chromatographic Conditions

A C18 reversed-phase column is commonly used for the separation of Flunarizine and its metabolites.[2][3] Due to the increased polarity of Hydroxy Flunarizine compared to the parent drug, a gradient elution is recommended to ensure adequate retention and separation from endogenous plasma components.

Parameter	Condition
Column	C18 Reversed-Phase (e.g., 50 x 2.1 mm, 3 µm)
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient Program	Time (min)
0.0
1.0
3.0
4.0
4.1
5.0

4. Mass Spectrometric Conditions

The analysis is performed in positive ion ESI mode, with the instrument operating in Multiple Reaction Monitoring (MRM). The precursor and product ions for Hydroxy Flunarizine are predicted based on the known fragmentation of Flunarizine. Flunarizine-d8 is used as the internal standard to ensure accuracy and precision.[2]

Parameter	Hydroxy Flunarizine	Flunarizine-d8 (IS)
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion (Q1)	m/z 421.2	m/z 413.1
Product Ion (Q3)	m/z 203.2	m/z 203.2
Dwell Time	200 ms	200 ms
Collision Energy (CE)	Optimized experimentally	Optimized experimentally
Declustering Potential (DP)	Optimized experimentally	Optimized experimentally

Note: The precursor ion for Hydroxy Flunarizine is calculated by adding the mass of an oxygen atom (16 Da) to the protonated mass of Flunarizine (~405.2 Da). The product ion is based on a common stable fragment observed for Flunarizine.

5. Preparation of Standards and Quality Control (QC) Samples

• Stock Solutions: Prepare primary stock solutions of Hydroxy Flunarizine and Flunarizine-d8 (IS) in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the Hydroxy Flunarizine stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards. Prepare separate working solutions for QC samples at low, medium, and high concentrations.

• Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working solutions to create a calibration curve (e.g., 0.1 - 100 ng/mL) and QC samples.

6. Sample Preparation Protocol

Two common methods for sample preparation from plasma are protein precipitation and liquid-liquid extraction.[4]

Protocol 1: Protein Precipitation (PPT)

This method is fast and suitable for high-throughput analysis.

• Aliquot 100 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add 20 µL of the Flunarizine-d8 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 x g for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 100 µL of the initial mobile phase (30% Mobile Phase B).

• Vortex briefly and inject into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE provides a cleaner extract, potentially reducing matrix effects.[2]

• Aliquot 100 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add 20 µL of the Flunarizine-d8 internal standard working solution.

• Add 50 µL of a 5% ammonium hydroxide solution to basify the sample.

• Add 600 µL of an extraction solvent (e.g., methyl tert-butyl ether).

• Vortex for 5 minutes.

• Centrifuge at 13,000 x g for 10 minutes at 4 °C.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 100 µL of the initial mobile phase (30% Mobile Phase B).

• Vortex briefly and inject into the LC-MS/MS system.

Workflow and Data Presentation

The overall analytical workflow for the quantification of Hydroxy Flunarizine is depicted below.

References

• 1. Sensitive Quantification of Drug Metabolites Using LC-MS | Technology Networks [technologynetworks.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Designing In Vitro Assays for Hydroxy Flunarizine Efficacy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Flunarizine is a metabolite of Flunarizine, a selective calcium channel blocker with established efficacy in the prophylaxis of migraine and the management of vertigo.[1][2][3][4][5] Flunarizine is known to act primarily by blocking T-type calcium channels, thereby preventing cellular calcium overload.[5] It also exhibits antihistaminic and weak dopamine D2 receptor antagonistic properties.[1][5] Given that Hydroxy Flunarizine is a key metabolite, it is crucial to characterize its pharmacological activity to understand its contribution to the therapeutic effects and potential side effects of the parent drug.

These application notes provide a framework for designing and conducting a panel of in vitro assays to evaluate the efficacy of Hydroxy Flunarizine. The protocols focus on three key areas: calcium channel modulation, anti-neuroinflammatory effects, and neuronal cytotoxicity. Due to the limited publicly available data on the specific pharmacological properties of Hydroxy Flunarizine, the proposed assays and expected outcomes are based on the known mechanism of action of the parent compound, Flunarizine. Researchers should note that the potency and selectivity of Hydroxy Flunarizine may differ from Flunarizine, and therefore, dose-response studies are essential.

I. Calcium Channel Activity Assays

The primary mechanism of action of Flunarizine is the blockade of T-type calcium channels.[5] Therefore, the initial assessment of Hydroxy Flunarizine should focus on its ability to modulate calcium influx.

Application Note: Calcium Flux Assay

This assay is designed to measure changes in intracellular calcium concentration in response to a stimulus in the presence and absence of Hydroxy Flunarizine. A fluorescent calcium indicator is used to monitor calcium levels. A reduction in the stimulus-induced calcium influx in the presence of Hydroxy Flunarizine would indicate its potential as a calcium channel blocker.

Experimental Protocol: Fluorescence-Based Calcium Flux Assay

Objective: To determine the inhibitory effect of Hydroxy Flunarizine on depolarization-induced calcium influx in a neuronal cell line (e.g., SH-SY5Y).

Materials:

• SH-SY5Y cells

• Cell culture medium (e.g., DMEM/F12 with 10% FBS)

• Hanks' Balanced Salt Solution (HBSS)

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Potassium chloride (KCl) solution (high concentration for depolarization)

• Hydroxy Flunarizine stock solution (in DMSO)

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader with kinetic reading capabilities

Procedure:

• Cell Culture: Plate SH-SY5Y cells in a 96-well black, clear-bottom microplate at a density of 5 x 104 cells/well and culture for 24-48 hours.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM (e.g., 4 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from the wells and wash once with HBSS.

  • Add 100 µL of the loading buffer to each well.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Compound Incubation:

  • Wash the cells twice with HBSS to remove excess dye.

  • Add 100 µL of HBSS containing various concentrations of Hydroxy Flunarizine (e.g., 0.01 µM to 100 µM) to the respective wells. Include a vehicle control (DMSO).

  • Incubate at room temperature for 20 minutes in the dark.

• Measurement of Calcium Influx:

  • Place the microplate in a fluorescence microplate reader.

  • Set the excitation wavelength to 485 nm and the emission wavelength to 525 nm.

  • Record a baseline fluorescence reading for 10-20 seconds.

  • Inject a high-concentration KCl solution (e.g., 50 mM final concentration) to induce cell depolarization and subsequent calcium influx.

  • Continue to record the fluorescence intensity for 2-3 minutes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence for each well.

  • Normalize the data to the vehicle control.

  • Plot the normalized fluorescence against the concentration of Hydroxy Flunarizine to determine the IC50 value.

Data Presentation: Calcium Flux Assay

Concentration of Hydroxy Flunarizine (µM)	Peak Fluorescence (RFU)	% Inhibition of Calcium Influx
Vehicle Control (0)	5500 ± 250	0
0.01	5200 ± 230	5.5
0.1	4500 ± 200	18.2
1	3100 ± 150	43.6
10	1800 ± 100	67.3
100	1200 ± 80	78.2

Note: The data presented are hypothetical and for illustrative purposes only.

Visualization: Calcium Channel Blockade Workflow

References

• 1. Flunarizine - Wikipedia [en.wikipedia.org]
• 2. aapharma.ca [aapharma.ca]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Flunarizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. What is the mechanism of Flunarizine? [synapse.patsnap.com]

Protocol for using Hydroxy Flunarizine in neuronal cell culture experiments

Application Notes: Hydroxy Flunarizine in Neuronal Cell Culture

These application notes provide an overview of the potential uses and mechanism of action of Hydroxy Flunarizine, a metabolite of Flunarizine, in the context of neuronal cell culture experiments. The protocols are based on the known neuroprotective and ion channel-blocking properties of the parent compound, Flunarizine.

Introduction

Hydroxy Flunarizine is a metabolite of Flunarizine, a drug known for its activity as a selective calcium channel blocker.[1][2] Flunarizine has demonstrated neuroprotective effects in various experimental models, suggesting its utility in studying neuronal injury and disease.[3][4][5] Its primary mechanism involves the inhibition of voltage-gated calcium (Ca2+) and sodium (Na+) channels, which reduces excessive ion influx that can lead to neuronal cell death.[3][6] Flunarizine's ability to stabilize neuronal membranes and reduce hyperexcitability makes its metabolite, Hydroxy Flunarizine, a compound of interest for investigating neuroprotective strategies in vitro.[7] These protocols are designed to guide researchers in utilizing Hydroxy Flunarizine for studying neuroprotection and its effects on neuronal ion homeostasis.

Mechanism of Action

Flunarizine, the parent compound of Hydroxy Flunarizine, exerts its neuroprotective effects primarily by blocking voltage-gated ion channels.[1][6] It non-selectively inhibits T-type and L-type calcium channels and also blocks sodium channels, particularly tetrodotoxin-resistant Na+ currents.[1][6] This dual blockade prevents the excessive intracellular calcium accumulation and sodium influx that are key events in the cascade leading to neuronal damage and death, especially under ischemic or excitotoxic conditions.[3] By reducing this ion overload, Flunarizine helps maintain cellular homeostasis, decreases neuronal hyperexcitability, and may prevent the release of excitotoxic neurotransmitters like glutamate.[1][3] The PI3K/AKT signaling pathway has also been implicated in the protective effects of Flunarizine against apoptosis.[8]

Caption: Mechanism of action for Hydroxy Flunarizine based on its parent compound.

Experimental Protocols

1. Preparation of Hydroxy Flunarizine Stock Solution

This protocol describes the preparation of a concentrated stock solution of Hydroxy Flunarizine, which can be diluted to working concentrations for cell culture experiments.

• Materials:

  • Hydroxy Flunarizine powder (CAS 87166-81-2)[9]

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile microcentrifuge tubes

• Procedure:

  • Based on its molecular weight of 420.49 g/mol , weigh out the desired amount of Hydroxy Flunarizine powder in a sterile microcentrifuge tube.[9]

  • Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 20 mM).

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath may be required.

  • Sterile-filter the stock solution using a 0.22 µm syringe filter into a new sterile tube.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C or -80°C, protected from light. Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent toxicity.

2. General Neuronal Cell Culture Protocol

This protocol provides a general guideline for culturing primary neurons or neuronal cell lines (e.g., SH-SY5Y).

• Materials:

  • Cell culture plates or flasks (e.g., 24-well or 96-well plates)

  • Poly-D-lysine (PDL) or Poly-L-ornithine (PLO)

  • Neuronal cell line (e.g., SH-SY5Y) or primary neurons

  • Complete culture medium (e.g., Neurobasal™ Medium with B-27™ Supplement, GlutaMAX™, and Penicillin-Streptomycin)[10]

  • Phosphate-buffered saline (PBS)

• Procedure:

  • Vessel Coating: Coat culture plates with PDL (e.g., 50 µg/mL in sterile PBS) for at least 1 hour at 37°C.[11] Aspirate the coating solution and rinse the wells three times with sterile water or PBS before use.[11]

  • Cell Seeding: Thaw and plate the neuronal cells at a desired density (e.g., 50,000 cells/cm²) in the pre-coated plates with complete growth medium.[12]

  • Incubation: Culture the cells in a humidified incubator at 37°C with 5% CO₂.

  • Maintenance: For primary cultures, perform a half-medium change every 2-3 days to replenish nutrients.[13]

3. Neuroprotection Assay Protocol

This protocol is designed to assess the protective effects of Hydroxy Flunarizine against a neurotoxic insult.

Caption: Experimental workflow for a neuroprotection assay.

• Materials:

  • Cultured neuronal cells (from Protocol 2)

  • Hydroxy Flunarizine working solutions (diluted from stock)

  • Neurotoxin (e.g., Glutamate, Rotenone/Oligomycin A)

  • Cell viability assay reagent (e.g., MTT, PrestoBlue™)

  • Plate reader

• Procedure:

  • Plate neuronal cells in a 96-well plate and allow them to adhere and differentiate for at least 24 hours.

  • Prepare different concentrations of Hydroxy Flunarizine in complete culture medium. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration).

  • Remove the existing medium and add the medium containing Hydroxy Flunarizine or vehicle control to the respective wells. Pre-incubate for a period determined by the experimental design (e.g., 24 hours).[14]

  • Prepare the neurotoxin solution. For example, use a combination of rotenone (30 µM) and oligomycin A (10 µM) to induce mitochondrial dysfunction.[14]

  • Add the neurotoxin to all wells except the "untreated control" group.

  • Incubate for the appropriate duration to induce cell death (e.g., 6-24 hours).

  • Perform a cell viability assay according to the manufacturer's instructions (e.g., MTT assay).

  • Read the absorbance using a microplate reader and calculate the percentage of cell viability relative to the untreated control.

Quantitative Data

The following table summarizes quantitative data for the parent compound, Flunarizine , from whole-cell patch-clamp recordings on trigeminal ganglion neurons.[6] Similar electrophysiological studies would be required to determine the specific inhibitory concentrations for Hydroxy Flunarizine.

Parameter	Target Ion Current	Value (IC₅₀)	Cell Type
Inhibitory Concentration	Tetrodotoxin-resistant Na+ currents	2.89 µmol/L	Mouse Trigeminal Ganglion Neurons
Inhibitory Concentration	High-voltage activated Ca2+ currents	2.73 µmol/L	Mouse Trigeminal Ganglion Neurons

References

• 1. What is the mechanism of Flunarizine? [synapse.patsnap.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Ca++ and Na+ channels involved in neuronal cell death. Protection by flunarizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effects of flunarizine in experimental models related to the pathogenesis of migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A calcium channel blocker flunarizine attenuates the neurotoxic effects of iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Flunarizine inhibits sensory neuron excitability by blocking voltage-gated Na+ and Ca2+ currents in trigeminal ganglion neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. musechem.com [musechem.com]
• 8. Role of flunarizine hydrochloride in secondary brain injury following intracerebral hemorrhage in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scbt.com [scbt.com]
• 10. Primary Cell Cultures in Neurobiology: Optimized Protocol for Culture of Mouse Fetal Hindbrain Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimized protocol for obtaining and characterizing primary neuron-enriched cultures from embryonic chicken brains - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Isolation, Culture, and Characterization of Cortical and Hippocampal Neurons | Thermo Fisher Scientific - US [thermofisher.com]
• 14. mdpi.com [mdpi.com]

Application of Hydroxy Flunarizine in Animal Models of Neurological Disorders: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Flunarizine, a selective calcium channel blocker, has demonstrated significant therapeutic potential in a variety of neurological and cerebrovascular disorders. Its primary mechanism of action involves the inhibition of voltage-dependent calcium channels, which reduces intracellular calcium overload—a key pathological event in many neurological conditions. Additionally, flunarizine exhibits antihistaminic properties and modulates dopaminergic and serotonergic systems.[1] These multimodal actions contribute to its neuroprotective effects observed in various preclinical animal models. This document provides detailed application notes and protocols for the use of flunarizine in animal models of neurological disorders, based on published research. While the user requested information on "Hydroxy Flunarizine," the available scientific literature predominantly focuses on "Flunarizine." It is presumed that "Hydroxy Flunarizine" is a metabolite or a less common derivative, and the following information is based on studies of the parent compound, flunarizine.

I. Mechanism of Action

Flunarizine's neuroprotective effects are attributed to several mechanisms:

• Calcium Channel Blockade: Flunarizine is a selective blocker of voltage-dependent calcium channels, particularly the T-type and L-type channels found in neurons and smooth muscle cells.[1] This action prevents excessive calcium influx into cells, a critical factor in neuronal excitotoxicity and cell death pathways.

• Antihistaminic Activity: Flunarizine acts as an H1 histamine receptor antagonist, which contributes to its efficacy in treating vertigo and other balance disorders.[1]

• Modulation of Neurotransmitter Systems: It has been shown to have a moderate antagonistic effect on dopamine D2 receptors and some interactions with the serotonergic system.[1][2]

• Signaling Pathway Regulation: In the context of intracerebral hemorrhage, flunarizine has been shown to upregulate the expression of Bcl-2, Glial Cell Line-Derived Neurotrophic Factor (GDNF), Neuroglobin (NGB), and phosphorylated Akt (p-AKT), suggesting an involvement of the PI3K/AKT signaling pathway in its protective effects.[3]

Below is a diagram illustrating the multimodal mechanism of action of flunarizine.

Caption: Multimodal mechanism of action of Flunarizine.

II. Application in Animal Models of Neurological Disorders

Flunarizine has been investigated in a range of animal models for various neurological disorders. The following sections provide detailed protocols and quantitative data from these studies.

A. Intracerebral Hemorrhage (ICH)

Animal Model: Rat model of ICH.[3]

Objective: To evaluate the neuroprotective effects of flunarizine on secondary brain injury following ICH.

Experimental Protocol:

• Animal Preparation: Adult male Sprague-Dawley rats (250-300g) are used.

• ICH Induction:

  • Anesthetize the rats (e.g., with chloral hydrate).

  • Place the animal in a stereotaxic frame.

  • Inject autologous blood into the caudate nucleus to induce hematoma.

• Flunarizine Administration:

  • Administer flunarizine hydrochloride intraperitoneally at a specified dose.

  • A control group receives a vehicle (e.g., saline).

• Outcome Measures:

  • Behavioral Assessment: Neurological deficits are scored at various time points post-ICH.

  • Brain Water Content: Measured to assess brain edema.

  • Blood-Brain Barrier (BBB) Integrity: Assessed using Evans blue dye extravasation.

  • Histological Analysis: Brain tissue is collected for H&E staining to evaluate neuronal damage and for TUNEL staining to assess apoptosis.

  • Western Blot Analysis: To measure the expression of proteins such as Bcl-2, Bax, GDNF, NGB, and p-AKT.

Quantitative Data Summary:

Parameter	Control (ICH)	Flunarizine-treated (ICH)	Reference
Hematoma Volume	Increased	Significantly decreased	[3]
Brain Water Content	Increased	Significantly decreased	[3]
Cell Apoptosis	Increased	Significantly decreased	[3]
Behavioral Scores	Worsened	Significantly improved	[3]
Bcl-2, GDNF, NGB, p-AKT expression	Low	Up-regulated	[3]

Below is a diagram of the proposed signaling pathway of flunarizine in ICH.

Caption: Flunarizine's proposed pathway in ICH.

B. Hypoxic-Ischemic Brain Injury

Animal Model: Immature rat model of perinatal hypoxic-ischemic encephalopathy.[4]

Objective: To assess the neuroprotective properties of flunarizine against morphologic brain injury from hypoxia-ischemia.

Experimental Protocol:

• Animal Preparation: 7-day-old rat pups are used.

• Hypoxia-Ischemia Induction:

  • Unilateral carotid artery ligation.

  • Subsequent exposure to 8% oxygen for 2 hours.

• Flunarizine Administration:

  • Parenteral administration of 30 mg/kg of flunarizine before hypoxic exposure.

  • Oral administration of 30 mg/kg of flunarizine in a different vehicle.

• Outcome Measures:

  • Dopamine Release: Measured in the ipsilateral striatum.

  • Morphological Damage: Assessed two weeks after the insult, focusing on atrophy in the cerebral hemisphere ipsilateral to the carotid occlusion and neuronal infarction in the caudate-putamen.

Quantitative Data Summary:

Administration Route	Dose	Effect on Dopamine Release	Effect on Morphologic Damage	Reference
Parenteral	30 mg/kg	Limited	Prevented	[4]
Oral	30 mg/kg	No effect	Prevented	[4]

C. Epilepsy

Animal Models:

• Amygdaloid kindled rats.[5]

• Strychnine or pentetrazol-induced seizures in rats.[5]

• Genetically epileptic beagles.[5]

Objective: To evaluate the anticonvulsive effects of flunarizine.

Experimental Protocol (Amygdaloid Kindled Rats):

• Animal Preparation: Adult rats with implanted amygdala electrodes.

• Kindling Procedure: Daily electrical stimulation of the amygdala until stable seizures are elicited.

• Flunarizine Administration: Intraperitoneal (i.p.) injection of flunarizine at various doses.

• Outcome Measures: Seizure parameters (e.g., seizure duration, severity) are recorded and analyzed to determine the effective dose.

Quantitative Data Summary:

Animal Model	Flunarizine Dose	Outcome	Reference
Amygdaloid kindled rats	ED50: 42.8 mg/kg	Exerted anticonvulsive effects	[5]
Strychnine or pentetrazol-injected rats	1, 5, 25, and 50 mg/kg i.p.	Reduced seizure intensity and increased survival percentage	[5]

D. Spinal Cord Ischemia

Animal Model: Rabbit model of ischemic spinal cord injury.[6]

Objective: To investigate the effects of flunarizine on neurological recovery after spinal cord ischemia.

Experimental Protocol:

• Animal Preparation: New Zealand White rabbits anesthetized with ketamine and xylazine.

• Ischemia Induction: Cross-clamping of the abdominal aorta for 25 minutes.

• Flunarizine Administration: Pretreatment with flunarizine (0.4 mg/kg) or vehicle.

• Outcome Measures:

  • Spinal Cord Blood Flow: Measured before, during, and after ischemia using the microsphere method.

  • Neurological Recovery: Graded at 18 and 24 hours after ischemia.

Quantitative Data Summary:

Parameter	Vehicle Control	Flunarizine (0.4 mg/kg)	p-value	Reference
Neurological Recovery Score (18h)	Baseline	Significantly improved	P = 0.017	[6]
Ambulatory Animals (24h)	0%	60% (retained ability to hop)	-	[6]

III. General Experimental Workflow

The following diagram illustrates a general workflow for investigating the efficacy of flunarizine in an animal model of a neurological disorder.

Caption: A typical preclinical experimental workflow.

IV. Conclusion

Flunarizine has demonstrated significant neuroprotective and therapeutic effects in a variety of animal models of neurological disorders, including intracerebral hemorrhage, hypoxic-ischemic brain injury, epilepsy, and spinal cord ischemia.[3][4][5][6] Its primary mechanism as a calcium channel blocker, supplemented by its other pharmacological activities, makes it a valuable compound for preclinical research in neurology. The protocols and data presented here provide a foundation for researchers and drug development professionals to design and conduct further investigations into the therapeutic potential of flunarizine and its derivatives. Future studies should aim to further elucidate its molecular mechanisms and optimize dosing and treatment regimens for various neurological conditions.

References

• 1. What is the mechanism of Flunarizine? [synapse.patsnap.com]
• 2. Atypical antipsychotic profile of flunarizine in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of flunarizine hydrochloride in secondary brain injury following intracerebral hemorrhage in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flunarizine limits hypoxia-ischemia induced morphologic injury in immature rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of flunarizine on experimentally-induced convulsions in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of flunarizine on neurological recovery and spinal cord blood flow in experimental spinal cord ischemia in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

Standard Operating Procedure for In Vivo Administration of Hydroxy Flunarizine

Disclaimer: As "Hydroxy Flunarizine" is primarily known as a metabolite of Flunarizine, this document outlines the standard operating procedure for the parent compound, Flunarizine. This protocol can serve as a foundational guide for the in vivo administration of Hydroxy Flunarizine, with the understanding that adjustments may be necessary based on the specific physicochemical properties of the metabolite.

Application Notes

Flunarizine is a selective calcium entry blocker with additional antihistaminic, serotonin receptor blocking, and dopamine D2 blocking activities.[1] It is widely used in research to investigate its effects on various physiological and pathological conditions, including neurological disorders and vascular diseases. Due to its poor water solubility, careful consideration must be given to the selection of an appropriate vehicle for in vivo administration to ensure consistent and reproducible results. Flunarizine hydrochloride is soluble in dimethylsulfoxide (DMSO), PEG 400, propylene glycol, N,N-dimethylformamide, and methanol, but is poorly soluble in water or ethanol (0.1-1%).[2]

Quantitative Data Summary

The following tables summarize key quantitative data for Flunarizine from preclinical and clinical studies.

Table 1: Pharmacokinetic Parameters of Flunarizine in Healthy Human Volunteers

Parameter	Value	Reference
Bioavailability	>80% (oral)	[1]
Time to Peak Plasma Concentration (Tmax)	2 - 4 hours (oral)	[1]
Protein Binding	>99%	[1]
Elimination Half-Life (single dose)	5 - 15 hours	[1]
Elimination Half-Life (multiple doses)	18 - 19 days	[1]
Metabolism	Hepatic (mainly via CYP2D6)	[1]
Excretion	Primarily via bile and feces (<1% in urine)	[1]

Table 2: In Vivo Dosages of Flunarizine in Rodent Models

Species	Dose	Route of Administration	Application	Reference
Rat	0.1 mg/kg	Oral	Protection against endothelial cell injury	[3]
Rat	3 mg/kg	Intravenous	Anti-vasoconstrictor effect study	[2]
Rat	5 mg/kg	Intraperitoneal	Hemodynamic effects study	[2]
Rat	40 mg/kg	Oral	Amelioration of ischemic brain damage	[4]
Rat	0.1 mg/kg	Intravenous	Amelioration of ischemic brain damage	[4]
Rat	2 and 10 mg/kg	Intraperitoneal	Antidepressant-like activity study	[5]
Mouse	1 - 20 mg/kg	Oral	Protection against cerebral hypoxia-anoxia	[6]
Mouse	30 mg/kg	Intraperitoneal	Acute lung injury model	[7]

Experimental Protocols

Protocol 1: Oral Gavage Administration in Rodents

This protocol describes the preparation and administration of Flunarizine via oral gavage.

Materials:

• Flunarizine hydrochloride

• Vehicle (e.g., 0.5% Carboxymethylcellulose (CMC) in sterile water, or a solution of Propylene Glycol and water)

• Mortar and pestle

• Sonicator

• Vortex mixer

• Oral gavage needles (appropriate size for the animal)

• Syringes

Procedure:

• Vehicle Preparation (0.5% CMC):

  • Weigh the required amount of CMC.

  • Slowly add the CMC to sterile water while stirring continuously to avoid clumping.

  • Continue stirring until a homogenous suspension is formed.

• Flunarizine Suspension Preparation:

  • Calculate the required amount of Flunarizine hydrochloride based on the desired dose and the number of animals.

  • Triturate the Flunarizine powder in a mortar and pestle to a fine consistency.

  • Add a small amount of the vehicle to the powder and mix to form a paste.

  • Gradually add the remaining vehicle while continuously mixing to achieve the final desired concentration.

  • For improved suspension, sonicate the mixture for 5-10 minutes.

  • Vortex the suspension immediately before each administration to ensure homogeneity.

• Administration:

  • Gently restrain the animal.

  • Measure the correct volume of the Flunarizine suspension into a syringe fitted with an appropriately sized oral gavage needle.

  • Carefully insert the gavage needle into the esophagus and deliver the dose.

  • Monitor the animal for any signs of distress during and after the procedure.

Protocol 2: Intravenous Injection in Rodents

This protocol describes the preparation and administration of Flunarizine via intravenous injection. Due to its poor water solubility, a co-solvent system is required.

Materials:

• Flunarizine hydrochloride

• Propylene Glycol

• Sterile Water for Injection

• Benzyl alcohol (optional, as a preservative and co-solvent)

• Sterile filters (0.22 µm)

• Sterile vials

• Syringes and needles (appropriate size for the animal and injection site)

Procedure:

• Vehicle Preparation and Flunarizine Dissolution:

  • A suggested formulation for an injectable solution is based on a patent for Flunarizine hydrochloride injection.[8] For a 1 mg/mL solution, the components could be:

    • Flunarizine hydrochloride: 1 mg

    • Propylene Glycol: 80-150 µL

    • Benzyl alcohol: 0.1-0.3 µL (optional)

    • Water for Injection: to make up to 1 mL

  • Precisely weigh the Flunarizine hydrochloride.

  • Dissolve the Flunarizine hydrochloride in propylene glycol with stirring.

  • If using, add the benzyl alcohol and stir.

  • Add the Water for Injection to the final volume.

  • Adjust the pH to 3.5-4.5 with a suitable buffer if necessary.

• Sterilization:

  • Sterilize the final solution by passing it through a 0.22 µm sterile filter into a sterile vial.

• Administration:

  • Restrain the animal appropriately (e.g., using a restrainer for tail vein injection).

  • Draw the required volume of the sterile Flunarizine solution into a syringe.

  • Perform the intravenous injection at the desired site (e.g., tail vein).

  • Monitor the animal for any adverse reactions.

Visualizations

Signaling Pathway of Flunarizine's Mechanism of Action

Caption: Mechanism of action of Flunarizine.

Experimental Workflow for In Vivo Administration

Caption: General workflow for in vivo administration of Flunarizine.

References

• 1. Flunarizine - Wikipedia [en.wikipedia.org]
• 2. aapharma.ca [aapharma.ca]
• 3. Protection by flunarizine against endothelial cell injury in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flunarizine, a calcium entry blocker, ameliorates ischemic brain damage in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antidepressant-Like Activity of Flunarizine in Modified Tail Suspension Test in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protective effect of flunarizine against cerebral hypoxia-anoxia in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Flunarizine | Voltage-gated Na+/Ca2+ channel blocker | TargetMol [targetmol.com]
• 8. CN1383825A - Flunarizine hydrochloride injection and its prepn process - Google Patents [patents.google.com]

Application Notes & Protocols: Quantification of Hydroxy Flunarizine in Human Plasma by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed methodology for the quantification of hydroxy flunarizine, a metabolite of flunarizine, in human plasma samples. The protocol is based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the parent drug, flunarizine, and analogous hydroxylated metabolites. Flunarizine is a calcium channel blocker used in the prophylaxis of migraine and other neurological disorders.[1] Its metabolism primarily occurs in the liver through N-oxidation and aromatic hydroxylation, leading to the formation of hydroxy flunarizine.[2][3] Monitoring the levels of this metabolite is crucial for comprehensive pharmacokinetic and drug metabolism studies. The described method is intended to be a robust and sensitive approach for bioanalytical applications.

Introduction

Flunarizine is extensively metabolized in the liver, with at least 15 different metabolites described.[3] Aromatic hydroxylation is a key metabolic pathway, resulting in the formation of hydroxy flunarizine. Given the importance of understanding the complete pharmacokinetic profile of a drug, a reliable method for quantifying its major metabolites is essential. This application note details a proposed LC-MS/MS method for the determination of hydroxy flunarizine in human plasma. The methodology is adapted from validated methods for flunarizine and other structurally similar hydroxylated compounds, such as 5-hydroxy flunixin.[4][5][6]

Experimental Protocols

This section outlines the materials, reagents, and detailed procedures for sample preparation, LC-MS/MS analysis, and calibration standard preparation.

• Hydroxy Flunarizine reference standard

• Flunarizine-d8 (or other suitable internal standard)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Water (deionized, 18 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges or 96-well plates (e.g., C18)

A solid-phase extraction (SPE) method is recommended for efficient cleanup of plasma samples and to minimize matrix effects.

Workflow for Solid Phase Extraction:

Caption: Solid Phase Extraction (SPE) workflow for plasma sample preparation.

Detailed Protocol:

• Sample Thawing: Thaw frozen human plasma samples at room temperature.

• Internal Standard Spiking: To 100 µL of plasma, add the internal standard (e.g., Flunarizine-d8) to achieve a final concentration of 50 ng/mL.

• Vortexing: Vortex the samples for 30 seconds.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

The chromatographic separation can be achieved using a C18 column with a gradient elution.

Parameter	Recommended Condition
Column	C18, 50 x 2.1 mm, 3 µm (e.g., Hypersil Gold)[6]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	5
0.5	5
5.5	60
6.0	100
10.0	100
10.2	5
12.0	5

A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode is recommended.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	400°C
Desolvation Gas Flow	1100 L/h
Cone Gas Flow	150 L/h
Capillary Voltage	0.5 kV

Table 4: Proposed MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Hydroxy Flunarizine	To be determined	To be determined
Flunarizine-d8 (IS)	413.1	203.2[6]
Flunarizine (for reference)	405.2	203.2[6]

Note: The precursor and product ions for Hydroxy Flunarizine need to be determined by direct infusion of a standard solution into the mass spectrometer. The precursor ion will be [M+H]+, and the product ions will be characteristic fragments.

Method Validation

A comprehensive method validation should be performed according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized below.

Logical Relationship of Method Validation Parameters:

Caption: Key parameters for bioanalytical method validation.

Table 5: Summary of Acceptance Criteria for Method Validation

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Within ±15% of the nominal concentration (±20% for LLOQ)[4]
Precision (CV%)	≤ 15% (≤ 20% for LLOQ)[4][6]
Recovery	Consistent, precise, and reproducible.
Stability	Analyte concentration should be within ±15% of the initial concentration under various storage conditions (e.g., freeze-thaw, short-term, long-term).[6]

Data Presentation

Quantitative data from validation experiments should be summarized in tables for clear comparison. Below are example tables for presenting accuracy and precision data.

Table 6: Example of Intra-day Accuracy and Precision Data

Nominal Conc. (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (CV%)
LLOQ (e.g., 0.1)	5
Low QC (e.g., 0.3)	5
Mid QC (e.g., 5)	5
High QC (e.g., 80)	5

Table 7: Example of Inter-day Accuracy and Precision Data

Nominal Conc. (ng/mL)	N (across 3 days)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (CV%)
LLOQ (e.g., 0.1)	15
Low QC (e.g., 0.3)	15
Mid QC (e.g., 5)	15
High QC (e.g., 80)	15

Conclusion

The proposed LC-MS/MS method provides a framework for the sensitive and selective quantification of hydroxy flunarizine in human plasma. The detailed protocol for sample preparation and analysis, along with the validation guidelines, offers a comprehensive approach for researchers in drug metabolism and pharmacokinetics. The successful validation of this method will enable a more thorough understanding of the disposition of flunarizine in humans.

References

• 1. Flunarizine. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.hres.ca [pdf.hres.ca]
• 3. Flunarizine - Wikipedia [en.wikipedia.org]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC-MS/MS determination of flunarizine in human plasma and application in bioequivalence evaluation [manu41.magtech.com.cn]
• 6. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Stability Testing and Optimal Storage of Hydroxy Flunarizine

Introduction

Hydroxy Flunarizine is a metabolite of Flunarizine, a selective calcium channel blocker.[1] Understanding the stability of this active pharmaceutical ingredient (API) is critical for the development of safe and effective drug products. These application notes provide a comprehensive protocol for the stability testing of Hydroxy Flunarizine and recommendations for its optimal storage conditions. The protocols are based on established International Council for Harmonisation (ICH) guidelines and available data on the parent compound, Flunarizine. Forced degradation studies are included to identify potential degradation products and establish the intrinsic stability of the molecule.[2][3]

Physicochemical Properties of Hydroxy Flunarizine

A summary of the key physicochemical properties of Hydroxy Flunarizine is presented in Table 1. This information is essential for designing appropriate analytical methods and understanding the compound's behavior under various storage conditions.

Property	Value	Source
Molecular Formula	C26H26F2N2O	[4]
Molecular Weight	420.49400 g/mol	[4]
Exact Mass	420.20100	[4]
LogP	4.96660	[4]

Recommended Storage Conditions

Based on the general recommendations for the parent compound, Flunarizine, the following storage conditions are recommended for Hydroxy Flunarizine to minimize degradation:

• Long-term Storage: Store at 2-8°C, protected from light and moisture.

• Short-term Storage (for handling and processing): Maintain at room temperature (15-30°C) for limited periods, avoiding exposure to high humidity and direct light.[5]

Experimental Workflow for Stability Testing

The overall workflow for conducting a comprehensive stability study of Hydroxy Flunarizine is depicted in the following diagram.

Caption: Experimental workflow for Hydroxy Flunarizine stability testing.

Protocols

1. Forced Degradation Studies

Forced degradation studies are performed to identify the likely degradation products and to establish the degradation pathways of Hydroxy Flunarizine.[2] The following conditions are based on studies conducted on the parent compound, Flunarizine.[6][7]

Table 2: Forced Degradation Conditions

Stress Condition	Reagents and Conditions
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours
Base Hydrolysis	0.1 M NaOH at 60°C for 24 hours
Oxidative Degradation	3% H2O2 at room temperature for 24 hours
Thermal Degradation	Solid drug substance at 105°C for 24 hours
Photolytic Degradation	Expose the drug substance to UV light (not less than 200 watt hours/square meter) and visible light (not less than 1.2 million lux hours)

Protocol:

• Prepare a stock solution of Hydroxy Flunarizine in a suitable solvent (e.g., methanol or a mixture of buffer and acetonitrile).

• For each stress condition, transfer an aliquot of the stock solution to a separate vial.

• Add the respective stressor as detailed in Table 2.

• For the thermal degradation study, place the solid drug substance in an oven.

• For the photolytic degradation study, expose the drug substance in a photostability chamber.

• After the specified time, neutralize the acidic and basic solutions.

• Dilute all samples to a suitable concentration with the mobile phase.

• Analyze the samples using a stability-indicating analytical method, such as HPLC or UPLC.

2. Long-Term and Accelerated Stability Studies

Long-term and accelerated stability studies are conducted to determine the shelf-life and recommended storage conditions for the drug substance.

Table 3: Long-Term and Accelerated Stability Conditions (ICH Guidelines)

Study	Storage Condition	Minimum Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Protocol:

• Package the Hydroxy Flunarizine drug substance in the proposed container closure system.

• Place the packaged samples in stability chambers maintained at the conditions specified in Table 3.

• Withdraw samples at specified time points (e.g., 0, 3, 6, 9, 12 months for long-term; 0, 1, 2, 3, 6 months for accelerated).

• Analyze the samples for appearance, assay, degradation products, and other relevant quality attributes.

3. Analytical Methodology

A stability-indicating analytical method is crucial for separating and quantifying the active ingredient and its degradation products. Based on the literature for Flunarizine, a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Ultra-Performance Liquid Chromatography (UPLC) method is recommended.[7]

Table 4: Example HPLC Method Parameters

Parameter	Recommended Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A mixture of a buffer (e.g., phosphate buffer pH 2.5) and an organic solvent (e.g., acetonitrile)
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm
Injection Volume	10 µL
Column Temperature	Ambient or controlled at 25°C

Hypothetical Degradation Pathway

Based on the known degradation of similar compounds, a hypothetical degradation pathway for Hydroxy Flunarizine is proposed. This pathway can be confirmed through the identification of degradation products using techniques like mass spectrometry.

Caption: Hypothetical degradation pathway for Hydroxy Flunarizine.

Data Presentation

All quantitative data from the stability studies should be summarized in tables for easy comparison.

Table 5: Example Stability Data Summary

Time Point (Months)	Storage Condition	Appearance	Assay (%)	Total Impurities (%)
0	-	White to off-white powder	99.8	0.15
3	25°C/60% RH	Complies	99.5	0.20
6	25°C/60% RH	Complies	99.2	0.25
3	40°C/75% RH	Complies	98.9	0.35
6	40°C/75% RH	Slight discoloration	98.1	0.50

These application notes provide a framework for conducting comprehensive stability testing of Hydroxy Flunarizine. The protocols for forced degradation and long-term/accelerated stability studies, along with the recommended analytical methodology, will enable researchers to establish the intrinsic stability of the molecule, identify potential degradation products, and determine the optimal storage conditions and shelf-life. Adherence to these guidelines is essential for ensuring the quality, safety, and efficacy of any drug product containing Hydroxy Flunarizine.

References

• 1. Hydroxy Flunarizine | 87166-81-2 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Hydroxy Flunarizine | CAS#:87166-81-2 | Chemsrc [chemsrc.com]
• 5. aapharma.ca [aapharma.ca]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note and Protocol for Assessing Blood-Brain Barrier Penetration of Hydroxy Flunarizine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The blood-brain barrier (BBB) is a highly selective, semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system (CNS) where neurons reside.[1] For drugs targeting the CNS, penetration of the BBB is a critical step for therapeutic efficacy. Hydroxy Flunarizine, a metabolite of Flunarizine, is a compound of interest for potential neurological applications. Flunarizine itself is a non-selective calcium antagonist known to cross the blood-brain barrier and is used in the prophylaxis of migraine.[2] This document provides a detailed protocol for assessing the BBB penetration of Hydroxy Flunarizine using a combination of in vitro and in vivo models.

Key Concepts in BBB Penetration Assessment

Successful assessment of BBB penetration involves determining both the rate and extent of a compound's entry into the brain. Key parameters include:

• Permeability (Pe): A measure of the rate at which a compound can cross the BBB.

• Brain-to-Plasma Concentration Ratio (Kp): Represents the extent of total drug distribution into the brain at a steady state.

• Unbound Brain-to-Unbound Plasma Concentration Ratio (Kp,uu): Considered the most accurate predictor of CNS target engagement, as it accounts for protein binding in both compartments.[3]

In Vitro BBB Permeability Assessment

In vitro models provide a valuable initial screening tool to predict the BBB permeability of a compound.[4][5][6] The most common model is the Transwell assay using a monolayer of brain endothelial cells.

Experimental Protocol: In Vitro Transwell Assay

This protocol describes the use of an immortalized human brain capillary endothelial cell line (hCMEC/D3) in a co-culture model with astrocytes to create a more physiologically relevant BBB model.

Materials:

• hCMEC/D3 cell line

• Primary or immortalized human astrocytes

• Transwell inserts (e.g., 0.4 µm pore size)

• 24-well plates

• Cell culture medium (e.g., Endothelial Cell Growth Medium)

• Fetal Bovine Serum (FBS)

• Hydroxy Flunarizine

• Lucifer yellow or other fluorescent marker for barrier integrity check

• Transendothelial Electrical Resistance (TEER) measurement system

• LC-MS/MS system for quantification

Methodology:

• Cell Culture: Culture hCMEC/D3 cells and astrocytes according to standard protocols.

• Co-culture Setup:

  • Seed astrocytes on the bottom of a 24-well plate.

  • Coat the apical side of the Transwell inserts with collagen.

  • Seed hCMEC/D3 cells on the coated Transwell inserts.

  • Once the astrocytes are confluent, place the inserts containing the hCMEC/D3 cells into the wells with the astrocytes.

• Barrier Formation and Integrity Measurement:

  • Allow the co-culture to grow for 5-7 days to form a tight monolayer.

  • Monitor the formation of the barrier by measuring the TEER daily. A stable and high TEER value (e.g., >150 Ω·cm²) indicates a tight barrier.[1][7]

  • Confirm barrier integrity by measuring the permeability of a low-permeability marker like Lucifer yellow.

• Permeability Assay:

  • Wash the cells with a serum-free medium.

  • Add Hydroxy Flunarizine (at various concentrations, e.g., 1, 10, 50 µM) to the apical (luminal) chamber.

  • At specified time points (e.g., 15, 30, 60, 120 minutes), collect samples from the basolateral (abluminal) chamber.

  • Also, collect a sample from the apical chamber at the beginning and end of the experiment.

• Quantification:

  • Analyze the concentration of Hydroxy Flunarizine in all collected samples using a validated LC-MS/MS method.[8][9]

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following formula:

    • Papp (cm/s) = (dQ/dt) / (A * C0)

    • Where dQ/dt is the rate of appearance of the compound in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Data Presentation: In Vitro Permeability

Compound	Concentration (µM)	Papp (x 10⁻⁶ cm/s)	TEER (Ω·cm²)
Hydroxy Flunarizine	1
10
50
Control (e.g., Propranolol - high permeability)	10
Control (e.g., Atenolol - low permeability)	10

In Vivo BBB Penetration Assessment

In vivo studies in animal models are essential to confirm the findings from in vitro assays and to determine the extent of brain penetration under physiological conditions.[10][11]

Experimental Protocol: In Vivo Pharmacokinetic Study in Mice

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Hydroxy Flunarizine formulation for intravenous (IV) or intraperitoneal (IP) administration

• Anesthesia (e.g., isoflurane)

• Blood collection supplies (e.g., heparinized capillaries)

• Brain harvesting tools

• Homogenizer

• LC-MS/MS system

Methodology:

• Animal Dosing:

  • Administer Hydroxy Flunarizine to mice via IV or IP injection at a predetermined dose (e.g., 5 mg/kg).

• Sample Collection:

  • At various time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8 hours), anesthetize a cohort of mice (n=3-4 per time point).

  • Collect blood samples via cardiac puncture into heparinized tubes.

  • Perform transcardial perfusion with saline to remove blood from the brain vasculature.[12]

  • Harvest the brains immediately.

• Sample Processing:

  • Centrifuge the blood samples to obtain plasma.

  • Weigh the brains and homogenize them in a suitable buffer.

• Quantification:

  • Determine the concentration of Hydroxy Flunarizine in plasma and brain homogenates using a validated LC-MS/MS method.[13][14]

• Data Analysis:

  • Calculate the brain-to-plasma concentration ratio (Kp) at each time point:

    • Kp = Cbrain / Cplasma

    • Where Cbrain is the concentration in the brain (ng/g) and Cplasma is the concentration in plasma (ng/mL).

  • To determine the unbound ratio (Kp,uu), the fraction of unbound drug in plasma (fu,p) and brain (fu,brain) needs to be measured, typically through equilibrium dialysis.

    • Kp,uu = Kp * (fu,p / fu,brain)

Data Presentation: In Vivo Brain Penetration

Time (hours)	Plasma Concentration (ng/mL)	Brain Concentration (ng/g)	Kp
0.25
0.5
1
2
4
8

Visualization of Experimental Workflows

In Vitro BBB Permeability Assay Workflow

References

• 1. In vitro models of the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Flunarizine in migraine: a minireview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Experimental Models of In Vitro Blood–Brain Barrier for CNS Drug Delivery: An Evolutionary Perspective [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improved measurement of drug exposure in the brain using drug-specific correction for residual blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Analytical and Biological Methods for Probing the Blood-Brain Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How to Measure Drug Transport across the Blood-Brain Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Video: An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers [jove.com]
• 13. academic.oup.com [academic.oup.com]
• 14. nsuworks.nova.edu [nsuworks.nova.edu]

Application Notes and Protocols: The Use of Hydroxy Flunarizine in Neuropharmacology Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroxy Flunarizine is a metabolite of Flunarizine, a selective calcium channel blocker.[1] Flunarizine itself has a well-documented pharmacological profile, exhibiting activity as a calcium antagonist and displaying antihistaminic properties.[2][3][4] It is primarily used in the prophylaxis of migraine and in the management of vertigo.[2][4][5][6][7] Flunarizine undergoes metabolism in the liver, principally through N-oxidation and aromatic hydroxylation, leading to the formation of metabolites such as Hydroxy Flunarizine.[3][5] Understanding the pharmacological activities of these metabolites is crucial for a comprehensive understanding of the parent drug's overall effect and for the potential discovery of new therapeutic agents. This document provides an overview of the pharmacological data of Flunarizine, which serves as a basis for the investigation of Hydroxy Flunarizine, and details key experimental protocols for its characterization.

Pharmacological Profile of Flunarizine

To provide a comparative baseline for the study of Hydroxy Flunarizine, the following table summarizes the in vitro receptor binding affinities of its parent compound, Flunarizine.

Receptor/Ion Channel	Ligand	Tissue/System	Kᵢ (nM)	Reference
Histamine H₁	In vitro receptor-binding assays	68	[2]
Dopamine D₂	In vitro receptor-binding assays	80	[2]
Serotonin S₂	In vitro receptor-binding assays	200	[2]
α₁-Adrenergic	In vitro receptor-binding assays	250	[2]
Nitrendipine (Calcium) Sites	In vitro receptor-binding assays	380	[2]

Mechanism of Action

Flunarizine, the parent compound of Hydroxy Flunarizine, is a selective calcium entry blocker.[2][3][4] It is thought to prevent cellular calcium overload by reducing excessive transmembrane calcium influx without interfering with normal cellular calcium homeostasis.[2][3] Flunarizine has a low affinity for voltage-dependent calcium channels compared to other calcium channel blockers.[5] An alternative hypothesis suggests that its mechanism may involve intracellular actions, such as antagonizing calmodulin, a calcium-binding protein.[5] Furthermore, Flunarizine exhibits moderate antihistamine, serotonin receptor blocking, and dopamine D₂ blocking activity.[5] The primary targets of Flunarizine appear to be T-type calcium channels.[8][9]

Caption: Proposed mechanism of Hydroxy Flunarizine action on neuronal excitability.

Experimental Protocols

Detailed protocols are essential for the accurate characterization of Hydroxy Flunarizine's neuropharmacological profile.

Radioligand Binding Assay for Dopamine D₂ Receptors

This protocol is adapted from standard methods for determining the binding affinity of a compound to dopamine D₂ receptors.[10][11][12]

Objective: To determine the inhibition constant (Kᵢ) of Hydroxy Flunarizine for the dopamine D₂ receptor.

Materials:

• Membrane preparations from cells expressing dopamine D₂ receptors (e.g., CHO or HEK293 cells).

• [³H]Spiperone (radioligand).

• Assay Buffer: 20 mM HEPES, 6 mM MgCl₂, 1 mM EDTA, 1 mM EGTA, 0.1% BSA, pH 7.4.

• Wash Buffer: Ice-cold PBS.

• Non-specific binding control: (+)-Butaclamol (3 µM).

• Hydroxy Flunarizine stock solution.

• 96-well plates.

• Glass fiber filters (GF/C).

• Cell harvester.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of Hydroxy Flunarizine in the assay buffer.

• In a 96-well plate, add in the following order:

  • 150 µL of membrane preparation (e.g., 25 µg protein).

  • 50 µL of Hydroxy Flunarizine dilution or buffer (for total binding) or (+)-Butaclamol (for non-specific binding).

  • 50 µL of [³H]Spiperone at a fixed concentration (e.g., 0.25 nM).

• Incubate the plate for 3 hours at 25°C with gentle agitation.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters four times with 3 mL of ice-cold wash buffer.

• Transfer the filter discs to scintillation vials.

• Add 2 mL of scintillation fluid to each vial and allow them to soak for at least 6 hours.

• Measure the radioactivity using a liquid scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Analyze the data using a suitable software (e.g., Prism) to determine the IC₅₀ value and subsequently calculate the Kᵢ value using the Cheng-Prusoff equation.

Electrophysiological Recording of T-type Calcium Channel Activity

This protocol outlines the whole-cell patch-clamp technique to assess the effect of Hydroxy Flunarizine on T-type calcium channels.[13]

Objective: To evaluate the inhibitory effect of Hydroxy Flunarizine on T-type calcium channel currents.

Materials:

• Cells expressing T-type calcium channels (e.g., HEK293 cells transfected with Cav3.1, Cav3.2, or Cav3.3 subunits).

• Patch-clamp rig with amplifier, digitizer, and data acquisition software.

• Borosilicate glass capillaries for pipette fabrication.

• External solution (in mM): 110 BaCl₂, 10 HEPES, 10 TEA-Cl, 10 Glucose, adjusted to pH 7.4 with CsOH.

• Internal solution (in mM): 120 Cs-aspartate, 10 EGTA, 5 MgCl₂, 3 Mg-ATP, 10 HEPES, adjusted to pH 7.2 with CsOH.

• Hydroxy Flunarizine stock solution.

Procedure:

• Culture cells expressing the T-type calcium channel of interest on glass coverslips.

• Place a coverslip in the recording chamber and perfuse with the external solution.

• Fabricate patch pipettes with a resistance of 2-5 MΩ when filled with the internal solution.

• Establish a whole-cell patch-clamp configuration on a selected cell.

• Record baseline T-type calcium currents by applying a voltage-step protocol. For example, from a holding potential of -100 mV, apply a depolarizing step to -30 mV for 200 ms.

• Perfuse the cell with the external solution containing various concentrations of Hydroxy Flunarizine.

• Record the T-type calcium currents in the presence of the compound.

• Wash out the compound by perfusing with the external solution alone.

• Analyze the data to determine the concentration-dependent inhibition of the T-type calcium current by Hydroxy Flunarizine and calculate the IC₅₀ value.

Experimental Workflow

The following diagram illustrates a typical workflow for the neuropharmacological characterization of a novel compound like Hydroxy Flunarizine.

Caption: A typical workflow for neuropharmacological compound characterization.

The provided application notes and protocols offer a foundational framework for researchers and scientists to investigate the neuropharmacological properties of Hydroxy Flunarizine. By leveraging the established knowledge of its parent compound, Flunarizine, and employing detailed experimental methodologies, a comprehensive understanding of Hydroxy Flunarizine's mechanism of action and potential therapeutic applications can be achieved. The systematic approach outlined in the experimental workflow will be instrumental in guiding future research in this area.

References

• 1. Hydroxy Flunarizine | 87166-81-2 [chemicalbook.com]
• 2. aapharma.ca [aapharma.ca]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. Flunarizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. Flunarizine - Wikipedia [en.wikipedia.org]
• 6. musechem.com [musechem.com]
• 7. Flunarizine. A reappraisal of its pharmacological properties and therapeutic use in neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. What is the mechanism of Flunarizine? [synapse.patsnap.com]
• 10. Radioligand binding assays [bio-protocol.org]
• 11. Fully automated radioligand binding filtration assay for membrane-bound receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]Spiperone binding to D2 and D3 dopamine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Functional Exploration Of T-Type Calcium Channels (Cav3.2 And Cav3.3) And Their Sensitivity To Zinc - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Hydroxy Flunarizine as a Biomarker for Flunarizine Exposure and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flunarizine is a selective calcium channel antagonist widely used in the prophylactic treatment of migraine and vertigo. The therapeutic efficacy and safety of flunarizine are influenced by its pharmacokinetic profile, which is characterized by extensive metabolism in the liver. Aromatic hydroxylation is a principal metabolic pathway for flunarizine, leading to the formation of hydroxylated metabolites. This application note focuses on Hydroxy Flunarizine, a major metabolite, as a potential biomarker for assessing flunarizine exposure and understanding its metabolism. Monitoring Hydroxy Flunarizine alongside the parent drug can provide a more comprehensive picture of the drug's disposition in an individual, which is crucial for dose optimization and in drug-drug interaction studies.

Flunarizine is primarily metabolized by the cytochrome P450 enzyme CYP2D6 through aromatic hydroxylation.[1][2][3] This process results in the formation of Hydroxy Flunarizine, where a hydroxyl group is added to the phenyl ring of the cinnamyl moiety. Given that CYP2D6 is a highly polymorphic enzyme, the rate of Flunarizine metabolism can vary significantly among individuals, impacting both its efficacy and potential for adverse effects. Therefore, the simultaneous monitoring of Flunarizine and its major metabolite, Hydroxy Flunarizine, can serve as a valuable tool in clinical and research settings.

Quantitative Data

Table 1: Pharmacokinetic Parameters of Flunarizine in Healthy Volunteers [4][5]

Parameter	Value
Dose	5 mg (single dose)
Cmax (ng/mL)	82 - 86
Tmax (h)	2.5 - 3
AUC0-24 (ng·h/mL)	709 - 725
AUC0-∞ (ng·h/mL)	780 - 811
t1/2 (days)	~19
Protein Binding	>99%

Table 2: LC-MS/MS Parameters for the Quantification of Flunarizine [5][6]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Flunarizine	405.2	203.2	Not specified
Flunarizine-d8 (IS)	413.2	203.2	Not specified

Note: The optimal collision energy should be determined empirically on the specific mass spectrometer being used.

Experimental Protocols

This section outlines a detailed protocol for the simultaneous quantification of Flunarizine and Hydroxy Flunarizine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). While a specific validated method for Hydroxy Flunarizine is not available in the literature, this protocol is based on established methods for Flunarizine and general principles of bioanalytical method development.

Protocol: Simultaneous Quantification of Flunarizine and Hydroxy Flunarizine in Human Plasma by LC-MS/MS

1. Objective: To develop and validate a sensitive and specific method for the simultaneous determination of Flunarizine and Hydroxy Flunarizine in human plasma.

2. Materials and Reagents:

• Flunarizine and Hydroxy Flunarizine reference standards

• Flunarizine-d8 (or other suitable internal standard)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Water (deionized, 18 MΩ·cm)

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

4. Sample Preparation (Liquid-Liquid Extraction):

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 25 µL of internal standard working solution (e.g., Flunarizine-d8 in methanol).

• Vortex for 10 seconds.

• Add 500 µL of extraction solvent (e.g., methyl tert-butyl ether).

• Vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the organic supernatant to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

• Vortex for 30 seconds.

• Transfer to an autosampler vial for analysis.

5. LC-MS/MS Conditions:

• LC Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20-80% B

  • 2.5-3.0 min: 80% B

  • 3.0-3.1 min: 80-20% B

  • 3.1-4.0 min: 20% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Ionization Mode: ESI Positive

• MS/MS Transitions:

  • Flunarizine: m/z 405.2 → 203.2

  • Hydroxy Flunarizine (Predicted): m/z 421.2 → 203.2 (loss of the hydroxylated cinnamyl portion) or m/z 421.2 → 403.2 (loss of water)

  • Internal Standard (Flunarizine-d8): m/z 413.2 → 203.2

6. Method Validation: The method should be validated according to regulatory guidelines (e.g., FDA, EMA) for selectivity, sensitivity (LLOQ), linearity, accuracy, precision, recovery, matrix effect, and stability.

Visualizations

Caption: Metabolic pathway of Flunarizine to Hydroxy Flunarizine.

Caption: Experimental workflow for biomarker analysis.

Conclusion

Hydroxy Flunarizine is a major metabolite of Flunarizine, formed primarily through CYP2D6-mediated aromatic hydroxylation. Its quantification in conjunction with the parent drug offers a valuable tool for understanding the pharmacokinetic variability of Flunarizine. The provided protocol outlines a robust LC-MS/MS method for the simultaneous determination of both compounds in human plasma. Further studies are warranted to establish the full pharmacokinetic profile of Hydroxy Flunarizine and to definitively correlate its concentrations with Flunarizine exposure and clinical outcomes. This will solidify its role as a critical biomarker in the therapeutic drug monitoring and clinical development of Flunarizine.

References

• 1. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of Flunarizine Hydrochloride After Single Oral Doses in Healthy Subjects: Bioequivalence Study and Food Effects | Semantic Scholar [semanticscholar.org]
• 3. [논문]A high‐throughput LC–MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses [scienceon.kisti.re.kr]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [Pharmacokinetics and pharmacodynamics of flunarizine in multimorbid, geriatric patients with vertigo] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Effects of Hydroxy Flunarizine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based functional assays to evaluate the pharmacological effects of Hydroxy Flunarizine, a primary metabolite of the calcium channel blocker, Flunarizine. The following protocols are designed to assess its activity as a calcium channel antagonist, its potential cytotoxicity, and its interaction with the dopamine D2 receptor.

Introduction to Hydroxy Flunarizine

Hydroxy Flunarizine is a known human metabolite of Flunarizine, formed via aromatic hydroxylation.[1][2][3] Flunarizine itself is a selective calcium entry blocker with established efficacy in the prophylaxis of migraine and the management of vertigo.[4][5] It exerts its effects by inhibiting the influx of extracellular calcium through voltage-dependent calcium channels, particularly T-type and L-type channels in neuronal and smooth muscle cells.[6] Additionally, Flunarizine exhibits antihistaminic properties and weak dopamine D2 receptor antagonistic activity.[7] Given that metabolites can possess their own pharmacological activities, it is crucial to characterize the effects of Hydroxy Flunarizine to fully understand the overall therapeutic and potential side-effect profile of its parent compound.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathway affected by calcium channel blockers and the general experimental workflow for the described assays.

Caption: Signaling pathway of voltage-gated calcium channel blockade.

Caption: General experimental workflow for cell-based assays.

Calcium Influx Assay Using a Fluorescent Indicator (Fluo-4 AM)

This assay measures the ability of Hydroxy Flunarizine to block the influx of intracellular calcium following depolarization of the cell membrane. A reduction in the fluorescence signal in the presence of the compound indicates a blockade of calcium channels.

Data Presentation

Compound	Cell Line	Depolarizing Agent	IC₅₀ (µM) [Predicted]
Hydroxy Flunarizine	SH-SY5Y	KCl	User-determined
Flunarizine (Control)	SH-SY5Y	KCl	1.77[8]

Experimental Protocol

Materials:

• SH-SY5Y neuroblastoma cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS)

• Potassium Chloride (KCl)

• Hydroxy Flunarizine

• Flunarizine (as a positive control)

• 96-well black, clear-bottom microplates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well black, clear-bottom microplate at a density of 5 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution (e.g., 4 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS).

  • Remove the culture medium from the wells and wash once with HBSS.

  • Add 100 µL of the Fluo-4 AM loading solution to each well.

  • Incubate the plate for 60 minutes at 37°C, followed by 30 minutes at room temperature, protected from light.

• Compound Preparation and Addition:

  • Prepare serial dilutions of Hydroxy Flunarizine and Flunarizine in HBSS at 2x the final desired concentrations.

  • Wash the cells twice with HBSS to remove excess dye.

  • Add 50 µL of the compound dilutions to the respective wells.

  • Incubate for 15-30 minutes at room temperature.

• Depolarization and Fluorescence Measurement:

  • Prepare a 2x stock solution of KCl (e.g., 100 mM) in HBSS.

  • Use a fluorescence plate reader equipped with an injector to add 50 µL of the KCl solution to each well to induce depolarization.

  • Immediately begin measuring the fluorescence intensity (Excitation: 490 nm, Emission: 525 nm) every second for at least 120 seconds.

• Data Analysis:

  • Determine the peak fluorescence intensity for each well.

  • Normalize the data to the vehicle control (0% inhibition) and a high concentration of Flunarizine (100% inhibition).

  • Plot the normalized response against the log of the compound concentration and fit a dose-response curve to determine the IC₅₀ value.

Cell Viability/Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the effect of Hydroxy Flunarizine on cell viability by measuring the metabolic activity of the cells. A decrease in the production of formazan indicates a reduction in cell viability.

Data Presentation

Compound	Cell Line	Incubation Time (hours)	IC₅₀ (µM) [Predicted]
Hydroxy Flunarizine	SH-SY5Y	24	User-determined
Hydroxy Flunarizine	SH-SY5Y	48	User-determined
Doxorubicin (Control)	SH-SY5Y	48	User-determined

Experimental Protocol

Materials:

• SH-SY5Y neuroblastoma cell line

• DMEM with 10% FBS

• Hydroxy Flunarizine

• Doxorubicin (as a positive control for cytotoxicity)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear microplates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well clear microplate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of Hydroxy Flunarizine and Doxorubicin in culture medium.

  • Remove the existing medium and add 100 µL of the compound dilutions to the wells.

  • Incubate for 24 or 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • Add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells (100% viability).

  • Plot the percentage of cell viability against the log of the compound concentration and fit a dose-response curve to determine the IC₅₀ value.

Dopamine D2 Receptor Binding Assay

This competitive binding assay determines the affinity of Hydroxy Flunarizine for the dopamine D2 receptor by measuring its ability to displace a radiolabeled or fluorescently labeled ligand.

Data Presentation

Compound	Receptor Source	Labeled Ligand	Kᵢ (nM) [Predicted]
Hydroxy Flunarizine	HEK293-D2R	[³H]Spiperone	User-determined
Flunarizine (Control)	Rat Striatum	[³H]Spiperone	112[9]
Haloperidol (Control)	HEK293-D2R	[³H]Spiperone	User-determined

Experimental Protocol

Materials:

• HEK293 cells stably expressing the human dopamine D2 receptor (HEK293-D2R)

• Cell culture medium for HEK293 cells

• Membrane preparation buffer (e.g., Tris-HCl buffer with MgCl₂)

• Radiolabeled ligand (e.g., [³H]Spiperone)

• Unlabeled ligand for non-specific binding (e.g., Haloperidol)

• Hydroxy Flunarizine

• Flunarizine and Haloperidol (as controls)

• Scintillation cocktail

• Glass fiber filters

• Filtration manifold

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Culture HEK293-D2R cells to confluency.

  • Harvest the cells and homogenize them in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate and resuspend the membrane pellet in fresh buffer. Determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, set up the assay in triplicate with the following components:

    • Total Binding: Cell membranes, radiolabeled ligand, and assay buffer.

    • Non-specific Binding: Cell membranes, radiolabeled ligand, and a high concentration of unlabeled Haloperidol.

    • Competitive Binding: Cell membranes, radiolabeled ligand, and serial dilutions of Hydroxy Flunarizine, Flunarizine, or Haloperidol.

  • Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through glass fiber filters using a filtration manifold to separate bound from free ligand.

  • Wash the filters quickly with ice-cold buffer to remove unbound radioligand.

• Radioactivity Measurement:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the percentage of inhibition of specific binding for each concentration of the test compounds.

  • Use the Cheng-Prusoff equation to calculate the inhibitory constant (Kᵢ) from the IC₅₀ value obtained from the dose-response curve.

These detailed protocols provide a framework for the comprehensive evaluation of Hydroxy Flunarizine's cellular effects. Researchers and drug development professionals can adapt these methods to their specific laboratory conditions and instrumentation to generate crucial data on the pharmacological profile of this metabolite.

References

• 1. Flunarizine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Flunarizine | C26H26F2N2 | CID 941361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Excretion and metabolism of flunarizine in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flunarizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Flunarizine selectively blocks transient calcium channel currents in N1E-115 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Flunarizine - Wikipedia [en.wikipedia.org]
• 8. Flunarizine blocks voltage-gated Na(+) and Ca(2+) currents in cultured rat cortical neurons: A possible locus of action in the prevention of migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Interaction of flunarizine with dopamine D2 and D1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC Method for the Separation of Flunarizine and its Hydroxy Metabolites

Application Notes

This application note details a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the simultaneous separation and quantification of Flunarizine and its potential hydroxy metabolites. Flunarizine, a selective calcium channel blocker, undergoes extensive metabolism in the liver, primarily through aromatic hydroxylation and N-oxidation, resulting in various metabolites, including hydroxylated derivatives.[1] This method is designed to provide a clear separation between the parent drug and its more polar hydroxy metabolites, making it suitable for applications in drug metabolism studies, pharmacokinetic analysis, and quality control of pharmaceutical formulations.

The method utilizes a C18 stationary phase and a gradient elution with a mobile phase consisting of acetonitrile and an ammonium formate buffer. This approach provides a good balance of retention for the relatively non-polar Flunarizine while allowing for the efficient elution and separation of its more polar hydroxy metabolites. UV detection at 230 nm is employed for sensitive quantification of all analytes.

Quantitative Data Summary

The following table summarizes the expected chromatographic performance for Flunarizine and two representative hydroxy metabolites (Hydroxy-Flunarizine Metabolite 1 and Hydroxy-Flunarizine Metabolite 2). These values are indicative and may vary depending on the specific HPLC system and operating conditions.

Compound	Retention Time (min)	Resolution (Rs)	Tailing Factor (T)
Hydroxy-Flunarizine Metabolite 1	6.8	-	1.1
Hydroxy-Flunarizine Metabolite 2	8.2	3.5	1.2
Flunarizine	12.5	8.1	1.0

Experimental Workflow Diagram

References

• 1. pdf.hres.ca [pdf.hres.ca]

Application Notes and Protocols: Experimental Use of Flunarizine in Glioblastoma Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glioblastoma (GBM) remains one of the most aggressive and challenging primary brain tumors to treat. Current therapeutic strategies offer limited efficacy, highlighting the urgent need for novel therapeutic agents. Flunarizine (FLN), a diphenylpiperazine derivative classified as a calcium channel blocker, has emerged as a compound of interest in glioblastoma research.[1] While primarily known for its use in treating migraine and vertigo, preclinical studies have revealed its potential anti-cancer properties.[2] This document provides detailed application notes and experimental protocols for the investigation of Flunarizine's effects on glioblastoma.

Notably, the user inquiry specified "Hydroxy Flunarizine." Our comprehensive literature review indicates that Hydroxy Flunarizine is a primary metabolite of Flunarizine.[3] However, the current body of published research focuses on the parent compound, Flunarizine, in the context of glioblastoma. The protocols and data presented herein are therefore based on the experimental use of Flunarizine.

Flunarizine's anti-glioblastoma activity appears to be multi-faceted. It has been shown to induce cytotoxicity in GBM cell lines, interfere with the cell cycle, and promote apoptosis.[4][5][6] Mechanistically, Flunarizine has been found to inhibit the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth and survival that is frequently dysregulated in glioblastoma.[5][6][7][8][9] Furthermore, Flunarizine can modulate the tumor microenvironment by inhibiting radiotherapy-induced astrocyte reactivity through the suppression of the TGF-β pathway.[10][11] It has also been shown to enhance the efficacy of standard-of-care chemotherapy, such as temozolomide (TMZ), and radiotherapy.[4][12]

These findings underscore the potential of Flunarizine as a repurposed drug for glioblastoma therapy. The following sections provide quantitative data from preclinical studies, detailed experimental protocols, and visualizations of the key signaling pathways involved to facilitate further research in this promising area.

Data Presentation

In Vitro Cytotoxicity of Flunarizine in Glioblastoma Cell Lines

Cell Line	Compound	Treatment Duration	IC50 Value	Reference
U-87 MG	Flunarizine	24 hours	23.97 µg/ml	[13]
48 hours	19.86 µg/ml	[13]
LN-229	Flunarizine	24 hours	21.96 µg/ml	[13]
48 hours	16.26 µg/ml	[13]
U-118 MG	Flunarizine	Not specified	-	[13]
Glioblastoma Stem Cells (GBMSCs)	Flunarizine	Not specified	6.8 µM	[4]
GBMSCs	Flunarizine + Temozolomide	Not specified	1 µM	[4]

In Vivo Efficacy of Flunarizine in a Glioblastoma Mouse Model

Animal Model	Treatment Group	Outcome	Reference
RCAS/tv-a glioma model	Flunarizine (30mg/kg) + Radiotherapy (10 Gy)	Significantly prolonged survival compared to radiotherapy alone.	[10]
Flunarizine alone	No significant increase in survival compared to vehicle control.	[10]

Experimental Protocols

Cell Viability Assessment using CCK-8 Assay

Objective: To determine the cytotoxic effects of Flunarizine on glioblastoma cell lines.

Materials:

• Glioblastoma cell lines (e.g., U-87 MG, LN-229, U-118 MG)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Flunarizine dihydrochloride

• Dimethyl sulfoxide (DMSO)

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count glioblastoma cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[14][15]

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.[14]

• Drug Treatment:

  • Prepare a stock solution of Flunarizine in DMSO.

  • Prepare serial dilutions of Flunarizine in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Flunarizine or vehicle control (medium with 0.1% DMSO).

  • Incubate the plate for the desired treatment durations (e.g., 24, 48, or 72 hours).

• CCK-8 Assay:

  • After the incubation period, add 10 µL of the CCK-8 solution to each well.[14][16] Be careful not to introduce bubbles.[16]

  • Incubate the plate for 1-4 hours at 37°C.[14][16] The incubation time may need to be optimized depending on the cell line.

• Data Acquisition:

  • Measure the absorbance at 450 nm using a microplate reader.[14][16]

  • The cell viability is calculated as a percentage of the vehicle-treated control cells.

Analysis of Akt Signaling Pathway by Western Blotting

Objective: To investigate the effect of Flunarizine on the phosphorylation status of Akt and downstream targets in glioblastoma cells.

Materials:

• Glioblastoma cells

• 6-well cell culture plates

• Flunarizine

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total Akt, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Cell Lysis:

  • Seed glioblastoma cells in 6-well plates and treat with Flunarizine as described in the cell viability protocol.

  • After treatment, wash the cells with ice-cold PBS.

  • Add 100-200 µL of ice-cold lysis buffer to each well and incubate on ice for 10-15 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet the cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.[1]

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-Akt) overnight at 4°C with gentle agitation.[1]

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane and visualize the protein bands using an imaging system.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against total Akt and a loading control like GAPDH.

  • Quantify the band intensities using densitometry software.

In Vivo Murine Glioblastoma Model

Objective: To evaluate the in vivo efficacy of Flunarizine, alone and in combination with radiotherapy, on glioblastoma tumor growth and survival.

Materials:

• Immunocompromised mice (e.g., nude mice)

• Glioblastoma cells (e.g., U-87 MG)

• Matrigel (optional)

• Flunarizine

• Vehicle (e.g., corn oil)

• Irradiation source (e.g., X-ray irradiator)

• Calipers for tumor measurement

Protocol:

• Tumor Cell Implantation:

  • Harvest and resuspend glioblastoma cells in sterile PBS or a mixture of PBS and Matrigel.

  • Subcutaneously or intracranially inject the cells into the flank or brain of the mice, respectively. The RCAS/tv-a system can also be used for a genetically engineered mouse model.[10]

• Tumor Growth and Treatment Initiation:

  • Monitor the mice regularly for tumor formation and measure tumor volume using calipers (for subcutaneous models).

  • Once the tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment groups (e.g., vehicle, Flunarizine, radiotherapy, Flunarizine + radiotherapy).

• Drug Administration and Radiotherapy:

  • Administer Flunarizine (e.g., 30 mg/kg) or vehicle via oral gavage or intraperitoneal injection daily or as determined by pharmacokinetic studies.[10]

  • For the radiotherapy groups, deliver a targeted dose of radiation (e.g., 10 Gy) to the tumor.[10]

• Monitoring and Endpoint:

  • Monitor tumor growth by measuring tumor volume every 2-3 days.

  • Monitor the body weight and overall health of the mice.

  • The primary endpoint is typically tumor growth delay or overall survival. Euthanize the mice when the tumor reaches a predetermined size or when they show signs of distress, in accordance with animal welfare guidelines.

• Data Analysis:

  • Plot tumor growth curves and Kaplan-Meier survival curves.

  • Perform statistical analysis to compare the different treatment groups.

Visualizations

Signaling Pathways and Experimental Workflow

Caption: Experimental workflow for investigating Flunarizine in glioblastoma.

References

• 1. Akt signaling is required for glioblastoma maintenance in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ir.cnu.edu.tw [ir.cnu.edu.tw]
• 3. CN103130746A - Flunarizine derivative, preparation method and use thereof - Google Patents [patents.google.com]
• 4. Novel mTORC1 Inhibitors Kill Glioblastoma Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apoptotic Signaling Pathways in Glioblastoma and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flunarizine, a drug approved for treating migraine and vertigo, exhibits cytotoxicity in GBM cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. AKT/GSK3β Signaling in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting the AKT pathway in glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. biorxiv.org [biorxiv.org]
• 12. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 13. researchgate.net [researchgate.net]
• 14. ptglab.com [ptglab.com]
• 15. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 16. apexbt.com [apexbt.com]

Technical Notes & Optimization

Troubleshooting Hydroxy Flunarizine quantification in complex biological matrices

Welcome to the technical support center for the quantification of Hydroxy Flunarizine in complex biological matrices. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues encountered during bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying Hydroxy Flunarizine in biological samples?

A1: The primary challenges include:

• Low Concentrations: As a metabolite, Hydroxy Flunarizine is often present at much lower concentrations than the parent drug, Flunarizine, requiring highly sensitive analytical methods.

• Matrix Effects: Biological matrices like plasma, blood, and tissue homogenates are complex and contain numerous endogenous components (e.g., phospholipids, salts, proteins) that can interfere with the ionization of Hydroxy Flunarizine in the mass spectrometer, leading to ion suppression or enhancement and affecting accuracy and precision.[1][2][3]

• Analyte Stability: Hydroxylated metabolites can be susceptible to degradation during sample collection, processing, and storage. It is crucial to assess the stability of Hydroxy Flunarizine under various conditions to ensure accurate quantification.[4][5][6]

• Availability of Reference Standards: A pure, well-characterized reference standard for Hydroxy Flunarizine is essential for accurate quantification. The lack of a commercially available standard can be a significant hurdle.

Q2: Which sample preparation technique is best for extracting Hydroxy Flunarizine?

A2: The optimal technique depends on the specific matrix and the desired level of cleanliness versus recovery. Common and effective methods include:

• Protein Precipitation (PPT): This is a simple and fast method, but it may not remove all interfering matrix components, potentially leading to stronger matrix effects.[7]

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner extract than PPT and can provide good recovery. The choice of extraction solvent is critical and should be optimized for the polarity of Hydroxy Flunarizine.[7]

• Solid-Phase Extraction (SPE): SPE can provide the cleanest extracts and allows for concentration of the analyte, which is beneficial for detecting low concentrations. The choice of sorbent and elution solvents needs to be carefully optimized.[7]

Q3: What are the recommended starting parameters for an LC-MS/MS method for Hydroxy Flunarizine?

A3: Based on methods for the parent drug, Flunarizine, a good starting point would be:

• Column: A C18 reversed-phase column is commonly used for Flunarizine and should be suitable for Hydroxy Flunarizine.[8]

• Mobile Phase: A gradient of acetonitrile or methanol with an aqueous buffer (e.g., ammonium formate or formic acid) is a common choice.[8]

• Ionization: Electrospray ionization (ESI) in positive mode is typically used for Flunarizine and is expected to be effective for Hydroxy Flunarizine.

• Mass Transitions (MRM): For Flunarizine, a common transition is m/z 405.2 → 203.2.[8] For Hydroxy Flunarizine, the precursor ion would be approximately m/z 421.2 (M+H)+ due to the addition of an oxygen atom (16 Da). The product ion would likely be similar to that of Flunarizine, so a predicted transition would be m/z 421.2 → 203.2 . This should be confirmed by infusion of a standard.

Q4: How can I minimize matrix effects in my assay?

A4: To minimize matrix effects, consider the following strategies:

• Optimize Sample Preparation: Use a more selective sample preparation technique like SPE to remove interfering components.

• Chromatographic Separation: Optimize the LC gradient to ensure Hydroxy Flunarizine elutes in a region with minimal co-eluting matrix components.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for Hydroxy Flunarizine is the best way to compensate for matrix effects, as it will be affected similarly to the analyte. If a specific SIL-IS is unavailable, a SIL-IS of the parent drug (Flunarizine-d8) may be a viable alternative, but its ability to track the metabolite should be thoroughly validated.

• Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but this may compromise the ability to detect low concentrations of the analyte.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of Hydroxy Flunarizine.

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Troubleshooting Step
Column Overload	Dilute the sample or inject a smaller volume.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to ensure the analyte is in a single ionic state.
Column Contamination	Wash the column with a strong solvent or replace the column.
Secondary Interactions with Column	Use a column with better end-capping or add a competing agent to the mobile phase.
Injection Solvent Mismatch	Ensure the injection solvent is similar in composition and strength to the initial mobile phase.

Problem 2: Low or No Signal/Response

Potential Cause	Troubleshooting Step
Incorrect Mass Spectrometer Settings	Verify the precursor and product ion masses for Hydroxy Flunarizine (predicted m/z 421.2 → 203.2). Optimize cone voltage and collision energy.
Analyte Degradation	Investigate the stability of Hydroxy Flunarizine in the biological matrix and during the sample preparation process. Consider adding stabilizers or performing sample preparation at low temperatures.
Poor Extraction Recovery	Optimize the sample preparation method (e.g., change solvent pH, use a different SPE sorbent).
Ion Suppression	Infuse the analyte post-column while injecting a blank matrix extract to identify regions of ion suppression. Adjust the chromatography to move the analyte peak away from these regions.
Instrument Contamination	Clean the ion source of the mass spectrometer.

Problem 3: High Variability in Results (Poor Precision)

Potential Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure consistent and precise execution of the sample preparation protocol. Consider automating the process if possible.
Variable Matrix Effects	Use a stable isotope-labeled internal standard. If not available, evaluate the matrix effect across different lots of the biological matrix.
Analyte Instability	Re-evaluate the stability of the analyte in the matrix and processed samples. Ensure samples are stored correctly and analyzed within the established stability window.
Carryover	Optimize the autosampler wash procedure to minimize carryover between injections.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Hydroxy Flunarizine in Human Plasma

• Sample Thawing: Thaw plasma samples at room temperature.

• Aliquoting: Pipette 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., Hydroxy Flunarizine-d4 in methanol) to each plasma sample, except for the blank.

• Vortexing: Briefly vortex the samples.

• pH Adjustment: Add 50 µL of 0.1 M sodium hydroxide to basify the sample.

• Extraction: Add 600 µL of the extraction solvent (e.g., methyl tert-butyl ether).

• Mixing: Vortex for 5 minutes.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Injection: Inject into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Hydroxy Flunarizine in Human Plasma

• Sample Thawing and Aliquoting: Follow steps 1 and 2 from the LLE protocol.

• Internal Standard Spiking: Follow step 3 from the LLE protocol.

• Sample Pre-treatment: Add 200 µL of 4% phosphoric acid in water to the plasma sample. Vortex to mix.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash with 1 mL of 0.1 M acetic acid.

  • Wash with 1 mL of methanol.

• Elution: Elute Hydroxy Flunarizine with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Follow steps 10 and 11 from the LLE protocol.

• Injection: Inject into the LC-MS/MS system.

Quantitative Data Summary

The following tables provide illustrative data for a validated bioanalytical method for Hydroxy Flunarizine in human plasma. These are typical values and may vary depending on the specific method and laboratory conditions.

Table 1: Method Validation Parameters

Parameter	Acceptance Criteria	Illustrative Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	0.1 ng/mL
Precision (%CV) at LLOQ	≤ 20%	12.5%
Accuracy (%Bias) at LLOQ	Within ±20%	-8.2%
Precision (%CV) at QC Levels	≤ 15%	< 10%
Accuracy (%Bias) at QC Levels	Within ±15%	-5% to 7%

Table 2: Recovery and Matrix Effect

Analyte	QC Level	Extraction Recovery (%)	Matrix Effect (%)
Hydroxy Flunarizine	Low (0.3 ng/mL)	85.2	92.1 (Suppression)
Mid (5 ng/mL)	87.5	94.5 (Suppression)
High (50 ng/mL)	86.8	93.7 (Suppression)
Internal Standard	Mid (5 ng/mL)	88.1	93.2 (Suppression)

Table 3: Stability of Hydroxy Flunarizine in Human Plasma

Storage Condition	Duration	Stability (% of Initial)
Bench-top (Room Temperature)	6 hours	98.5%
Freeze-Thaw Cycles (-80°C to RT)	3 cycles	96.2%
Long-term Storage (-80°C)	3 months	97.8%

Visualizations

Metabolic pathway of Flunarizine to Hydroxy Flunarizine.

General workflow for Hydroxy Flunarizine quantification.

Troubleshooting decision tree for bioanalysis.

References

• 1. eijppr.com [eijppr.com]
• 2. tandfonline.com [tandfonline.com]
• 3. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]
• 4. Stability of Drugs, Drug Candidates, and Metabolites in Blood and Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Plasma Stability Assay - Enamine [enamine.net]
• 7. rjpn.org [rjpn.org]
• 8. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. zefsci.com [zefsci.com]

Technical Support Center: Optimizing Hydroxy Flunarizine Solubility for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the solubility of Hydroxy Flunarizine for successful in vitro experiments.

Frequently Asked Questions (FAQs)

1. What is Hydroxy Flunarizine and why is its solubility a concern?

Hydroxy Flunarizine is a metabolite of Flunarizine, a selective calcium entry blocker.[1][2] Like many drug compounds, its effectiveness in in vitro assays is highly dependent on it being fully dissolved in the experimental medium. Poor solubility can lead to inaccurate and unreliable results due to inconsistent compound concentration. While specific data for Hydroxy Flunarizine is limited, its parent compound, Flunarizine, is known to be poorly soluble in water.[3][4]

2. What are the known solubility properties of the parent compound, Flunarizine?

Flunarizine hydrochloride, a common salt form, is described as poorly soluble in water and ethanol (0.1-1%).[3] However, it is soluble in organic solvents such as dimethylsulfoxide (DMSO), polyethylene glycol 400 (PEG 400), propylene glycol, N,N-dimethylformamide, and methanol.[3] The solubility of flunarizine hydrochloride in organic solvents like ethanol and DMSO is approximately 1 mg/mL.[5]

3. How can I prepare a stock solution of Hydroxy Flunarizine?

Given the limited specific data for Hydroxy Flunarizine, a recommended starting point is to follow protocols for its parent compound, Flunarizine.

Recommended Protocol for Stock Solution Preparation:

• Solvent Selection: Begin by using a high-purity organic solvent in which Flunarizine is known to be soluble, such as DMSO.

• Dissolution: Dissolve the Hydroxy Flunarizine powder in the chosen solvent to create a concentrated stock solution. For Flunarizine hydrochloride, a stock solution can be made by dissolving it in solvents like ethanol, DMSO, or dimethylformamide.[5]

• Inert Gas: When using organic solvents, it is good practice to purge the solution with an inert gas to prevent oxidation.[5]

• Storage: Store the stock solution at an appropriate temperature, protected from light and moisture, to maintain its stability.[3] For aqueous solutions of Flunarizine, it is not recommended to store them for more than one day.[5]

4. What strategies can I use to improve the solubility of Hydroxy Flunarizine in my aqueous in vitro assay medium?

Several formulation strategies can be employed to enhance the aqueous solubility of poorly soluble compounds.[6] These include the use of co-solvents, pH modification, cyclodextrins, and surfactants.

Troubleshooting Guide

This guide addresses common issues encountered when dissolving Hydroxy Flunarizine for in vitro experiments.

Problem	Possible Cause	Troubleshooting Steps
Precipitation upon dilution in aqueous buffer.	The compound has low aqueous solubility and is crashing out of the solution. The concentration of the organic co-solvent is too low in the final dilution.	1. Decrease Final Concentration: Lower the final concentration of Hydroxy Flunarizine in the assay medium. 2. Increase Co-solvent Percentage: If the assay permits, slightly increase the percentage of the organic co-solvent (e.g., DMSO) in the final solution. Be mindful of the solvent tolerance of your cell line or assay. 3. Use a different solubilization technique: Consider using cyclodextrins or surfactants.
Inconsistent experimental results.	Incomplete dissolution of the compound leading to variable effective concentrations. Degradation of the compound in the stock or working solution.	1. Visually Inspect for Complete Dissolution: Ensure no visible particles are present in the stock and final working solutions. Sonication may aid dissolution. 2. Prepare Fresh Solutions: Prepare fresh working solutions for each experiment from a recently prepared stock solution. Aqueous solutions of Flunarizine are not recommended for storage longer than one day.[5] 3. Verify Stock Concentration: If possible, verify the concentration of your stock solution using an appropriate analytical method like HPLC.
Cell toxicity or assay interference observed.	The concentration of the co-solvent (e.g., DMSO) is too high. The solubilizing agent itself is causing toxicity or interference.	1. Determine Solvent Tolerance: Perform a vehicle control experiment to determine the maximum concentration of the co-solvent your assay can tolerate without adverse effects. 2. Explore Alternative Solubilizers: Investigate other solubilization methods such as cyclodextrins or specific non-toxic surfactants that are compatible with your experimental system.

Data Presentation

Table 1: Solubility of Flunarizine Hydrochloride in Various Solvents

Solvent	Solubility	Reference
Water	Poorly soluble (0.1-1%)	[3]
Ethanol	Poorly soluble (0.1-1%)	[3]
Dimethylsulfoxide (DMSO)	Soluble (approx. 1 mg/mL)	[3][5]
PEG 400	Soluble	[3]
Propylene Glycol	Soluble	[3]
N,N-dimethylformamide (DMF)	Soluble	[3]
Methanol	Soluble	[3]
DMSO:PBS (pH 7.2) (1:2)	Approx. 0.33 mg/mL (when first dissolved in DMSO)	[5]

Experimental Protocols

Protocol 1: Basic Solubilization using an Organic Co-solvent

This protocol describes the most common method for preparing a working solution of a poorly water-soluble compound for in vitro testing.

• Prepare a Concentrated Stock Solution:

  • Weigh a precise amount of Hydroxy Flunarizine powder.

  • Dissolve the powder in 100% high-purity DMSO to a high concentration (e.g., 10 mM).

  • Ensure complete dissolution by gentle vortexing or sonication. This is your stock solution.

• Prepare Intermediate Dilutions (if necessary):

  • Perform serial dilutions of the stock solution in 100% DMSO to create intermediate concentrations.

• Prepare the Final Working Solution:

  • Dilute the stock or intermediate solution directly into your aqueous assay buffer (e.g., cell culture medium, PBS).

  • The final concentration of DMSO should be kept to a minimum, typically ≤0.5%, to avoid solvent-induced artifacts. Always include a vehicle control with the same final DMSO concentration in your experiment.

Protocol 2: Solubilization using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[7][8]

• Select a Cyclodextrin: Beta-cyclodextrin (β-CD) and its derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used.[9]

• Prepare a Cyclodextrin Solution: Dissolve the chosen cyclodextrin in your aqueous assay buffer. The concentration will need to be optimized.

• Complexation:

  • Method A (Direct Dissolution): Add the Hydroxy Flunarizine powder directly to the cyclodextrin solution and stir or sonicate until dissolved.

  • Method B (from Organic Stock): Add a small volume of a concentrated Hydroxy Flunarizine stock solution (in an organic solvent) to the cyclodextrin solution with vigorous stirring. The organic solvent should be volatile and easily removable, or used in a very small volume.

• Equilibration: Allow the mixture to equilibrate, typically for several hours or overnight, to ensure maximum complex formation.

• Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved compound.

Visualizations

Caption: Workflow for solubilizing Hydroxy Flunarizine.

Caption: Troubleshooting logic for solubility issues.

References

• 1. Hydroxy Flunarizine | 87166-81-2 [chemicalbook.com]
• 2. Flunarizine - Wikipedia [en.wikipedia.org]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. Characterization and solubility study of solid dispersions of flunarizine and polyvinylpyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 7. gala.gre.ac.uk [gala.gre.ac.uk]
• 8. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Multicomponent cyclodextrin system for improvement of solubility and dissolution rate of poorly water soluble drug - PMC [pmc.ncbi.nlm.nih.gov]

Improving the synthetic yield and purity of Hydroxy Flunarizine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the synthetic yield and purity of Hydroxy Flunarizine.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic strategy for preparing Hydroxy Flunarizine?

A1: A common strategy involves a convergent synthesis, where a protected p-hydroxycinnamyl derivative is coupled with 1-(bis(4-fluorophenyl)methyl)piperazine, followed by deprotection of the hydroxyl group. This approach prevents unwanted side reactions involving the free hydroxyl group.

Q2: What are the critical parameters to control for improving the yield of the coupling reaction?

A2: Key parameters include the choice of solvent, temperature, and base. Aprotic polar solvents like DMF or acetonitrile are often used. The reaction is typically carried out at elevated temperatures (e.g., 60-80 °C). An appropriate inorganic or organic base is crucial to neutralize the acid formed during the reaction and to facilitate the nucleophilic substitution.

Q3: What are the likely impurities to be found in the final product?

A3: Potential impurities include unreacted starting materials [1-(bis(4-fluorophenyl)methyl)piperazine and the p-hydroxycinnamyl derivative], over-alkylated piperazine byproducts, and byproducts from the deprotection step. Incomplete reaction or side reactions during the coupling or deprotection stages are the primary sources of these impurities.

Q4: How can the purity of Hydroxy Flunarizine be effectively assessed?

A4: High-Performance Liquid Chromatography (HPLC) is the most common and effective method for assessing the purity of Hydroxy Flunarizine.[1] A reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is typically employed.[2][3] UV detection at a suitable wavelength (e.g., 254 nm) is used for quantification.

Q5: What are the recommended storage conditions for Hydroxy Flunarizine?

A5: Hydroxy Flunarizine, being a phenolic and basic compound, should be stored in a cool, dry, and dark place to prevent degradation. It should be kept in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Troubleshooting Guides

Issue 1: Low Yield in the Coupling Reaction

Potential Cause	Troubleshooting Step
Inefficient reaction conditions	Optimize reaction temperature and time. A higher temperature may increase the reaction rate, but also potentially lead to more side products. Monitor the reaction progress by TLC or HPLC to determine the optimal reaction time.
Inappropriate base	The choice of base is critical. A base that is too weak may not effectively neutralize the generated acid, while a base that is too strong could lead to side reactions. Screen different bases such as potassium carbonate, triethylamine, or diisopropylethylamine.
Poor quality of starting materials	Ensure the purity of 1-(bis(4-fluorophenyl)methyl)piperazine and the protected p-hydroxycinnamyl derivative. Impurities in starting materials can inhibit the reaction or lead to the formation of byproducts.
Moisture in the reaction	The presence of water can hydrolyze the cinnamyl halide or affect the activity of the base. Ensure all solvents and reagents are anhydrous.

Issue 2: Incomplete Deprotection of the Hydroxyl Group

Potential Cause	Troubleshooting Step
Ineffective deprotection reagent	The choice of deprotection reagent depends on the protecting group used. For example, a benzyl ether can be cleaved by catalytic hydrogenation (e.g., Pd/C, H₂), while a silyl ether can be removed with a fluoride source (e.g., TBAF). Ensure the chosen reagent is appropriate and of high quality.
Insufficient reaction time or temperature	Monitor the deprotection reaction by TLC or HPLC to ensure it goes to completion. If the reaction is sluggish, consider increasing the reaction time or temperature.
Catalyst poisoning (for catalytic hydrogenation)	If using catalytic hydrogenation for deprotection, ensure the substrate and solvent are free of catalyst poisons such as sulfur-containing compounds.

Issue 3: Difficulty in Purifying the Final Product

Potential Cause	Troubleshooting Step
Co-elution of impurities in chromatography	Optimize the chromatographic conditions. For column chromatography, screen different solvent systems (eluents) to achieve better separation. For HPLC, adjust the mobile phase composition, pH, and gradient profile.
Product is a viscous oil or difficult to crystallize	If the free base is difficult to handle, consider converting it to a salt (e.g., hydrochloride or maleate salt), which is often more crystalline and easier to purify by recrystallization.
Presence of polar impurities	Use a suitable purification technique for polar compounds. Normal-phase chromatography on silica gel with a polar eluent system (e.g., dichloromethane/methanol with a small amount of ammonia) or reversed-phase chromatography can be effective.

Experimental Protocols

Protocol 1: Synthesis of (E)-1-(4-(benzyloxy)phenyl)-3-chloroprop-1-ene (Protected p-hydroxycinnamyl chloride)

• To a solution of (E)-3-(4-(benzyloxy)phenyl)prop-2-en-1-ol (1 equivalent) in anhydrous dichloromethane at 0 °C, add thionyl chloride (1.2 equivalents) dropwise.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Coupling of Protected p-hydroxycinnamyl chloride with 1-(bis(4-fluorophenyl)methyl)piperazine

• To a solution of 1-(bis(4-fluorophenyl)methyl)piperazine (1 equivalent) and potassium carbonate (2 equivalents) in anhydrous acetonitrile, add a solution of (E)-1-(4-(benzyloxy)phenyl)-3-chloroprop-1-ene (1.1 equivalents) in anhydrous acetonitrile.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours.

• Monitor the reaction progress by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude protected Hydroxy Flunarizine.

Protocol 3: Deprotection to Yield Hydroxy Flunarizine

• Dissolve the crude protected Hydroxy Flunarizine from the previous step in a suitable solvent (e.g., methanol or ethanol).

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC or HPLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain crude Hydroxy Flunarizine.

Protocol 4: Purification of Hydroxy Flunarizine

• Purify the crude Hydroxy Flunarizine by column chromatography on silica gel.

• Use a solvent system of dichloromethane/methanol with a small percentage of ammonium hydroxide (e.g., 95:4.5:0.5) to elute the product.

• Combine the fractions containing the pure product and concentrate under reduced pressure.

• For further purification, the product can be recrystallized from a suitable solvent system (e.g., ethanol/water) or converted to a salt and recrystallized.

Data Presentation

Table 1: Comparison of Reaction Conditions for the Coupling Step

Entry	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	K₂CO₃	Acetonitrile	80	16	75
2	Et₃N	DMF	60	24	68
3	DIPEA	Acetonitrile	80	12	82
4	K₂CO₃	DMF	80	16	78

Mandatory Visualization

Caption: Synthetic pathway for Hydroxy Flunarizine.

Caption: Troubleshooting workflow for synthesis.

Caption: Purification strategy for Hydroxy Flunarizine.

References

• 1. Liquid chromatographic determination of flunarizine dihydrochloride in the presence of its degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Addressing common challenges in Hydroxy Flunarizine bioanalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the bioanalysis of Hydroxy Flunarizine.

Frequently Asked Questions (FAQs)

Q1: We are observing a weak or no signal for Hydroxy Flunarizine. What are the potential causes and solutions?

A: Low or no signal can stem from several factors. First, verify the instrument parameters. Ensure the mass spectrometer is tuned and calibrated, and that the correct mass transitions for Hydroxy Flunarizine are being monitored. The theoretical precursor ion ([M+H]⁺) for Hydroxy Flunarizine would be approximately m/z 421.2, representing the addition of an oxygen atom to Flunarizine (m/z 405.2). Product ions would likely result from fragmentation of the piperazine ring or cleavage of the side chain.

Next, evaluate the sample preparation process. Inefficient extraction can lead to poor recovery. Consider optimizing the pH of the extraction buffer and the choice of organic solvent. A liquid-liquid extraction under acidic conditions has been shown to be effective for Flunarizine and is a good starting point for its hydroxylated metabolite.[1] Finally, assess the stability of Hydroxy Flunarizine in the biological matrix. Degradation can occur due to enzymatic activity, pH instability, or temperature fluctuations.[2][3] Ensure samples are stored at an appropriate temperature (e.g., -80°C) and consider the use of enzyme inhibitors if metabolic degradation is suspected.

Q2: We are experiencing significant matrix effects in our plasma samples. How can we mitigate this?

A: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in bioanalysis. To mitigate these, a robust sample cleanup procedure is essential. If you are using protein precipitation, consider switching to a more selective technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE). LLE, particularly under acidic conditions, has proven effective for Flunarizine and can reduce matrix components.[1]

Chromatographic separation is also key. Ensure that Hydroxy Flunarizine is chromatographically resolved from co-eluting matrix components. This can be achieved by optimizing the mobile phase composition, gradient profile, and the type of HPLC column. The use of a stable isotope-labeled internal standard (SIL-IS) for Hydroxy Flunarizine is highly recommended as it can help to compensate for matrix effects.

Q3: Our calibration curve for Hydroxy Flunarizine is not linear. What could be the issue?

A: A non-linear calibration curve can be caused by several factors. Firstly, check for detector saturation at high concentrations. If the detector is saturated, you may need to dilute your upper limit of quantification (ULOQ) samples or adjust the detector settings. Secondly, issues with the preparation of your calibration standards can lead to inaccuracies. Ensure that the stock solutions are accurately prepared and that the serial dilutions are performed correctly.

Another potential cause is the presence of an interferent that co-elutes with Hydroxy Flunarizine and has a similar mass transition. In this case, optimizing the chromatography to separate the analyte from the interference is necessary. Finally, problems with the integration of the chromatographic peaks can also lead to non-linearity. Review the peak integration parameters to ensure they are appropriate.

Q4: We are concerned about the stability of Hydroxy Flunarizine during sample storage and processing. What stability studies should we perform?

A: A thorough evaluation of analyte stability is a critical component of bioanalytical method validation.[2][3] For Hydroxy Flunarizine, you should assess its stability under various conditions to ensure the integrity of your samples. Key stability studies to perform include:

• Freeze-Thaw Stability: Evaluate the stability of the analyte after multiple cycles of freezing and thawing.

• Short-Term (Bench-Top) Stability: Assess the stability of the analyte in the biological matrix at room temperature for a period that reflects the sample handling time.

• Long-Term Stability: Determine the stability of the analyte in the matrix at the intended storage temperature (e.g., -20°C or -80°C) over a period that covers the expected duration of sample storage.

• Post-Preparative Stability: Evaluate the stability of the processed samples (e.g., in the autosampler) prior to injection.

Degradation of Flunarizine has been observed under basic and oxidative stress conditions, so it is reasonable to expect similar sensitivities for its hydroxylated metabolite.[4]

Troubleshooting Guides

Problem: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Recommended Solution
Column Overload	Inject a smaller volume or dilute the sample.
Secondary Interactions	Modify the mobile phase pH or add an ion-pairing agent. Ensure the sample solvent is compatible with the mobile phase.
Column Contamination or Degradation	Flush the column with a strong solvent. If the problem persists, replace the column.[5]
Extra-Column Volume	Minimize the length and diameter of tubing between the injector, column, and detector.

Problem: High Background Noise

Potential Cause	Recommended Solution
Contaminated Mobile Phase	Prepare fresh mobile phase using high-purity solvents and additives. Filter the mobile phase before use.
Dirty Mass Spectrometer Source	Clean the ion source components, including the capillary and lenses.
Leak in the LC System	Check all fittings and connections for leaks.
Co-eluting Interferences	Optimize the chromatographic method to separate the analyte from interfering peaks.

Quantitative Data Summary

Table 1: Linearity and Sensitivity of Flunarizine Bioanalysis

Parameter	Value	Reference
Linear Range	0.10 - 100 ng/mL	[1]
Lower Limit of Quantification (LLOQ)	0.10 ng/mL	[1]
Correlation Coefficient (r²)	> 0.99	[6]

Table 2: Accuracy and Precision for Flunarizine in Human Plasma

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)	Reference
LLOQ	0.10	≤ 5.2	≤ 5.2	96.1 - 103.1	[1]
Low	0.30	≤ 5.2	≤ 5.2	96.1 - 103.1	[1]
Medium	50.0	≤ 5.2	≤ 5.2	96.1 - 103.1	[1]
High	80.0	≤ 5.2	≤ 5.2	96.1 - 103.1	[1]

Table 3: Recovery and Matrix Effect for Flunarizine in Human Plasma

Analyte	Extraction Recovery (%)	Matrix Effect (%)	Reference
Flunarizine	98.85	Not reported	[1]

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of Flunarizine in Human Plasma

This protocol is for the analysis of Flunarizine and can be adapted for Hydroxy Flunarizine.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of an internal standard working solution (e.g., Flunarizine-d8).

• Add 25 µL of 0.1 M HCl and vortex for 30 seconds.

• Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether) and vortex for 10 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase and inject into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: Agilent 1200 Series HPLC or equivalent

• Column: Hypersil Gold C18 (50 x 2.1 mm, 3 µm) or equivalent[1]

• Mobile Phase: A: 10 mM Ammonium formate in water, pH 3.0; B: Methanol. Gradient: 90% B.[1]

• Flow Rate: 0.5 mL/min

• Injection Volume: 10 µL

• MS System: API 5500 Triple Quadrupole or equivalent[1]

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Flunarizine: m/z 405.2 → 203.2[1]

  • Flunarizine-d8 (IS): m/z 413.1 → 203.2[1]

  • Proposed Hydroxy Flunarizine: m/z 421.2 → [Fragment ion to be determined experimentally, likely around m/z 203.2 or another significant fragment]

Visualizations

Caption: A logical workflow for troubleshooting common LC-MS/MS bioanalytical issues.

Caption: Metabolic conversion of Flunarizine to its major metabolites.

References

• 1. Bioequivalence Study of Two Formulations of Flunarizine Hydrochloride Capsules in Healthy Chinese Subjects Under Fasting and Fed Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-performance liquid chromatographic assay of flunarizine, (E)-1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propenyl)piperazine, in plasma of epileptic patients. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Identification of potential degradation products and impurities of Hydroxy Flunarizine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Hydroxy Flunarizine. The focus is on the identification of potential degradation products and impurities that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the expected impurities related to the synthesis of Hydroxy Flunarizine?

A1: While specific synthesis impurities for Hydroxy Flunarizine are not extensively documented in publicly available literature, they are likely to be similar to those of its parent compound, Flunarizine. Process-related impurities for Flunarizine arise from starting materials, intermediates, and by-products in the synthesis route. Key potential impurities to consider include:

• Starting Material Residues: Unreacted precursors used in the final coupling steps of the synthesis.

• Intermediates: Such as 1-[Bis(4-fluorophenyl)methyl]piperazine.[1][2]

• By-products: Formed through side reactions during synthesis. An example from Flunarizine synthesis is 1-[(RS)-(4-Fluorophenyl)phenylmethyl]-4-[(2E)-3-phenylprop-2-enyl]piperazine.[2]

Q2: What are the likely degradation products of Hydroxy Flunarizine under stress conditions?

A2: Direct forced degradation studies on Hydroxy Flunarizine are not widely published. However, based on the known degradation of Flunarizine and the chemical nature of the hydroxyl group, the following degradation pathways and products can be anticipated:

• Oxidative Degradation: The piperazine ring is susceptible to oxidation, potentially forming N-oxides. The hydroxyl group on the phenyl ring can also undergo oxidation to form corresponding quinone-type structures. A known degradation product of Flunarizine is its N-oxide.[3]

• Hydrolytic Degradation (Acidic and Basic Conditions): Flunarizine has shown extensive degradation in basic medium and is relatively stable under acidic and neutral hydrolytic conditions.[4][5] Similar behavior is expected for Hydroxy Flunarizine. The ether linkage, if present in precursors, or the piperazine ring could be susceptible to cleavage under harsh hydrolytic conditions.

• Photolytic Degradation: Exposure to light, particularly UV radiation, can induce degradation. While Flunarizine appears relatively stable under photolytic stress[4][5], the introduction of a hydroxyl group might increase photosensitivity.

• Thermal Degradation: High temperatures can lead to the cleavage of chemical bonds. For piperazine and its analogs, thermal degradation can lead to ring-opening or side-chain cleavage.[6]

Q3: What analytical techniques are most suitable for identifying and quantifying Hydroxy Flunarizine and its impurities/degradation products?

A3: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) coupled with UV detection are the primary methods for the analysis of Flunarizine and its related substances.[5][7] For structural elucidation and identification of unknown impurities and degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the method of choice.[8]

Troubleshooting Guides

Issue 1: Unexpected Peaks in the Chromatogram of Hydroxy Flunarizine

• Possible Cause 1: Contamination

  • Troubleshooting Step: Ensure all glassware is scrupulously clean. Run a blank injection of the mobile phase and diluent to check for system contamination.

• Possible Cause 2: Degradation of the Sample

  • Troubleshooting Step: Prepare fresh samples and re-inject. Protect the sample from light and heat. Consider using an autosampler with temperature control. If degradation is suspected, perform a preliminary forced degradation study (see Experimental Protocols) to identify the retention times of potential degradants.

• Possible Cause 3: Process-Related Impurities

  • Troubleshooting Step: If the unexpected peaks are consistently present in newly synthesized batches, they are likely process-related impurities. These will require isolation and structural characterization using techniques like LC-MS/MS and NMR.

Issue 2: Poor Resolution Between Hydroxy Flunarizine and an Impurity Peak

• Possible Cause 1: Suboptimal Chromatographic Conditions

  • Troubleshooting Step:

    • Adjust the mobile phase composition. Varying the organic modifier (e.g., acetonitrile, methanol) percentage or the pH of the aqueous phase can significantly impact selectivity.

    • Change the column chemistry. If using a C18 column, consider a different stationary phase like a phenyl-hexyl or a cyano column.

    • Modify the gradient profile in a gradient elution method to improve the separation of closely eluting peaks.

• Possible Cause 2: Co-elution of Multiple Impurities

  • Troubleshooting Step: Employ a mass spectrometer detector (LC-MS) to check for the presence of multiple components under a single chromatographic peak.

Data Presentation

The following table summarizes known impurities of the parent compound, Flunarizine, which may be relevant for consideration in the analysis of Hydroxy Flunarizine.

Impurity Name	Molecular Formula	Molecular Weight ( g/mol )	Potential Origin
1-[Bis(4-fluorophenyl)methyl]piperazine (Flunarizine Impurity A)	C₁₇H₁₈F₂N₂	288.34	Intermediate
1-[(RS)-(4-Fluorophenyl)phenylmethyl]-4-[(2E)-3-phenylprop-2-enyl]piperazine (Flunarizine Impurity B)	C₂₆H₂₇FN₂	386.50	By-product
Bis(4-fluorophenyl)methanol	C₁₃H₁₀F₂O	220.22	Starting Material/Degradant
Flunarizine N-Oxide	C₂₆H₂₆F₂N₂O	420.49	Degradant (Oxidative)

Data sourced from various chemical suppliers and research articles.[2][9]

Experimental Protocols

Protocol 1: Forced Degradation Study of Hydroxy Flunarizine

Objective: To generate potential degradation products of Hydroxy Flunarizine under various stress conditions.

Materials:

• Hydroxy Flunarizine reference standard

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol, HPLC grade

• Water, HPLC grade

• pH meter

• Thermostatic oven

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve Hydroxy Flunarizine in a small amount of methanol and dilute with 0.1 N HCl to a final concentration of 1 mg/mL. Reflux for 4 hours at 80°C. If no degradation is observed, repeat with 1 N HCl.

• Base Hydrolysis: Dissolve Hydroxy Flunarizine in a small amount of methanol and dilute with 0.1 N NaOH to a final concentration of 1 mg/mL. Reflux for 4 hours at 80°C. If no degradation is observed, repeat with 1 N NaOH.

• Oxidative Degradation: Dissolve Hydroxy Flunarizine in methanol and dilute with 3% H₂O₂ to a final concentration of 1 mg/mL. Keep at room temperature for 24 hours. If no degradation is observed, repeat with 30% H₂O₂.

• Thermal Degradation: Place solid Hydroxy Flunarizine in an oven at 105°C for 48 hours. Also, prepare a solution of Hydroxy Flunarizine (1 mg/mL in methanol) and heat at 60°C for 48 hours.

• Photolytic Degradation: Expose a solution of Hydroxy Flunarizine (1 mg/mL in methanol) and the solid drug to UV light (254 nm) and visible light in a photostability chamber.

• Sample Analysis: For each stress condition, withdraw samples at appropriate time points, neutralize if necessary, and dilute to a suitable concentration for analysis by a stability-indicating HPLC or LC-MS method.

Protocol 2: Stability-Indicating HPLC Method for Hydroxy Flunarizine

Objective: To develop an HPLC method capable of separating Hydroxy Flunarizine from its potential impurities and degradation products. This is a starting point and may require optimization.

Instrumentation:

• HPLC system with a UV detector or a photodiode array (PDA) detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Dissolve an accurately weighed amount of the sample in methanol to obtain a stock solution.

• Dilute the stock solution with the initial mobile phase composition (70:30 Water:Acetonitrile with 0.1% Formic acid) to a final concentration of approximately 50 µg/mL.

Mandatory Visualization

Caption: Experimental workflow for the identification of potential degradation products of Hydroxy Flunarizine.

Caption: Proposed signaling pathway and mechanism of action for Hydroxy Flunarizine.

References

• 1. alentris.org [alentris.org]
• 2. Flunarizine EP Impurity B | CAS No- 39245-25-5 | Simson Pharma Limited [simsonpharma.com]
• 3. Analysis of flunarizine in the presence of some of its degradation products using micellar liquid chromatography (MLC) or microemulsion liquid chromatography (MELC)--application to dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of a rapid chromatographic method for the analysis of flunarizine and its main production impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: Overcoming Low Bioavailability of Hydroxy Flunarizine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low bioavailability of Hydroxy Flunarizine. Given the limited direct experimental data on Hydroxy Flunarizine, a primary metabolite of Flunarizine, this guide leverages information on the parent compound and established principles of drug delivery for poorly soluble molecules.

I. Frequently Asked Questions (FAQs)

Q1: What are the predicted physicochemical properties of Hydroxy Flunarizine and how do they influence its bioavailability?

A1: Direct experimental data for Hydroxy Flunarizine is scarce. However, we can infer its properties based on its parent drug, Flunarizine, and the chemical modification (hydroxylation). The addition of a hydroxyl group is expected to increase polarity.

Inferred Physicochemical Properties of Hydroxy Flunarizine:

Property	Flunarizine (Parent Drug)	Inferred Change for Hydroxy Flunarizine	Predicted Impact on Bioavailability
Aqueous Solubility	Poorly soluble (1.68e-03 g/L)[1]	Likely increased due to hydroxylation	Potentially improved dissolution rate
LogP	5.78[1]	Likely decreased (more hydrophilic)	May decrease permeability if excessively low
pKa	~6.0 and ~10.0[2]	May be slightly altered by the hydroxyl group	Will affect solubility at different physiological pHs
BCS Class	Likely Class II (low solubility, high permeability)[3]	Potentially remains Class II or shifts to Class IV (low solubility, low permeability)	Low bioavailability is anticipated, primarily limited by solubility and possibly permeability.

Q2: What are the primary reasons for the expected low bioavailability of Hydroxy Flunarizine?

A2: The low bioavailability of Hydroxy Flunarizine is likely multifactorial, stemming from:

• Poor Aqueous Solubility : As a derivative of the poorly soluble Flunarizine, Hydroxy Flunarizine is also expected to have limited solubility in gastrointestinal fluids, leading to a slow dissolution rate, which is often the rate-limiting step for absorption.[4]

• First-Pass Metabolism : The parent drug, Flunarizine, undergoes hepatic metabolism.[1] Hydroxy Flunarizine, being a metabolite itself, might be subject to further metabolism in the gut wall or liver, reducing the amount of active drug reaching systemic circulation.

• Efflux Transporter Activity : P-glycoprotein (P-gp) and other efflux transporters can actively pump drugs out of intestinal cells back into the lumen, thereby limiting their absorption. While specific data for Hydroxy Flunarizine is unavailable, many lipophilic compounds are substrates for these transporters.

Q3: Which formulation strategies are most promising for enhancing the bioavailability of Hydroxy Flunarizine?

A3: Several strategies applicable to poorly soluble drugs can be considered:

• Nanoformulations : Reducing particle size to the nanometer range can significantly increase the surface area for dissolution, leading to improved solubility and dissolution velocity.[5] Techniques like nano-milling, high-pressure homogenization, and precipitation can be employed.

• Solid Dispersions : Dispersing Hydroxy Flunarizine in an amorphous state within a hydrophilic polymer matrix can enhance its wettability and dissolution rate.[6][7] Common carriers include polyvinylpyrrolidone (PVP) and polyethylene glycols (PEGs).

• Lipid-Based Formulations : Incorporating the lipophilic Hydroxy Flunarizine into lipid-based systems such as Self-Emulsifying Drug Delivery Systems (SEDDS), nanoemulsions, or solid lipid nanoparticles (SLNs) can improve its solubilization in the gastrointestinal tract and potentially facilitate lymphatic absorption, bypassing first-pass metabolism.[8][9][10]

II. Troubleshooting Guides

This section provides guidance for specific issues you might encounter during your experiments.

Problem 1: Inconsistent or low in vitro dissolution results.

Potential Cause	Troubleshooting Step
Inadequate Sink Conditions	Increase the volume of the dissolution medium or use a surfactant (e.g., Sodium Dodecyl Sulfate - SDS) above its critical micelle concentration to ensure the concentration of dissolved drug remains well below its saturation solubility.
Drug Agglomeration	Incorporate a wetting agent in the formulation or dissolution medium. Sonication of the dissolution medium prior to the experiment can also help.
pH-dependent Solubility	Determine the pKa of Hydroxy Flunarizine and test dissolution in media with different pH values (e.g., simulated gastric fluid pH 1.2, simulated intestinal fluid pH 6.8) to identify the optimal pH for dissolution.
Crystallinity Changes	Analyze the solid-state of the drug before and after the dissolution experiment using techniques like X-ray diffraction (XRD) or differential scanning calorimetry (DSC) to check for any polymorphic transformations.

Problem 2: Poor correlation between in vitro dissolution and in vivo pharmacokinetic data.

Potential Cause	Troubleshooting Step
Permeability-limited Absorption	The drug may have dissolved but is not effectively crossing the intestinal barrier. Conduct a permeability assay (e.g., PAMPA or Caco-2) to assess its permeability. If permeability is low, consider strategies to enhance it, such as the use of permeation enhancers.
Extensive First-Pass Metabolism	The drug is absorbed but rapidly metabolized in the gut wall or liver. Investigate the metabolic stability of Hydroxy Flunarizine using liver microsomes or hepatocytes. If metabolism is high, formulation strategies that promote lymphatic uptake (e.g., lipid-based formulations) may be beneficial.
Efflux Transporter Involvement	The drug is a substrate for efflux pumps like P-gp. Perform a bi-directional Caco-2 assay to determine the efflux ratio. If the ratio is high, consider co-administration with a P-gp inhibitor in preclinical studies to confirm the mechanism.
Inappropriate Animal Model	The chosen animal model may not accurately reflect human gastrointestinal physiology or metabolism.[11][12][13] Research the most appropriate animal model for studying the absorption of lipophilic, poorly soluble drugs.

III. Experimental Protocols

Here are detailed methodologies for key experiments to characterize Hydroxy Flunarizine and evaluate strategies to enhance its bioavailability.

Protocol 1: Equilibrium Solubility Determination

Objective: To determine the aqueous solubility of Hydroxy Flunarizine at different pH values relevant to the gastrointestinal tract.

Materials:

• Hydroxy Flunarizine powder

• Phosphate buffered saline (PBS) at pH 1.2, 4.5, and 6.8

• Scintillation vials or sealed tubes

• Shaking incubator or orbital shaker

• Centrifuge

• HPLC with a suitable column and UV detector

Method:

• Add an excess amount of Hydroxy Flunarizine powder to separate vials containing each of the pH buffers.

• Seal the vials and place them in a shaking incubator set at 37°C.

• Agitate the samples for at least 48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the samples at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved drug.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

• Dilute the filtered supernatant with an appropriate mobile phase and analyze the concentration of Hydroxy Flunarizine using a validated HPLC-UV method.[14][15]

• Perform the experiment in triplicate for each pH condition.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of Hydroxy Flunarizine across an artificial lipid membrane.

Materials:

• 96-well filter plates (donor plate) and acceptor plates

• Phospholipid solution (e.g., phosphatidylcholine in dodecane)

• Hydroxy Flunarizine stock solution in DMSO

• PBS buffer (pH 7.4)

• Plate shaker

• LC-MS/MS for quantification

Method:

• Coat the filter membrane of the donor plate with the phospholipid solution and allow the solvent to evaporate.

• Fill the acceptor wells with PBS buffer.

• Prepare the donor solution by diluting the Hydroxy Flunarizine stock solution in PBS to the final desired concentration (ensure final DMSO concentration is <1%).

• Add the donor solution to the donor wells.

• Assemble the PAMPA sandwich by placing the donor plate into the acceptor plate.

• Incubate the plate on a shaker at room temperature for a defined period (e.g., 4-18 hours).

• After incubation, determine the concentration of Hydroxy Flunarizine in both the donor and acceptor wells using LC-MS/MS.[16][17][18][19]

• Calculate the permeability coefficient (Pe) using the following equation: Pe = (-V_D * V_A / ((V_D + V_A) * A * t)) * ln(1 - (C_A(t) * (V_D + V_A)) / (V_D * C_D(0))) Where: V_D and V_A are the volumes of the donor and acceptor wells, A is the area of the membrane, t is the incubation time, C_A(t) is the concentration in the acceptor well at time t, and C_D(0) is the initial concentration in the donor well.

Protocol 3: Preparation of a Hydroxy Flunarizine Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of Hydroxy Flunarizine to enhance its dissolution rate.

Materials:

• Hydroxy Flunarizine

• Hydrophilic polymer (e.g., PVP K30, HPMC)

• Organic solvent (e.g., methanol, ethanol)

• Rotary evaporator

• Mortar and pestle

• Sieves

Method:

• Dissolve both Hydroxy Flunarizine and the chosen polymer in the organic solvent in a specific ratio (e.g., 1:1, 1:3, 1:5 drug to polymer).

• Attach the flask to a rotary evaporator and remove the solvent under vacuum at a controlled temperature (e.g., 40-50°C).

• Once a thin film is formed on the flask wall, continue drying under high vacuum for several hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask.

• Gently grind the solid dispersion using a mortar and pestle to obtain a fine powder.

• Pass the powder through a sieve to ensure a uniform particle size.

• Characterize the solid dispersion for drug content, dissolution enhancement, and solid-state properties (using DSC and XRD).

IV. Visualizations

Caption: Factors influencing the bioavailability of Hydroxy Flunarizine.

Caption: Experimental workflow for enhancing Hydroxy Flunarizine bioavailability.

References

• 1. Flunarizine | C26H26F2N2 | CID 941361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.hres.ca [pdf.hres.ca]
• 3. researchgate.net [researchgate.net]
• 4. In Silico Prediction of Blood-Brain Barrier Permeability of Compounds by Machine Learning and Resampling Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rjptonline.org [rjptonline.org]
• 6. Current Trends on Solid Dispersions: Past, Present, and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmaceutical Solid Dispersion Technology: A Promising Tool to Enhance Oral Bioavailability | Semantic Scholar [semanticscholar.org]
• 8. Lipid-Based Formulations for Oral Drug Delivery: Effects on Drug Absorption and Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comprehensive insights on lipid-based drug delivery systems | CAS [cas.org]
• 10. biomedjournal.com [biomedjournal.com]
• 11. tandfonline.com [tandfonline.com]
• 12. biotechfarm.co.il [biotechfarm.co.il]
• 13. Use of in vivo animal models to assess pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pharmatutor.org [pharmatutor.org]
• 15. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 16. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 17. Highly Predictive and Interpretable Models for PAMPA Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 19. PAMPA | Evotec [evotec.com]

Refining experimental designs for studies involving Hydroxy Flunarizine

Disclaimer: Publicly available experimental data specifically for Hydroxy Flunarizine, a metabolite of Flunarizine, is limited. The following troubleshooting guides and FAQs are primarily based on the well-characterized parent compound, Flunarizine. Researchers should consider that the properties and behavior of Hydroxy Flunarizine may differ.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Flunarizine, the parent compound of Hydroxy Flunarizine?

Flunarizine is primarily classified as a selective calcium channel blocker.[1][2][3][4][5] It inhibits the influx of extracellular calcium through voltage-dependent T-type and L-type calcium channels in neurons and smooth muscle cells.[4] This action reduces intracellular calcium levels, leading to decreased neuronal excitability and vasodilation.[4][5] Flunarizine is also known to have calmodulin binding properties and histamine H1 blocking activity.[2][3][5]

Q2: Are there known off-target effects for Flunarizine that might be relevant for studies with Hydroxy Flunarizine?

Yes, Flunarizine exhibits moderate binding affinity for several other receptors, which could be a source of off-target effects. These include histamine H1, dopamine D2, and serotonin S2 receptors.[6] A patent suggests that Hydroxy Flunarizine may have a stronger binding affinity for 5-HTA receptors, which could be linked to certain side effects.[7] Researchers should consider these potential off-target effects when designing experiments and interpreting results.

Q3: What are the solubility characteristics of Flunarizine, and how might this inform work with Hydroxy Flunarizine?

Flunarizine hydrochloride is poorly soluble in water and ethanol.[8] It is soluble in organic solvents like dimethylsulfoxide (DMSO), ethanol, and dimethyl formamide.[9] For aqueous solutions, it is recommended to first dissolve Flunarizine in DMSO and then dilute it with the aqueous buffer of choice.[9] Given its chemical similarity, it is plausible that Hydroxy Flunarizine also has limited aqueous solubility.

Q4: What is the stability of Flunarizine in solution?

Aqueous solutions of Flunarizine hydrochloride are not recommended to be stored for more than one day.[9] Studies on the stability of Flunarizine in solution for analytical purposes suggest that it is stable for up to 42 hours at room temperature when prepared in a specific mobile phase for HPLC.[10] However, for cell culture and other biological assays, it is best practice to prepare fresh solutions for each experiment. Flunarizine has been shown to degrade under basic and oxidative stress conditions.[11]

Troubleshooting Guides

Issue 1: Compound Precipitation in Aqueous Media

• Question: I am observing precipitation of my compound when I add it to my cell culture media or aqueous buffer. What can I do?

• Answer: This is a common issue with compounds that have low water solubility, like Flunarizine. Here are some steps to troubleshoot this problem:

  • Initial Dissolution: Ensure the compound is fully dissolved in an appropriate organic solvent, such as DMSO, before adding it to the aqueous medium.[9]

  • Final Solvent Concentration: Keep the final concentration of the organic solvent in your experimental medium as low as possible (typically <0.5%) to avoid solvent-induced toxicity.

  • Sonication: Gentle sonication of the stock solution before dilution may help to ensure it is fully dissolved.

  • Pre-warming Media: Pre-warming the cell culture media or buffer to 37°C before adding the compound can sometimes improve solubility.

  • Test Different Solvents: While DMSO is common, other organic solvents like ethanol could be tested for better solubility of your specific compound.[9]

Issue 2: Inconsistent or Unexpected Biological Activity

• Question: I am seeing variable results or effects that are not consistent with calcium channel blockade. What could be the cause?

• Answer: Inconsistent results can stem from several factors. Consider the following:

  • Compound Stability: As Flunarizine solutions can be unstable, always use freshly prepared solutions for each experiment.[9] Degradation of the compound could lead to reduced or altered activity.

  • Off-Target Effects: Flunarizine is known to interact with dopamine and serotonin receptors.[6] Your observed effects might be due to these off-target interactions. Consider using antagonists for these receptors to confirm that the observed effect is due to calcium channel blockade.

  • Metabolism: If you are using an in vivo model or cell lines with metabolic activity, your parent compound may be converted to metabolites like Hydroxy Flunarizine, which could have different activity profiles. A patent suggests Hydroxy Flunarizine has a higher affinity for serotonin receptors.[7]

  • Vehicle Controls: Ensure your vehicle control (e.g., DMSO) is at the same final concentration in all experimental conditions and is not causing any biological effects on its own.

Issue 3: Determining the Optimal Working Concentration

• Question: How do I determine the appropriate concentration range for my experiments?

• Answer: The optimal concentration will be specific to your experimental model. Here is a general approach:

  • Literature Review: Start by reviewing any available literature for the effective concentrations of Flunarizine or related compounds in similar experimental systems.

  • Dose-Response Curve: Perform a dose-response experiment using a wide range of concentrations (e.g., from nanomolar to micromolar) to determine the IC50 or EC50 value for your specific endpoint.

  • Cytotoxicity Assay: It is crucial to perform a cytotoxicity assay (e.g., MTT or LDH assay) to ensure that the concentrations you are using are not causing cell death, which could confound your results. Flunarizine has shown cytotoxic effects at higher concentrations (10 and 30 µM) in some cell types.[12]

Data Presentation

Table 1: Quantitative Data for Flunarizine

Parameter	Value	Target/System
Ki	68 nM	Histamine H1 Receptor[6]
Ki	80 nM	Dopamine D2 Receptor[6]
Ki	200 nM	Serotonin S2 Receptor[6]
Ki	250 nM	α1-adrenergic Receptor[6]
Ki	380 nM	Nitrendipine Calcium Sites[6]
IC50	0.94 µM	Sodium Currents (INa) in rat cortical neurons[12]
IC50	1.77 µM	Calcium Currents (ICa) in rat cortical neurons[12]

Experimental Protocols

Protocol: In Vitro Neuronal Cell Viability Assay

This protocol provides a general framework for assessing the effect of a test compound like Hydroxy Flunarizine on neuronal cell viability.

• Cell Culture:

  • Culture a suitable neuronal cell line (e.g., SH-SY5Y) in the recommended growth medium supplemented with fetal bovine serum and antibiotics.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

  • Seed the cells in a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

• Compound Preparation:

  • Prepare a 10 mM stock solution of the test compound (e.g., Hydroxy Flunarizine) in sterile DMSO.

  • Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Cell Treatment:

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of the test compound.

  • Include a vehicle control group (medium with the same final concentration of DMSO) and an untreated control group.

  • Incubate the cells with the compound for the desired time period (e.g., 24, 48, or 72 hours).

• Viability Assessment (MTT Assay):

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration to generate a dose-response curve and determine the IC50 value.

Mandatory Visualization

Caption: Simplified signaling pathway of Hydroxy Flunarizine's parent compound.

References

• 1. Flunarizine - Wikipedia [en.wikipedia.org]
• 2. Flunarizina | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Flunarizine? [synapse.patsnap.com]
• 5. Flunarizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. aapharma.ca [aapharma.ca]
• 7. CN103130746A - Flunarizine derivative, preparation method and use thereof - Google Patents [patents.google.com]
• 8. pdf.hres.ca [pdf.hres.ca]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. impactfactor.org [impactfactor.org]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]

Technical Support Center: Enhancing the Aqueous Stability of Hydroxy Flunarizine

Welcome to the technical support center for Hydroxy Flunarizine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the stability of Hydroxy Flunarizine in aqueous solutions. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist you in your experiments.

Troubleshooting Guide

This guide addresses common issues encountered when working with Hydroxy Flunarizine in aqueous solutions.

Issue	Potential Cause	Recommended Solution
Precipitation or Cloudiness in Solution	Low aqueous solubility of Hydroxy Flunarizine. The pH of the solution may be unfavorable for solubility.	Initially dissolve Hydroxy Flunarizine in a small amount of an organic co-solvent like DMSO before adding it to the aqueous buffer[1]. Adjust the pH of the aqueous solution; as a basic compound, solubility may be higher at a lower pH. Consider using solubilizing agents such as cyclodextrins.
Loss of Potency Over Time	Chemical degradation of Hydroxy Flunarizine. The compound may be susceptible to hydrolysis, oxidation, or photodegradation.	Prepare solutions fresh daily and store them protected from light and at a controlled room temperature or refrigerated if stability data permits[2][3]. Conduct forced degradation studies to identify the primary degradation pathways[4][5]. Based on the degradation pathway, consider adding antioxidants or using light-protective containers.
Inconsistent Experimental Results	Variability in solution preparation and stability. Degradation of the compound leading to lower effective concentrations.	Standardize the solution preparation protocol. Ensure complete dissolution before use. Use a stability-indicating analytical method (e.g., HPLC) to confirm the concentration of Hydroxy Flunarizine before each experiment[6].
Color Change in Solution	Oxidative degradation.	Purge solutions with an inert gas (e.g., nitrogen or argon) to remove dissolved oxygen. Consider the addition of antioxidants like ascorbic acid or sodium metabisulfite, after confirming their compatibility with the experimental system.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Hydroxy Flunarizine?

A1: Due to the poor water solubility of Flunarizine and likely its hydroxylated metabolite, it is recommended to first dissolve Hydroxy Flunarizine in an organic solvent such as dimethyl sulfoxide (DMSO), ethanol, or dimethylformamide (DMF) to create a concentrated stock solution.[1][7] This stock solution can then be diluted with the aqueous buffer of your choice. It is advisable to purge the organic solvent with an inert gas.[1]

Q2: At what pH is Hydroxy Flunarizine most stable?

Q3: How should I store my aqueous solutions of Hydroxy Flunarizine?

A3: Aqueous solutions of Flunarizine are not recommended to be stored for more than one day.[1] For Hydroxy Flunarizine, it is best practice to prepare solutions fresh before each experiment. If short-term storage is necessary, store the solution at 2-8°C, protected from light.[2][3] Long-term storage of aqueous solutions is not advised due to the risk of degradation.

Q4: What are the primary degradation pathways for Hydroxy Flunarizine?

A4: Based on studies of Flunarizine, the primary degradation pathways are likely to be oxidation and hydrolysis, particularly under basic conditions.[4][5][8] Photodegradation can also be a concern. Key degradation products of Flunarizine have been identified, including the N-oxide derivative and products resulting from the cleavage of the piperazine ring.[8]

Q5: How can I improve the solubility and stability of Hydroxy Flunarizine in my aqueous formulation?

A5: Several strategies can be employed:

• Co-solvents: Using a water-miscible organic solvent like DMSO, ethanol, or propylene glycol can increase solubility.[1][2][3]

• Cyclodextrins: Complexation with cyclodextrins can enhance the aqueous solubility and stability of poorly soluble compounds.

• Surfactants: The use of non-ionic surfactants can aid in solubilization by forming micelles.

• pH Adjustment: Maintaining a slightly acidic pH can improve the solubility of basic compounds like Hydroxy Flunarizine.

• Solid Dispersions: For solid dosage forms, creating a solid dispersion with a polymer like polyvinylpyrrolidone (PVP) can enhance solubility.[9]

• Nanoemulsions: Formulating the compound into a nanoemulsion is another approach to improve solubility and potentially stability.[10]

Experimental Protocols

Protocol 1: Preparation of a Hydroxy Flunarizine Stock Solution

• Weighing: Accurately weigh the required amount of Hydroxy Flunarizine powder in a sterile microcentrifuge tube.

• Dissolution: Add a minimal amount of HPLC-grade DMSO to the tube. Vortex thoroughly until the powder is completely dissolved.

• Inert Gas Purge: Gently bubble nitrogen or argon gas through the stock solution for 1-2 minutes to remove dissolved oxygen.

• Storage: Store the stock solution in a tightly sealed vial at -20°C or -80°C, protected from light.

Protocol 2: Forced Degradation Study

This protocol is designed to identify the degradation pathways of Hydroxy Flunarizine.

• Prepare Stock Solution: Prepare a stock solution of Hydroxy Flunarizine in methanol or a suitable organic solvent.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.

  • Thermal Degradation: Keep the solid drug substance in an oven at a high temperature (e.g., 105°C).

  • Photodegradation: Expose the solution to UV light.

• Sample Analysis: At various time points, withdraw samples, neutralize if necessary, and dilute with the mobile phase for HPLC analysis.

• Data Analysis: Monitor the decrease in the parent drug peak and the appearance of degradation product peaks using a stability-indicating HPLC method.

Data Presentation

Table 1: Physicochemical Properties of Flunarizine (Parent Compound)

Property	Value	Reference
Molecular Formula	C₂₆H₂₆F₂N₂	[11]
Molecular Weight	404.5 g/mol	[11]
pKa	pKa1 ≈ 10, pKa2 ≈ 6	[2][3]
LogP	5.78	[11]
Aqueous Solubility	Poorly soluble/Insoluble	[7][9][10]
Solubility in Organic Solvents	Soluble in DMSO, methanol, ethanol, DMF, PEG 400, propylene glycol	[1][2][3][7]

Visualizations

Caption: Experimental workflow for preparing a stable aqueous solution.

Caption: Key factors influencing the stability of Hydroxy Flunarizine.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. pdf.hres.ca [pdf.hres.ca]
• 3. aapharma.ca [aapharma.ca]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of a rapid chromatographic method for the analysis of flunarizine and its main production impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. Analysis of flunarizine in the presence of some of its degradation products using micellar liquid chromatography (MLC) or microemulsion liquid chromatography (MELC)--application to dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization and solubility study of solid dispersions of flunarizine and polyvinylpyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fabrication, Characterization, In vitro Evaluation of Solid Lipid Nanoemulsion of Flunarizine dihydrochloride for Nasal Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Flunarizine | C26H26F2N2 | CID 941361 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mitigating matrix effects in the LC-MS/MS analysis of Hydroxy Flunarizine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the LC-MS/MS analysis of Hydroxy Flunarizine.

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of Hydroxy Flunarizine, providing potential causes and actionable solutions.

Issue 1: Poor Peak Shape (Tailing or Fronting) and Inconsistent Retention Times

• Question: My chromatogram for Hydroxy Flunarizine shows significant peak tailing and the retention time is shifting between injections. What could be the cause and how can I fix it?

• Answer: Poor peak shape and retention time instability are common issues in LC-MS/MS analysis and can often be attributed to matrix effects or suboptimal chromatographic conditions.[1][2]

  Potential Causes & Solutions:

Potential Cause	Recommended Solution
Residual Phospholipids:	Co-eluting phospholipids are a major cause of ion suppression and can interact with the analytical column, leading to poor peak shape.[3] Implement a more effective phospholipid removal step in your sample preparation. Techniques like Solid-Phase Extraction (SPE) with mixed-mode cation exchange cartridges or specialized phospholipid removal plates (e.g., HybridSPE®) are highly effective.[4]
Suboptimal Mobile Phase pH:	Hydroxy Flunarizine, being a basic compound, is sensitive to the pH of the mobile phase. An incorrect pH can lead to mixed ionization states and interactions with residual silanols on the column. Adjust the mobile phase pH to be at least 2 units below the pKa of the analyte to ensure it is consistently in its protonated form. For basic compounds, a mobile phase containing a small amount of formic acid or ammonium formate is often a good starting point.[5][6]
Column Contamination:	Buildup of matrix components on the analytical column can degrade its performance over time.[1] Implement a robust column washing protocol between batches. A gradient wash from a weak to a strong solvent can help remove strongly retained interferences. Consider using a guard column to protect the analytical column.
Inappropriate Column Chemistry:	The choice of stationary phase is critical. For a basic analyte like Hydroxy Flunarizine, a C18 column is a common choice, but other chemistries like phenyl-hexyl or embedded polar group (EPG) columns might provide better peak shape by minimizing secondary interactions.[7]

Issue 2: Low Signal Intensity and Poor Sensitivity (Ion Suppression)

• Question: I am observing a significantly lower signal for Hydroxy Flunarizine in my plasma samples compared to the standard solution prepared in a clean solvent. What is causing this ion suppression and how can I improve my signal?

• Answer: A significant decrease in signal intensity when analyzing samples in a biological matrix is a classic sign of ion suppression, where co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer's ion source.[8][9][10]

  Potential Causes & Solutions:

Potential Cause	Recommended Solution
High Concentration of Co-eluting Matrix Components:	Endogenous compounds from the biological matrix, especially phospholipids and salts, are the primary culprits for ion suppression in ESI.[9][11] Enhance your sample clean-up procedure. Move from a simple protein precipitation (PPT) to a more selective technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).[5][12]
Chromatographic Co-elution:	If matrix components elute at the same time as Hydroxy Flunarizine, they will compete for ionization.[8][9] Modify your chromatographic method to separate the analyte from the region of major matrix interference. You can adjust the gradient profile, change the organic solvent (e.g., methanol vs. acetonitrile), or try a different column chemistry.[8][12] A post-column infusion experiment can help identify the retention time windows with the most significant ion suppression.[13][14]
Sample Dilution:	A simple yet effective strategy can be to dilute the sample extract with the mobile phase.[8][13] This reduces the concentration of interfering components introduced into the ion source. However, this approach is only feasible if the method has sufficient sensitivity to still detect the analyte at the lower concentration.[13]
Use of a Stable Isotope-Labeled Internal Standard (SIL-IS):	A SIL-IS is the gold standard for compensating for matrix effects.[8][14] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will experience the same degree of ion suppression. By monitoring the analyte/IS peak area ratio, the variability caused by matrix effects can be effectively normalized.

Frequently Asked Questions (FAQs)

1. What are matrix effects in LC-MS/MS analysis?

Matrix effects are the alteration of ionization efficiency of a target analyte by the presence of co-eluting compounds in the sample matrix.[9][15] This can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), both of which can negatively impact the accuracy, precision, and sensitivity of a quantitative bioanalytical method.[8][16] The most common sources of matrix effects in biological samples are phospholipids, salts, and endogenous metabolites.[9][11]

2. How can I quantitatively assess the matrix effect for my Hydroxy Flunarizine assay?

The most widely accepted method for quantifying matrix effects is the post-extraction spike method.[9][13] This involves comparing the peak area of the analyte spiked into a blank, extracted matrix sample with the peak area of the analyte in a neat solution at the same concentration.

The Matrix Factor (MF) is calculated as follows:

MF = (Peak Area in Post-Spiked Blank Matrix Extract) / (Peak Area in Neat Solution)

• An MF of 1 indicates no matrix effect.

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

This should be evaluated using at least six different lots of the biological matrix to assess the variability of the matrix effect.

3. What is the best sample preparation technique to minimize matrix effects for Hydroxy Flunarizine?

While there is no single "best" technique for all applications, for a basic compound like Hydroxy Flunarizine in a complex matrix like plasma, a mixed-mode Solid-Phase Extraction (SPE) is often superior to simpler methods like protein precipitation (PPT) or liquid-liquid extraction (LLE).[4]

• Protein Precipitation (PPT): This is a simple and fast technique but is generally not effective at removing phospholipids, a major source of matrix effects.[4]

• Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT.[5] For a basic analyte like Hydroxy Flunarizine, adjusting the pH of the aqueous phase to be basic (at least 2 pH units above the pKa) will ensure the analyte is in its neutral form and can be efficiently extracted into an organic solvent.[5]

• Solid-Phase Extraction (SPE): SPE, particularly mixed-mode SPE combining reversed-phase and strong cation-exchange (SCX) retention mechanisms, offers the highest degree of selectivity and cleanup.[4] This allows for the retention of the basic analyte while more effectively washing away neutral and acidic interferences, including phospholipids.

Comparison of Sample Preparation Techniques for Phospholipid Removal:

Sample Preparation Technique	Relative Phospholipid Removal Efficiency	Relative Method Development Time
Protein Precipitation (PPT)	Low	Short
Liquid-Liquid Extraction (LLE)	Moderate	Moderate
Solid-Phase Extraction (SPE)	High	Long
Phospholipid Removal Plates (e.g., HybridSPE®)	Very High	Short

4. Can I just use a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects without optimizing my sample preparation?

While a SIL-IS is an excellent tool for compensating for matrix effects, it is not a substitute for good sample preparation and chromatography.[8][14] Relying solely on a SIL-IS to correct for severe ion suppression can lead to other problems. If the analyte signal is suppressed to a very low level, the assay may not meet the required sensitivity (Lower Limit of Quantitation - LLOQ).[1] Furthermore, significant matrix effects can lead to a build-up of contaminants in the ion source and mass spectrometer, increasing the need for instrument maintenance.[3] The best practice is to first minimize matrix effects through optimized sample preparation and chromatography, and then use a SIL-IS to compensate for any remaining, unavoidable matrix effects.[17]

Experimental Protocols & Visualizations

Protocol 1: Mixed-Mode Solid-Phase Extraction (SPE) for Hydroxy Flunarizine

This protocol is a starting point for developing a robust SPE method for extracting Hydroxy Flunarizine from plasma.

• Sample Pre-treatment: To 200 µL of plasma, add 200 µL of 4% phosphoric acid in water. Vortex to mix. This step helps to disrupt protein binding.

• Conditioning: Condition a mixed-mode reversed-phase/strong cation-exchange SPE cartridge (e.g., Oasis MCX) with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash 1: Add 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash 2: Add 1 mL of methanol to remove phospholipids and other non-polar interferences.

• Elution: Elute the Hydroxy Flunarizine with 1 mL of 5% ammonium hydroxide in methanol. The basic modifier neutralizes the charge on the analyte, releasing it from the SCX sorbent.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Workflow for Mitigating Matrix Effects

Caption: A logical workflow for identifying and mitigating matrix effects.

Decision Tree for Troubleshooting Ion Suppression

Caption: A decision tree for troubleshooting ion suppression issues.

References

• 1. zefsci.com [zefsci.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 4. waters.com [waters.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of a rapid chromatographic method for the analysis of flunarizine and its main production impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. nebiolab.com [nebiolab.com]
• 11. researchgate.net [researchgate.net]
• 12. eijppr.com [eijppr.com]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. myadlm.org [myadlm.org]
• 15. tandfonline.com [tandfonline.com]
• 16. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dose-Response Optimization of Flunarizine in Animal Studies

A Note on Hydroxy Flunarizine: Initial research indicates that Hydroxy Flunarizine is a metabolite of the drug Flunarizine.[1] Specifically, it is the main metabolite in female rats and male dogs. Publicly available data on the specific dose-response optimization of Hydroxy Flunarizine as an independent compound in animal studies is limited. Therefore, this technical support center provides information on the parent drug, Flunarizine , to guide researchers in the field.

Troubleshooting Guides and FAQs

Q1: What are typical starting doses for Flunarizine in preclinical animal studies?

A1: Starting doses for Flunarizine can vary significantly based on the animal model and the therapeutic area being investigated. For neuroprotection studies in rats, doses have ranged from 3 mg/kg to 30 mg/kg administered intraperitoneally (IP) or orally.[2][3][4] In canine models for cardiovascular or neurological effects, intravenous (IV) doses have been explored in the range of 0.16 mg/kg to 5.0 mg/kg, with some studies using doses as low as 6 µg/kg.[5][6][7] It is crucial to start with a low dose and escalate to find the optimal balance between efficacy and side effects.

Q2: I am observing significant sedation in my study animals. How can I mitigate this?

A2: Sedation and drowsiness are common side effects of Flunarizine, partly due to its antihistaminic properties.[1][8] If sedation is impacting your experimental endpoints (e.g., behavioral tests), consider the following:

• Dose Reduction: This is the most straightforward approach. Assess if a lower dose can still achieve the desired therapeutic effect with less sedation.

• Timing of Administration: If your experimental protocol allows, administer Flunarizine at a time when the sedative effects will not interfere with key measurements (e.g., before the animal's dark/rest cycle).

• Acclimatization Period: For longer studies, animals may develop some tolerance to the sedative effects. An initial acclimatization period with the drug before the main experiment could be beneficial.

Q3: My results show high inter-individual variability. Is this expected with Flunarizine?

A3: Yes, substantial inter-individual variation in plasma levels of Flunarizine has been reported, even with consistent dosing.[5] This is likely due to differences in metabolism, primarily through the CYP2D6 enzyme.[1] To manage this:

• Increase Sample Size: A larger number of animals per group can help to account for this variability and increase the statistical power of your study.

• Monitor Plasma Concentrations: If feasible, measuring plasma concentrations of Flunarizine can help to correlate exposure levels with therapeutic effects and explain variability in outcomes.

• Control for Genetic Background: Using a specific inbred strain of animals can help to reduce variability related to genetic differences in drug metabolism.

Q4: What is a suitable vehicle for administering Flunarizine in animal studies?

A4: Flunarizine is lipophilic. For oral administration, it can be formulated as a suspension. For intraperitoneal (IP) injections, a common vehicle is a solution containing Tween 80 to aid in solubilization.[9] For intravenous (IV) administration, it is often dissolved in a suitable solvent before being further diluted for infusion. The choice of vehicle is critical and should always be tested alone in a control group to ensure it does not have any independent effects on the experimental outcomes.

Q5: Are there any known drug interactions I should be aware of in my animal experiments?

A5: Yes, Flunarizine can interact with other drugs. Co-administration with other central nervous system (CNS) depressants, such as anesthetics or sedatives, can lead to additive sedative effects.[8] Additionally, drugs that induce or inhibit hepatic enzymes, particularly CYP2D6, can alter the metabolism and clearance of Flunarizine, potentially affecting its plasma concentrations and efficacy.[8] For instance, certain anticonvulsants that are enzyme inducers may increase the metabolism of Flunarizine.

Data Presentation: Summary of Doses in Animal Studies

Animal Model	Indication	Route of Administration	Dose Range	Observed Effect
Rat	Hypoxic-Ischemic Injury	Intraperitoneal (IP)	30 mg/kg	Neuroprotective effect against hypoxic-ischemic injury.[2]
Rat	Hypoxic-Ischemic Injury	Oral / Parenteral	30 mg/kg	Potent neuroprotective properties against morphologic brain injury.[3]
Rat	Cardiac Arrest Model	IV, IP, Oral	0.5 mg/kg (IV), 10 mg/kg (IP), 20 mg/kg (Oral)	Reduced the number of ischemic neurons in the hippocampus.[10]
Rat	Cortical Spreading Depression	Intraperitoneal (IP)	3 mg/kg	Decreased the number and amplitude of cortical spreading depression events.[4]
Dog	Cardiac Arrest Model	Intravenous (IV)	0.1 mg/kg	Improved short-term neurological recovery.[7]
Dog	Cardiovascular Effects	Intravenous (IV)	0.16 - 5.0 mg/kg	Dose-related decrease in ventricular force; no impairment of myocardial pump performance at doses up to 2.5 mg/kg.[5]
Dog	Cerebral Blood Flow	Intravenous (IV)	6 µg/kg	Return of cerebral cortical blood flow to pre-arrest levels.[6]

Experimental Protocols

Neuroprotection in a Rat Model of Hypoxic-Ischemic Injury

• Animal Model: 21-day-old rats.

• Procedure:

  • Animals are subjected to unilateral carotid ligation.

  • This is followed by a 2-hour period of hypoxia.

• Drug Administration:

  • Treatment Group: Pre-treated with Flunarizine (30 mg/kg, IP).

  • Control Group: Pre-treated with an equal volume of the diluent.

• Endpoint Measurement:

  • After 5 days of observation, animals are euthanized for histological analysis.

  • The extent of brain injury, including cortical infarction and damage to the striatum, thalamus, amygdala, and hippocampus, is quantified.[2]

Cardiovascular Effects in Anesthetized Dogs

• Animal Model: Anesthetized dogs.

• Procedure:

  • Animals are anesthetized.

  • Cardiovascular parameters such as blood pressure, heart rate, and ventricular force (dp/dt) are continuously monitored.

• Drug Administration:

  • Flunarizine is administered intravenously at escalating doses (ranging from 0.16 to 5.0 mg/kg).

• Endpoint Measurement:

  • The effects of each dose on blood pressure, heart rate, left ventricular pressure, and right ventricular force are recorded to determine the dose-response relationship.[5]

Mandatory Visualization

Signaling Pathways

Caption: Simplified signaling pathway of Flunarizine.

Experimental Workflow

References

• 1. Flunarizine - Wikipedia [en.wikipedia.org]
• 2. The neuroprotective actions of a calcium channel antagonist, flunarizine, in the infant rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flunarizine limits hypoxia-ischemia induced morphologic injury in immature rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protection of flunarizine on cerebral mitochondria injury induced by cortical spreading depression under hypoxic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aapharma.ca [aapharma.ca]
• 6. Effect of flunarizine on canine cerebral cortical blood flow and vascular resistance post cardiac arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improved short-term neurological recovery with flunarizine in a canine model of cardiac arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Flunarizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 9. sphinxsai.com [sphinxsai.com]
• 10. Cerebroprotective effects of flunarizine in an experimental rat model of cardiac arrest - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting lack of reproducibility in Hydroxy Flunarizine experiments

Welcome to the technical support center for Hydroxy Flunarizine experimental troubleshooting. This guide is designed for researchers, scientists, and drug development professionals to address challenges related to experimental reproducibility. Hydroxy Flunarizine is a primary metabolite of Flunarizine, and many of the experimental considerations for the parent compound apply to its hydroxylated form.

Section 1: Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during experiments with Hydroxy Flunarizine in a question-and-answer format.

FAQs: Compound Integrity and Handling

Q1: How can I verify the identity and purity of my Hydroxy Flunarizine sample?

A1: Lack of purity is a major source of irreproducibility. It is crucial to verify the identity and purity of your compound batch.

• Identity Confirmation: Use Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the molecular weight and structure.

• Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the recommended method. Several HPLC methods have been developed for Flunarizine and its impurities, which can be adapted for Hydroxy Flunarizine.[1][2][3] A high-purity standard is essential for comparison.

Q2: What are the optimal storage and handling conditions for Hydroxy Flunarizine?

A2: Improper storage can lead to degradation of the compound. Flunarizine, the parent compound, is a pale cream-colored powder that should be protected from light and moisture.[4]

• Storage: Store the solid compound at room temperature (15-30°C) or as recommended by the supplier, protected from light and moisture.[4]

• Solubility: Flunarizine hydrochloride is poorly soluble in water but soluble in DMSO, methanol, and other organic solvents.[4] Prepare stock solutions in an appropriate solvent like DMSO.

• Solution Stability: For stock solutions in DMSO, aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles. Perform stability tests on your working solutions under your specific experimental conditions, as degradation can occur.

Q3: My experimental results are inconsistent. Could compound degradation be the cause?

A3: Yes, degradation can significantly impact results. Forced degradation studies on Flunarizine have shown it is stable under acidic, thermal, and photolytic stress but degrades in basic and oxidative conditions.[5][6]

• Check your experimental conditions: Ensure your buffers and media are not strongly basic (alkaline).

• Oxidative Stress: Be cautious if your experimental system generates reactive oxygen species, as this may degrade the compound.

• Recommendation: Run a stability-indicating HPLC analysis on your compound before and after an experiment to check for degradation products.[5][7]

FAQs: In Vitro Cell-Based Assays

Q4: We are observing high variability in our cell viability/proliferation assays (e.g., WST-1, MTT). What are the common causes?

A4: High variability is an intrinsic feature of cell-based assays, but several factors can be controlled.[8]

• Cell Line Authenticity and Health: Always use authenticated, low-passage cell lines. Cellular drift can occur at high passages, altering drug response. Ensure cells are healthy and free from contamination (especially mycoplasma).

• Seeding Density: Inconsistent initial cell numbers will lead to variable results. Optimize and strictly control the seeding density.

• Compound Precipitation: Hydroxy Flunarizine, like its parent compound, has low aqueous solubility. It may precipitate in your culture medium, especially at higher concentrations. Visually inspect for precipitation and consider using a lower percentage of DMSO in the final medium (typically <0.5%).

• Assay-Specific Issues: Ensure uniform incubation times, proper mixing of reagents, and that your readout (e.g., absorbance) is within the linear range of the instrument.

Q5: How can I improve the reproducibility of cell migration and invasion assays?

A5: These assays are complex and prone to variability.[9]

• Standardize Cell Handling: Ensure a consistent cell monolayer for scratch/wound healing assays or a single-cell suspension for transwell assays.

• Control Chemoattractant Gradient: In transwell assays, the stability of the chemoattractant gradient is crucial. Ensure consistent volumes and concentrations.

• Optimize Incubation Time: The incubation period should be long enough to allow for measurable migration but short enough to prevent cell proliferation from confounding the results.

• Quantification Method: Use automated image analysis to quantify migration, as it is more objective and reproducible than manual counting.

FAQs: In Vivo Experiments

Q6: What are the key challenges when conducting in vivo studies with Flunarizine and its derivatives?

A6: Translating in vitro findings to in vivo models presents several challenges.

• Pharmacokinetics (PK): Flunarizine has a very long elimination half-life (around 19 days) and is highly protein-bound (>99%).[4][10] This can make dosing schedules and washout periods complex. The PK of Hydroxy Flunarizine may differ and should be characterized in your model.

• Bioavailability: The bioavailability of Flunarizine can be affected by food. High-fat meals have been shown to delay the time to maximum concentration and increase exposure.[11] Standardize feeding protocols for your animal studies to ensure consistent drug exposure.

• Blood-Brain Barrier: Flunarizine readily passes the blood-brain barrier.[10] If this is relevant to your research, you will need to confirm the brain penetration of Hydroxy Flunarizine.

Section 2: Standardized Experimental Protocols

Adhering to a detailed, standardized protocol is critical for reproducibility. Below are example methodologies for key experiments.

Protocol 1: Cell Viability Assay (WST-1 Method)

• Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000 cells/well) and allow them to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of Hydroxy Flunarizine in the culture medium. The final DMSO concentration should be consistent across all wells and not exceed 0.5%. Replace the old medium with the drug-containing medium. Include vehicle-only (DMSO) controls.

• Incubation: Incubate the plate for the desired period (e.g., 72 hours).

• Assay: Add 10 µL of WST-1 reagent to each well.

• Readout: Incubate for 1-4 hours, then measure the absorbance at 450 nm using a plate reader.[12]

• Analysis: Normalize the data to the vehicle-treated control wells to determine the percentage of cell viability.

Protocol 2: Colony Formation Assay

• Cell Seeding: Seed cells at a low (clonal) density (e.g., 500 cells/well) in 6-well plates.

• Treatment: After 24 hours, treat the cells with various concentrations of Hydroxy Flunarizine or vehicle control.

• Incubation: Allow cells to form colonies for 7-14 days, replacing the medium every 3-4 days.

• Staining: Fix the colonies with 4% paraformaldehyde, then stain with 0.01% Crystal Violet.[12]

• Quantification: Wash the plates, allow them to dry, and then count the colonies (manually or using an automated counter).

Protocol 3: HPLC Method for Purity and Stability Analysis

This is a generalized protocol based on published methods for Flunarizine.[1][5] It should be optimized for Hydroxy Flunarizine.

• Column: C18 column (e.g., Thermo Scientific Hypersil Gold C18, 50 mm × 4.6 mm, 1.9 µm).[1][2]

• Mobile Phase: A gradient mobile phase of acetonitrile and a buffer (e.g., ammonium acetate).

• Flow Rate: 1.8 mL/min.

• Detection: UV detection at 230 nm or 254 nm.[1][3]

• Procedure:

  • Prepare a standard curve with a high-purity reference standard of Hydroxy Flunarizine.

  • Prepare your sample by dissolving it in the mobile phase or a suitable solvent.

  • Inject the sample and analyze the chromatogram for the main peak and any impurity or degradation peaks.

  • Calculate purity based on the area under the curve relative to the total peak area.

Section 3: Quantitative Data Summary

The following tables summarize key data related to Flunarizine, which can serve as a baseline for experiments with its hydroxylated metabolite.

Table 1: Stability of Flunarizine Under Forced Degradation Conditions

Stress Condition	Observation	Reference
Acidic (e.g., 0.1N HCl)	Stable	[5][6]
Basic (e.g., 0.1N NaOH)	Extensive Degradation	[5][6]
Oxidative (e.g., 6% H₂O₂)	Slight Degradation	[5]
Thermal (e.g., 80°C)	Stable	[5]
Photolytic (UV light)	Stable	[5]

Table 2: Example HPLC Method Validation Parameters for Flunarizine

Parameter	Concentration Range	Correlation Coefficient (r²)	Reference
Linearity	15–40 µg/mL	> 0.999	[1]
Limit of Detection (LOD)	1.6 µg/mL	N/A	[5]
Limit of Quantification (LOQ)	4.9 µg/mL	N/A	[5]

Section 4: Mandatory Visualizations

Diagram 1: Troubleshooting Workflow for Experimental Irreproducibility

Caption: A stepwise workflow for troubleshooting lack of reproducibility.

Diagram 2: Proposed Signaling Pathway of Flunarizine and Potential Variability Points

Caption: Mechanism of action for Flunarizine, adaptable for its hydroxy metabolite.

Diagram 3: General Experimental Workflow for a Cell-Based Assay

Caption: A standardized workflow for in vitro cell-based screening assays.

References

• 1. Development and validation of a rapid chromatographic method for the analysis of flunarizine and its main production impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of a rapid chromatographic method for the analysis of flunarizine and its main production impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aapharma.ca [aapharma.ca]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Liquid chromatographic determination of flunarizine dihydrochloride in the presence of its degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Large inherent variability in data derived from highly standardised cell culture experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cell-based Assays | MuriGenics [murigenics.com]
• 10. Flunarizine - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. biorxiv.org [biorxiv.org]

Technical Support Center: Optimizing Mass Spectrometry Parameters for Hydroxy Flunarizine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the mass spectrometric detection of Hydroxy Flunarizine.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion (Q1) for Hydroxy Flunarizine?

A1: The molecular weight of Flunarizine is approximately 404.5 g/mol . A common ionization method for Flunarizine is positive mode electrospray ionization (ESI+), resulting in a protonated molecule [M+H]+ at a mass-to-charge ratio (m/z) of approximately 405.2.[1][2] Hydroxylation adds an oxygen atom and a hydrogen atom, increasing the mass by approximately 16 g/mol . Therefore, the expected precursor ion for Hydroxy Flunarizine [M+H]+ would be around m/z 421.2. This should be confirmed by infusing a standard of Hydroxy Flunarizine if available, or by analyzing a sample known to contain the metabolite.

Q2: Where can I find a starting point for the mass spectrometry parameters for Hydroxy Flunarizine?

Q3: What are the key steps to optimize the detection of Hydroxy Flunarizine?

A3: The key steps involve a systematic approach to determine the optimal mass spectrometry parameters. This includes:

• Precursor Ion Determination: Confirming the m/z of the protonated molecule of Hydroxy Flunarizine.

• Product Ion Scan: Fragmenting the precursor ion to identify the most abundant and stable product ions (fragments).

• Collision Energy Optimization: Determining the optimal collision energy for each selected precursor-product ion transition (MRM transition) to maximize signal intensity.

• Chromatographic Method Development: Optimizing the liquid chromatography conditions to achieve good peak shape, resolution, and retention time.

Troubleshooting Guides

Problem: I am not seeing a peak for my predicted Hydroxy Flunarizine precursor ion.

• Possible Cause 1: Incorrect mass calculation. Double-check the expected molecular weight and the resulting m/z for the protonated molecule.

• Troubleshooting Step 1: Perform a full scan analysis of a sample expected to contain Hydroxy Flunarizine to search for the predicted m/z.

• Possible Cause 2: Poor ionization. The source conditions may not be optimal for Hydroxy Flunarizine.

• Troubleshooting Step 2: Systematically adjust the ion source parameters, such as capillary voltage, source temperature, and gas flows, while infusing a standard if available.

• Possible Cause 3: Low abundance of the metabolite. The concentration of Hydroxy Flunarizine in your sample may be below the limit of detection.

• Troubleshooting Step 3: Concentrate the sample or use a more sensitive instrument if possible.

Problem: I have a weak or unstable signal for my Hydroxy Flunarizine MRM transition.

• Possible Cause 1: Sub-optimal collision energy. The applied collision energy may be too high or too low, leading to inefficient fragmentation or excessive fragmentation.

• Troubleshooting Step 1: Perform a collision energy optimization experiment as detailed in the experimental protocols section.

• Possible Cause 2: Matrix effects. Co-eluting compounds from the sample matrix can suppress the ionization of Hydroxy Flunarizine.

• Troubleshooting Step 2: Improve the sample preparation procedure to remove interfering matrix components. Modifying the chromatographic method to better separate the analyte from matrix interferences can also be effective.

• Possible Cause 3: In-source fragmentation. The molecule may be fragmenting in the ion source before entering the quadrupole.

• Troubleshooting Step 3: Reduce the cone voltage (or equivalent parameter) to minimize in-source fragmentation.

Data Presentation

Table 1: Published LC-MS/MS Parameters for Flunarizine

Parameter	Value	Reference
Mass Spectrometry
Ionization Mode	ESI+	[1][2]
Q1 (Precursor Ion)	405.2 m/z	[1][2]
Q3 (Product Ion)	203.2 m/z	[1][2]
Liquid Chromatography
Column	Hypersil Gold C18 (50 x 2.1 mm, 3 µm)	[1][2]
Mobile Phase	Methanol: 10 mM Ammonium Formate, pH 3.0 (90:10, v/v)	[1][2]
Flow Rate	Not Specified	[1][2]
Sample Preparation
Technique	Liquid-Liquid Extraction	[1][2]

Experimental Protocols

Protocol 1: Determination of MRM Transitions and Collision Energy Optimization for Hydroxy Flunarizine

Objective: To identify the optimal precursor-to-product ion transitions (MRM transitions) and the corresponding collision energies (CE) for the detection of Hydroxy Flunarizine.

Methodology:

• Preparation of Hydroxy Flunarizine Solution:

  • If a reference standard is available, prepare a stock solution in a suitable solvent like methanol or acetonitrile at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of 1 µg/mL in 50:50 methanol:water with 0.1% formic acid.

  • If a standard is not available, use a sample matrix (e.g., plasma from a subject administered Flunarizine) that is known to contain the metabolite.

• Precursor Ion (Q1) Confirmation:

  • Infuse the prepared solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Perform a full scan in positive ion mode over a mass range that includes the predicted m/z of 421.2.

  • Confirm the presence of the [M+H]+ ion for Hydroxy Flunarizine.

• Product Ion (Q3) Identification:

  • Set the mass spectrometer to product ion scan mode.

  • Select the confirmed precursor ion (e.g., m/z 421.2) in the first quadrupole (Q1).

  • Apply a range of collision energies (e.g., starting from 10 eV and increasing in 5 eV increments up to 50 eV) in the collision cell (Q2).

  • Monitor the resulting fragment ions in the third quadrupole (Q3).

  • Identify the two to three most intense and stable product ions. These will be your potential Q3 ions for the MRM transitions.

• Collision Energy (CE) Optimization:

  • Set the mass spectrometer to MRM mode.

  • For each identified precursor-product ion pair (e.g., 421.2 -> product ion 1, 421.2 -> product ion 2), create a series of experiments where the collision energy is varied.

  • Infuse the Hydroxy Flunarizine solution and monitor the signal intensity for each transition at different CE values (e.g., in 2 eV increments around the value that gave the best signal in the product ion scan).

  • Plot the signal intensity against the collision energy for each MRM transition.

  • The CE value that provides the maximum signal intensity is the optimal collision energy for that transition.

Visualizations

Caption: Workflow for MRM and Collision Energy Optimization.

Caption: Troubleshooting Logic for Weak or No Signal.

References

• 1. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MRMaid, the Web-based Tool for Designing Multiple Reaction Monitoring (MRM) Transitions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Hydroxy Flunarizine in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Hydroxy Flunarizine, a major metabolite of the calcium channel blocker Flunarizine. The validation of these methods is presented in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring data accuracy, reliability, and regulatory compliance. This document is intended to assist researchers and drug development professionals in selecting and implementing robust analytical methods for pharmacokinetic, metabolic, and toxicological studies.

Introduction to Hydroxy Flunarizine and Analytical Challenges

Flunarizine is a widely used medication for the prophylaxis of migraine and the management of vertigo.[1][2] It undergoes extensive metabolism in the liver, primarily through aromatic hydroxylation, leading to the formation of Hydroxy Flunarizine.[3] As a major metabolite, the accurate quantification of Hydroxy Flunarizine in biological matrices is crucial for understanding the overall pharmacokinetic profile and potential pharmacological activity of Flunarizine.

The development and validation of bioanalytical methods for metabolites present unique challenges, including the potential for lower concentrations compared to the parent drug and the need for highly selective and sensitive assays. This guide explores and compares suitable analytical techniques and their validation parameters to address these challenges effectively.

Comparison of Analytical Methods

While specific validated methods for Hydroxy Flunarizine are not extensively published, this guide presents a comparison of commonly employed analytical techniques for the parent drug, Flunarizine, which can be adapted and validated for its hydroxylated metabolite. The primary methods of choice are High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS), owing to their high sensitivity and selectivity.

Below is a comparative summary of hypothetical validated methods for Hydroxy Flunarizine, based on established methods for Flunarizine and other hydroxylated drug metabolites.

Parameter	Method A: HPLC-UV	Method B: UPLC-MS/MS
Instrumentation	HPLC with UV Detector	UPLC coupled to a Triple Quadrupole Mass Spectrometer
Column	C18 (4.6 x 150 mm, 5 µm)	C18 (2.1 x 50 mm, 1.7 µm)
Mobile Phase	Acetonitrile:Phosphate Buffer (pH 3.5) (75:25 v/v)	Acetonitrile:0.1% Formic Acid in Water (Gradient)
Flow Rate	1.0 mL/min	0.4 mL/min
Detection	UV at 254 nm	ESI+ MRM
Linearity Range	10 - 1000 ng/mL	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.999
Accuracy (% Recovery)	95.0 - 105.0%	98.0 - 102.0%
Precision (% RSD)	< 2.0%	< 1.5%
Limit of Quantification (LOQ)	10 ng/mL	0.1 ng/mL
Specificity/Selectivity	No interference from endogenous components	No interference from endogenous components or metabolites
Robustness	Acceptable variations in pH and mobile phase composition	Acceptable variations in flow rate and column temperature

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are the protocols for the two compared methods.

Method A: HPLC-UV

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load 1 mL of plasma sample onto the cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute Hydroxy Flunarizine with 1 mL of methanol.

• Evaporate the eluent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 (4.6 x 150 mm, 5 µm)

• Mobile Phase: Acetonitrile:Phosphate Buffer (pH 3.5) (75:25 v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection: UV at 254 nm

• Run Time: 10 minutes

Method B: UPLC-MS/MS

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and inject into the UPLC-MS/MS system.

2. Chromatographic and Mass Spectrometric Conditions:

• Column: C18 (2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 90% B over 3 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization: Electrospray Ionization (ESI), Positive Mode

• MRM Transition: (Specific to Hydroxy Flunarizine and its internal standard)

• Run Time: 5 minutes

Validation Workflow and Signaling Pathway

To visualize the logical flow of the analytical method validation process and the pharmacological context of Flunarizine, the following diagrams are provided.

Caption: Workflow for analytical method validation according to ICH Q2(R1) guidelines.

Caption: Simplified signaling pathway of Flunarizine's action on neuronal calcium channels.

Conclusion

The choice between HPLC-UV and UPLC-MS/MS for the analysis of Hydroxy Flunarizine will depend on the specific requirements of the study. UPLC-MS/MS offers superior sensitivity and selectivity, making it the preferred method for bioanalytical studies where low concentrations are expected. HPLC-UV provides a more cost-effective alternative for in-vitro studies or when higher concentrations of the analyte are present. Regardless of the method chosen, rigorous validation according to ICH Q2(R1) guidelines is paramount to ensure the generation of high-quality, reliable, and defensible data in drug development.

References

• 1. What is the mechanism of Flunarizine? [synapse.patsnap.com]
• 2. musechem.com [musechem.com]
• 3. Ca++ and Na+ channels involved in neuronal cell death. Protection by flunarizine - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative study of the pharmacological effects of Hydroxy Flunarizine and Flunarizine

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed comparative overview of the pharmacological effects of the selective calcium channel blocker, Flunarizine, and its major human metabolite, Hydroxy Flunarizine. While extensive data exists for Flunarizine, it is crucial to note that publicly available research on the specific pharmacological activities of Hydroxy Flunarizine is limited. This document summarizes the known properties of Flunarizine and outlines the experimental protocols that would be necessary to conduct a direct comparative analysis of these two compounds.

Introduction to Flunarizine

Flunarizine is a diphenylpiperazine derivative that acts as a non-selective, voltage-dependent calcium channel antagonist.[1][2] It is known to block several types of calcium channels, including T-type, L-type, and N-type, which contributes to its therapeutic effects in the management of migraine and vertigo.[3][4] Beyond its primary calcium channel blocking activity, Flunarizine also exhibits antihistaminic and weak dopamine D2 receptor antagonistic properties.[5]

Metabolism of Flunarizine to Hydroxy Flunarizine

Flunarizine undergoes extensive metabolism in the liver, primarily through aromatic hydroxylation and N-dealkylation. Aromatic hydroxylation of the cinnamyl group leads to the formation of Hydroxy Flunarizine, which has been identified as a major metabolite in both female rats and humans.

Comparative Pharmacological Data

A direct, quantitative comparison of the pharmacological effects of Flunarizine and Hydroxy Flunarizine is hampered by the lack of specific studies on the bioactivity of the hydroxylated metabolite. The following table summarizes the known pharmacological data for Flunarizine.

Table 1: Pharmacological Profile of Flunarizine

Parameter	Description	Value/Effect
Primary Mechanism	Selective, non-competitive blockade of voltage-gated calcium channels.[1][2]	-
Calcium Channel Subtype Selectivity	Blocks T-type, L-type, and N-type calcium channels.[3][4]	T-type > L-type (in some neuronal cells)[3]
Receptor Binding	Histamine H1 receptor antagonist, weak Dopamine D2 receptor antagonist.[5]	-
Therapeutic Indications	Prophylaxis of migraine, treatment of vertigo.[5]	-
Cardiovascular Effects	Systemic vasodilation.[6] Minimal effects on cardiac contractility and conduction at therapeutic doses.[6]	-
Neuroprotective Effects	Protects against neuronal damage in models of cerebral ischemia.[1]	-

Experimental Protocols for a Comparative Study

To ascertain the pharmacological profile of Hydroxy Flunarizine and compare it to Flunarizine, a series of in vitro experiments would be required. The following are detailed protocols for key assays.

Radioligand Binding Assay for Calcium Channel Affinity

This assay determines the binding affinity of the compounds to specific calcium channel subtypes.

Objective: To determine the equilibrium dissociation constant (Ki) of Flunarizine and Hydroxy Flunarizine for L-type calcium channels.

Materials:

• Cell membranes expressing a high density of L-type calcium channels (e.g., from rat cerebral cortex or a stable cell line).

• Radioligand: [3H]-nitrendipine or a similar L-type calcium channel ligand.

• Test compounds: Flunarizine and Hydroxy Flunarizine at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in the assay buffer.

• Binding Reaction: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compounds (Flunarizine or Hydroxy Flunarizine).

• Incubation: Incubate the mixture at a specific temperature (e.g., 25°C) for a defined period to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 values (concentration of the compound that inhibits 50% of the specific binding of the radioligand) and calculate the Ki values using the Cheng-Prusoff equation.

Patch-Clamp Electrophysiology for Functional Activity

This technique directly measures the effect of the compounds on the function of calcium channels.

Objective: To evaluate the inhibitory effect of Flunarizine and Hydroxy Flunarizine on voltage-gated calcium currents in a neuronal cell line (e.g., SH-SY5Y or HEK-293 cells stably expressing specific calcium channel subtypes).

Materials:

• Cultured cells expressing the target calcium channels.

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pulling micropipettes.

• Extracellular solution (containing Ba2+ or Ca2+ as the charge carrier).

• Intracellular solution (pipette solution).

• Test compounds: Flunarizine and Hydroxy Flunarizine.

Procedure:

• Cell Preparation: Plate the cells on glass coverslips suitable for microscopy.

• Pipette Preparation: Pull micropipettes from borosilicate glass capillaries and fire-polish the tips to a resistance of 2-5 MΩ. Fill the pipette with the intracellular solution.

• Whole-Cell Configuration: Approach a cell with the micropipette and form a high-resistance seal (giga-seal) with the cell membrane. Rupture the membrane patch under the pipette tip to achieve the whole-cell configuration.

• Voltage Protocol: Clamp the cell membrane at a holding potential where the calcium channels are closed (e.g., -80 mV). Apply depolarizing voltage steps to activate the calcium channels and record the resulting inward currents.

• Compound Application: Perfuse the cell with the extracellular solution containing known concentrations of Flunarizine or Hydroxy Flunarizine.

• Data Recording: Record the calcium currents before, during, and after the application of the test compounds.

• Data Analysis: Measure the peak current amplitude at each voltage step. Construct concentration-response curves to determine the IC50 for the inhibition of the calcium currents by each compound.

Visualizations

Signaling Pathway of Flunarizine

Caption: Mechanism of action of Flunarizine.

Experimental Workflow for Comparative Analysis

Caption: Workflow for comparing Flunarizine and Hydroxy Flunarizine.

Conclusion

Flunarizine is a well-characterized calcium channel blocker with a complex pharmacological profile. Its major metabolite, Hydroxy Flunarizine, has been identified, but its pharmacological activity remains to be elucidated. The experimental protocols detailed in this guide provide a framework for future research to directly compare the effects of Flunarizine and its hydroxylated metabolite. Such studies are essential for a comprehensive understanding of the overall pharmacological and potential toxicological profile of Flunarizine administration in a clinical setting. This will allow researchers to determine if the metabolite contributes to the therapeutic efficacy or adverse effects of the parent drug.

References

• 1. Ca++ and Na+ channels involved in neuronal cell death. Protection by flunarizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of flunarizine on calcium-induced responses of peripheral vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flunarizine selectively blocks transient calcium channel currents in N1E-115 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flunarizine blocks elevation of free cytosolic calcium in synaptosomes following sustained depolarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Flunarizine. A reappraisal of its pharmacological properties and therapeutic use in neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cardiac and haemodynamic effects of intravenous administrations of flunarizine in closed-chest anaesthetized mongrel dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Hydroxy Flunarizine and Other Flunarizine Metabolites: Efficacy and Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the available efficacy data for Hydroxy Flunarizine and other known metabolites of the calcium channel blocker, Flunarizine. Flunarizine is primarily metabolized in the liver through N-dealkylation and aromatic hydroxylation, leading to the formation of several metabolites, most notably p-Hydroxyflunarizine, 1-[bis(4-fluorophenyl)methyl]piperazine, and bis(4-fluorophenyl)methanone.[1][2] While extensive research has been conducted on the parent drug, Flunarizine, a complete picture of the pharmacological activity and comparative efficacy of its metabolites remains an area of ongoing investigation. This document summarizes the current, albeit limited, state of knowledge.

Summary of Key Flunarizine Metabolites

Flunarizine undergoes significant metabolism, with aromatic hydroxylation being a primary pathway in humans, leading to the formation of Hydroxy Flunarizine.[1] The other major metabolites arise from the cleavage of the piperazine ring structure.

Metabolite	Metabolic Pathway	Known Pharmacological Activity	Quantitative Efficacy Data
Hydroxy Flunarizine	Aromatic Hydroxylation	Presumed calcium channel blocking activity	Not publicly available
1-[bis(4-fluorophenyl)methyl]piperazine	N-dealkylation	Calcium channel blocking activity[3]	No quantitative binding affinity or potency data found
bis(4-fluorophenyl)methanone	N-dealkylation	No reported calcium channel blocking activity[4][5]	Not applicable

Comparative Efficacy: A Landscape of Limited Data

Direct comparative studies detailing the efficacy of Hydroxy Flunarizine against other Flunarizine metabolites are notably absent in the current scientific literature. The available information allows for a qualitative assessment at best, highlighting a significant data gap in the pharmacological understanding of Flunarizine's metabolic fate.

Hydroxy Flunarizine: As a major metabolite resulting from the hydroxylation of the parent compound, it is plausible that Hydroxy Flunarizine retains some affinity for calcium channels. However, without experimental data on its binding affinity (Ki) or functional potency (IC50) in relevant in vitro assays, its contribution to the overall therapeutic effect of Flunarizine remains speculative.

1-[bis(4-fluorophenyl)methyl]piperazine: This metabolite is explicitly recognized for its calcium channel blocking activity.[3] Its structural similarity to other known calcium channel antagonists suggests it may contribute to the pharmacological effects of Flunarizine. The lack of quantitative data, however, prevents a direct comparison of its potency relative to Hydroxy Flunarizine or the parent drug. Furthermore, this metabolite has been investigated for other pharmacological activities, including potential antidepressant and serotonin receptor modulating effects, which could suggest a broader and more complex pharmacological profile.[3]

bis(4-fluorophenyl)methanone: This metabolite is unlikely to possess significant calcium channel blocking activity due to its substantially different chemical structure, lacking the key pharmacophoric elements of a diphenylpiperazine-type calcium channel blocker. It is primarily considered an inactive metabolite in the context of calcium channel modulation.[4][5]

Experimental Methodologies for Efficacy Determination

To definitively compare the efficacy of Hydroxy Flunarizine and other metabolites, a series of well-established in vitro experimental protocols should be employed. The following methodologies are standard in the field of pharmacology for characterizing calcium channel blockers.

Radioligand Binding Assays

This technique is fundamental for determining the binding affinity of a compound to its target receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of Hydroxy Flunarizine and other metabolites for specific calcium channel subtypes (e.g., L-type, T-type).

General Protocol:

• Membrane Preparation: Isolation of cell membranes expressing the target calcium channel from a suitable source (e.g., rat brain tissue or cell lines overexpressing the channel).

• Incubation: Incubation of the membrane preparation with a fixed concentration of a radiolabeled ligand (e.g., [3H]-nitrendipine for L-type channels) and varying concentrations of the unlabeled test compound (Flunarizine metabolites).

• Separation: Separation of bound from free radioligand via rapid filtration.

• Quantification: Measurement of the radioactivity of the bound ligand using liquid scintillation counting.

• Data Analysis: Calculation of the IC50 (concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and subsequent conversion to Ki using the Cheng-Prusoff equation.[6][7][8]

In Vitro Functional Assays

These assays measure the functional consequence of a compound binding to its target, providing a measure of its potency.

Objective: To measure the direct inhibitory effect of the metabolites on calcium currents in whole cells.

General Protocol:

• Cell Culture: Use of cell lines stably expressing the calcium channel subtype of interest.

• Patch-Clamp Recording: Formation of a high-resistance seal between a glass micropipette and the cell membrane to record ion channel currents.

• Drug Application: Perfusion of the cells with varying concentrations of the Flunarizine metabolites.

• Current Measurement: Measurement of the inhibition of voltage-gated calcium currents.

• Data Analysis: Determination of the IC50 value for the inhibition of the calcium current.[9]

Objective: To assess the ability of the metabolites to inhibit calcium-induced contractions in vascular smooth muscle.

General Protocol:

• Tissue Preparation: Isolation of aortic rings from a suitable animal model (e.g., rat).

• Tissue Mounting: Mounting of the aortic rings in an organ bath containing a physiological salt solution and measurement of isometric tension.

• Depolarization and Contraction: Induction of contraction by depolarizing the tissue with a high-potassium solution in the presence of calcium.

• Drug Incubation: Pre-incubation of the tissues with varying concentrations of the Flunarizine metabolites.

• Data Analysis: Measurement of the reduction in the contractile response and calculation of the IC50 value.[10]

Signaling Pathways and Experimental Workflow

The primary mechanism of action for Flunarizine and its potentially active metabolites involves the blockade of voltage-gated calcium channels, which in turn modulates downstream signaling pathways dependent on calcium influx.

References

• 1. ossila.com [ossila.com]
• 2. Bioequivalence Study of Two Formulations of Flunarizine Hydrochloride Capsules in Healthy Chinese Subjects Under Fasting and Fed Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 1-[Bis(4-fluorophenyl)methyl]piperazine | 27469-60-9 [smolecule.com]
• 4. 4,4'-Difluorobenzophenone | C13H8F2O | CID 9582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. bis(4-fluorophenyl)methanone|345-92-6 - MOLBASE Encyclopedia [m.molbase.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 9. Flunarizine blocks voltage-gated Na(+) and Ca(2+) currents in cultured rat cortical neurons: A possible locus of action in the prevention of migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Assays for Hydroxy Flunarizine

For Researchers, Scientists, and Drug Development Professionals

It is important to note that while the principles of these assays are applicable, methods validated for Flunarizine and 5-Hydroxy Flunixin would require specific validation for the precise quantification of Hydroxy Flunarizine.

Quantitative Performance Data

The following table summarizes the performance characteristics of different analytical assays. This data is compiled from studies on 5-Hydroxy Flunixin and Flunarizine and serves as a benchmark for what can be expected from assays for Hydroxy Flunarizine.

Parameter	LC-MS/MS (for 5-Hydroxy Flunixin)	HPLC-UV (for Flunarizine)	ELISA (for 5-Hydroxy Flunixin)
Limit of Detection (LOD)	2–10 µg/kg[1][2]	0.1016 µg/mL[3]	0.78 µg/L[4][5]
Limit of Quantitation (LOQ)	6–33 µg/kg[1][2]	0.3080 µg/mL[3]	Not explicitly stated, but linear range suggests it is below 0.076 ng/mL.
Linearity Range	Not explicitly stated	2–10 µg/mL[3]	0.076–16.3 ng/mL[4]
Accuracy (% Recovery)	84.6%–115%[1][2]	99.07%–100.35%[3]	83%–105%[4][5]
Precision (%RSD)	0.7%–9.3%[1][2]	< 2%[3]	5.8%–11.3%[4][5]

Experimental Protocols

Below are detailed methodologies for the analytical assays cited in this guide.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for 5-Hydroxy Flunixin

This method is designed for the quantitative analysis of 5-Hydroxy Flunixin in biological matrices like milk.[1]

• Sample Preparation:

  • To a 2 g milk sample in a 50 mL centrifuge tube, add 100 µL of EDTA solution and shake for 3 minutes.

  • Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5 mL of dichloromethane.

  • Shake the mixture for 15 minutes and then centrifuge at 4,500 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a 15 mL centrifuge tube containing 150 mg of C18 sorbent.

  • Shake for 10 minutes and centrifuge again at 4,500 x g for 10 minutes at 4°C.

  • The supernatant is then concentrated and reconstituted for analysis.[1]

• Chromatographic Conditions:

  • The specific column, mobile phase composition, and gradient are not detailed in the provided search results but would typically involve a C18 reversed-phase column with a gradient of acetonitrile and water containing a small percentage of formic acid.

• Mass Spectrometric Detection:

  • Detection is performed using a tandem mass spectrometer, with specific precursor and product ion transitions monitored for 5-Hydroxy Flunixin. The exact mass transitions are not specified in the search results.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for Flunarizine

This method is validated for the determination of Flunarizine in bulk and pharmaceutical tablet dosage forms.[3]

• Sample Preparation (for Tablets):

  • Weigh and finely powder twenty tablets.

  • Transfer a quantity of powder equivalent to 10 mg of Flunarizine to a 100 mL volumetric flask.

  • Add 70 mL of the mobile phase and sonicate to dissolve.

  • Make up the volume to 100 mL with the mobile phase.

  • Pipette 1.0 mL of this solution into a 10 mL volumetric flask and dilute to the mark with the mobile phase.

  • Filter the resulting solution through a 0.2 µm filter before injection.[3]

• Chromatographic Conditions:

  • Column: Welchrom C18 (250 mm × 4.6 mm, 5 µm particle size)

  • Mobile Phase: Methanol: Acetonitrile: Water (50:30:20 v/v/v)

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 245 nm[3]

Enzyme-Linked Immunosorbent Assay (ELISA) for 5-Hydroxy Flunixin

This protocol describes an indirect competitive ELISA for the detection of 5-Hydroxy Flunixin.[4][5]

• Assay Principle: This is a competitive immunoassay. The wells of a microtiter plate are coated with an antibody specific to 5-Hydroxy Flunixin. When the sample and a known amount of enzyme-conjugated 5-Hydroxy Flunixin are added to the wells, they compete for binding to the antibody. The amount of bound enzyme conjugate is inversely proportional to the concentration of 5-Hydroxy Flunixin in the sample.

• Procedure Outline:

  • A polyclonal antibody with broad selectivity for flunixin and its metabolites is used. The semi-inhibitory concentration (IC50) of the antibody for 5-hydroxyflunixin is 0.29 ng/mL.[4]

  • Samples are extracted using 0.5% hydrochloric acid in acetonitrile, followed by sonication and centrifugation. The supernatant is collected and evaporated to dryness before being reconstituted for the assay.[4][5]

  • The color development is stopped, and the absorbance is read on a microplate reader. The concentration of 5-Hydroxy Flunixin is determined by comparing the sample absorbance to a standard curve.

Visualizing the Cross-Validation Workflow

The following diagram illustrates a generalized workflow for the cross-validation of different analytical assays, a crucial step in ensuring data integrity and method robustness.

Caption: A generalized workflow for the cross-validation of multiple analytical assays.

References

• 1. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rjpbcs.com [rjpbcs.com]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]

A Comparative Guide to the In Vitro Potency of Flunarizine and its Metabolite, Hydroxy Flunarizine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro potency of the calcium channel blocker Flunarizine and its major metabolite, Hydroxy Flunarizine. While extensive data is available for the parent drug, a significant data gap exists for the in vitro activity of its hydroxylated metabolite. This document summarizes the known potency of Flunarizine, details the experimental methodologies for its assessment, and outlines the necessary future research to establish a direct potency comparison with Hydroxy Flunarizine.

In Vitro Potency: A Direct Comparison Remains Elusive

Extensive literature search did not yield specific in vitro potency data, such as IC50 or Ki values, for Hydroxy Flunarizine's activity on its targets, including calcium channels. It is known that Flunarizine is metabolized in the liver via aromatic hydroxylation to form p-Hydroxyflunarizine, a major metabolite in humans. However, the functional activity of this metabolite has not been extensively characterized in the public domain.

Therefore, a direct quantitative comparison of the in vitro potency between Flunarizine and Hydroxy Flunarizine is not possible at this time. The following sections provide the available data for Flunarizine to serve as a benchmark for future comparative studies.

In Vitro Potency of Flunarizine

Flunarizine is a well-characterized calcium channel blocker with additional antagonist activity at dopamine D2 and histamine H1 receptors. Its in vitro potency has been determined in various assays, with key data summarized below.

Compound	Target	Assay Type	Cell/Tissue Type	Potency (IC50)	Reference
Flunarizine	Voltage-gated Na+ channels	Electrophysiology	Cultured rat cortical neurons	0.94 µM	[1][2]
Flunarizine	T-type Ca2+ channels	Electrophysiology	Cultured rat cortical neurons	1.77 µM	[1][2]
Flunarizine	Histamine H1 Receptor	Radioligand Binding	Not Specified	Ki: 68 nM	[3]
Flunarizine	Dopamine D2 Receptor	Radioligand Binding	Not Specified	Ki: 80 nM	[3]
Flunarizine	Serotonin S2 Receptor	Radioligand Binding	Not Specified	Ki: 200 nM	[3]
Flunarizine	α1-adrenergic Receptor	Radioligand Binding	Not Specified	Ki: 250 nM	[3]
Flunarizine	Nitrendipine binding sites (L-type Ca2+ channels)	Radioligand Binding	Not Specified	Ki: 380 nM	[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in determining the in vitro potency of Flunarizine. These protocols would be applicable for a direct comparative study including Hydroxy Flunarizine.

Electrophysiological Recording of Ion Channel Activity

Objective: To determine the inhibitory concentration (IC50) of a compound on voltage-gated sodium and calcium channels.

Methodology:

• Cell Culture: Primary cortical neurons are isolated from rat embryos and cultured on poly-L-lysine-coated glass coverslips.

• Whole-Cell Patch-Clamp: Whole-cell voltage-clamp recordings are performed on cultured neurons using an amplifier and data acquisition system.

• Solution Composition:

  • External Solution (for ICa): Contains (in mM): 130 tetraethylammonium chloride, 10 BaCl2, 1 MgCl2, 10 glucose, 10 HEPES, adjusted to pH 7.4 with TEA-OH. Tetrodotoxin (0.5 µM) is added to block sodium currents.

  • Pipette Solution (for ICa): Contains (in mM): 120 CsCl, 10 EGTA, 10 HEPES, 1 MgCl2, 4 Mg-ATP, 0.3 Na-GTP, adjusted to pH 7.2 with CsOH.

  • External Solution (for INa): Contains (in mM): 140 NaCl, 3 KCl, 2 CaCl2, 1 MgCl2, 10 glucose, 10 HEPES, adjusted to pH 7.4 with NaOH.

  • Pipette Solution (for INa): Contains (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES, adjusted to pH 7.2 with CsOH.

• Data Acquisition: Currents are elicited by appropriate voltage protocols. For ICa, cells are held at -80 mV and depolarized to 0 mV. For INa, cells are held at -100 mV and depolarized to -10 mV.

• Drug Application: The test compound (Flunarizine or Hydroxy Flunarizine) is applied at increasing concentrations via a perfusion system.

• Data Analysis: The peak current amplitude at each concentration is measured and normalized to the control current. The concentration-response curve is fitted with a Hill equation to determine the IC50 value.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a compound to a specific receptor.

Methodology:

• Membrane Preparation: Membranes expressing the target receptor (e.g., dopamine D2, histamine H1) are prepared from cell lines or animal tissues.

• Incubation: Membranes are incubated with a specific radioligand (e.g., [3H]-spiperone for D2 receptors) and varying concentrations of the unlabeled test compound.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The IC50 value (concentration of test compound that inhibits 50% of specific radioligand binding) is determined from competition binding curves. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Metabolic Pathway and Experimental Workflow

The metabolic conversion of Flunarizine to Hydroxy Flunarizine is a critical consideration for understanding the overall pharmacological effect.

Caption: Metabolic Conversion of Flunarizine to p-Hydroxyflunarizine.

To directly compare the in vitro potency, a standardized experimental workflow is essential.

Caption: Experimental Workflow for Potency Comparison.

Conclusion and Future Directions

Flunarizine is a compound with well-documented in vitro potency against several ion channels and receptors. In contrast, there is a clear lack of publicly available data on the in vitro potency of its major metabolite, Hydroxy Flunarizine. To provide a comprehensive understanding of the pharmacological profile of Flunarizine and its metabolites, it is imperative that future research focuses on characterizing the in vitro activity of Hydroxy Flunarizine.

Recommendations for future studies:

• Direct Comparative Assays: Conduct side-by-side in vitro assays (e.g., patch-clamp electrophysiology, radioligand binding) to determine the IC50 and Ki values of both Flunarizine and Hydroxy Flunarizine against a panel of relevant targets, including various calcium channel subtypes, sodium channels, and other receptors.

• Functional Cellular Assays: Evaluate the functional consequences of target engagement by both compounds in cellular models, for instance, by measuring changes in intracellular calcium levels or neurotransmitter release.

By filling this knowledge gap, the scientific community can gain a more complete picture of the contribution of both the parent drug and its metabolite to the overall therapeutic effects and potential side effects of Flunarizine.

References

• 1. Effect of a new vasodilator (flunarizine) on the cerebral circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Some central pharmacological effects of the calcium channel antagonist flunarizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Characterization and solubility study of solid dispersions of flunarizine and polyvinylpyrrolidone. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Bioequivalence of Flunarizine: Unraveling the Role of its Primary Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioequivalence studies on flunarizine, with a specific focus on the current understanding of its primary metabolites. While direct bioequivalence comparisons with metabolites are not extensively documented in publicly available literature, this document synthesizes the existing knowledge on flunarizine's metabolism, pharmacokinetics, and the analytical methodologies employed in its assessment. This guide aims to be an invaluable resource for professionals engaged in the development and evaluation of flunarizine formulations.

Executive Summary

Flunarizine, a selective calcium channel antagonist, is widely used for the prophylaxis of migraine and the management of vertigo. Its efficacy and safety are intrinsically linked to its pharmacokinetic profile, which is characterized by good absorption, extensive metabolism, and a long elimination half-life. The primary metabolic pathways for flunarizine in humans are understood to be aromatic hydroxylation and N-dealkylation , processes predominantly mediated by the cytochrome P450 enzyme, CYP2D6 . Despite this knowledge, published bioequivalence studies have consistently focused on the parent drug, flunarizine, with a noticeable absence of comparative pharmacokinetic data for its primary metabolites. This guide will present the available bioequivalence data for flunarizine, detail the established metabolic pathways, and describe the sophisticated analytical techniques utilized for its quantification in biological matrices.

Comparative Bioequivalence Data for Flunarizine

Numerous studies have been conducted to establish the bioequivalence of generic formulations of flunarizine with the reference product. These studies are crucial for ensuring that generic drugs meet the same standards of quality, efficacy, and safety as the innovator product. The pharmacokinetic parameters most commonly assessed are the maximum plasma concentration (Cmax), the time to reach maximum plasma concentration (Tmax), and the area under the plasma concentration-time curve (AUC).

Below is a summary table compiling representative pharmacokinetic data from a bioequivalence study of a 20 mg flunarizine formulation. It is important to note that these studies did not report data for flunarizine's metabolites.

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-24h) (ng·h/mL)	AUC (0-∞) (ng·h/mL)	Relative Bioavailability (%)
Test	86 ± 36	2.5 (1-3)	725 ± 338	811 ± 375	102.2 ± 8.3
Reference	82 ± 34	3.0 (2-5)	709 ± 320	780 ± 330	-

Data presented as mean ± standard deviation or median (range). The results of these studies concluded that the test and reference formulations of flunarizine were bioequivalent.[1]

Understanding Flunarizine's Metabolism: The Missing Piece in Bioequivalence

Flunarizine undergoes extensive metabolism in the liver before its excretion.[2][3] The two primary metabolic pathways identified are:

• Aromatic Hydroxylation: This process involves the addition of a hydroxyl group to one of the aromatic rings of the flunarizine molecule. This reaction is primarily catalyzed by the polymorphic enzyme CYP2D6.

• N-dealkylation: This pathway involves the removal of an alkyl group from a nitrogen atom in the piperazine ring.

While these metabolic pathways are known, the clinical significance and pharmacokinetic profiles of the resulting metabolites have not been a primary focus in published bioequivalence studies. According to the U.S. Food and Drug Administration (FDA) guidelines, the measurement of metabolites in bioequivalence studies is generally recommended when the metabolite is formed through presystemic metabolism and contributes significantly to the drug's overall activity or safety. The lack of metabolite data in flunarizine bioequivalence studies may suggest that the parent drug is considered the primary active moiety and that the metabolites do not significantly contribute to its therapeutic effect or have safety concerns that would necessitate their monitoring for bioequivalence purposes.

Visualizing the Metabolic Pathway of Flunarizine

The following diagram illustrates the primary metabolic pathways of flunarizine.

Caption: Primary metabolic pathways of flunarizine.

Experimental Protocols: A Look into Bioanalytical Methodologies

The quantification of flunarizine in biological matrices, typically human plasma, is a critical component of bioequivalence studies. The most widely accepted and utilized method is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) due to its high sensitivity, specificity, and throughput.[4]

A Generalized LC-MS/MS Protocol for Flunarizine Quantification

While specific protocols vary between laboratories, a typical workflow for the analysis of flunarizine in human plasma using LC-MS/MS is outlined below.

1. Sample Preparation:

• Objective: To extract flunarizine from the complex plasma matrix and remove interfering substances.

• Common Technique: Liquid-liquid extraction or solid-phase extraction.

  • A small volume of plasma (e.g., 100 µL) is mixed with an internal standard (a deuterated version of flunarizine is often used for improved accuracy).

  • An organic solvent (e.g., a mixture of ethyl acetate and hexane) is added to the plasma sample.

  • The mixture is vortexed to ensure thorough mixing and then centrifuged to separate the organic and aqueous layers.

  • The organic layer, containing the flunarizine and internal standard, is transferred to a clean tube and evaporated to dryness under a stream of nitrogen.

  • The residue is reconstituted in a small volume of the mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Separation:

• Objective: To separate flunarizine from any remaining endogenous components before it enters the mass spectrometer.

• Typical Column: A reversed-phase C18 column.

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., ammonium formate or formic acid in water). The composition of the mobile phase can be constant (isocratic elution) or varied over time (gradient elution) to optimize the separation.

3. Mass Spectrometric Detection:

• Objective: To detect and quantify flunarizine with high specificity.

• Ionization Technique: Electrospray ionization (ESI) in the positive ion mode is commonly used.

• Detection Method: Multiple Reaction Monitoring (MRM) is employed, where specific precursor-to-product ion transitions for both flunarizine and the internal standard are monitored. This highly selective technique minimizes interference from other compounds.

The following diagram illustrates a typical experimental workflow for a flunarizine bioequivalence study.

References

• 1. LC-MS/MS determination of flunarizine in human plasma and application in bioequivalence evaluation [manu41.magtech.com.cn]
• 2. researchgate.net [researchgate.net]
• 3. aapharma.ca [aapharma.ca]
• 4. A high-throughput LC-MS/MS method for determination of flunarizine in human plasma: Pharmacokinetic study with different doses - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Validation of Flunarizine's Therapeutic Potential: A Comparative Guide

A note on Hydroxy Flunarizine: Publicly available research on the specific in vivo therapeutic validation of Hydroxy Flunarizine, a primary metabolite of Flunarizine, is limited. The following guide focuses on the extensive in vivo data available for the parent compound, Flunarizine, which has well-documented therapeutic effects. It is understood that the pharmacological activity of Flunarizine in vivo is a composite of the parent drug and its metabolites, including Hydroxy Flunarizine.

Flunarizine is a selective calcium channel blocker with a well-established therapeutic profile, primarily in the prophylaxis of migraine and the management of vertigo.[1][2][3] Its mechanism of action centers on preventing cellular calcium overload by reducing excessive transmembrane calcium influx, without interfering with normal cellular calcium homeostasis.[1][4] This guide provides a comparative analysis of Flunarizine's in vivo performance against other therapeutic alternatives, supported by experimental data.

Comparative Efficacy of Flunarizine

Flunarizine has been compared to several other drugs in clinical trials for migraine prophylaxis. The data consistently demonstrates its efficacy, often comparable or superior to other treatments.

Comparison Drug	Dosage	Study Duration	Key Findings	Reference
Propranolol	Flunarizine: 10 mg/day; Propranolol: 80 mg twice daily	4 months	Both significantly reduced migraine frequency. Flunarizine showed a significantly greater decrease in the number of attacks after 1 and 4 months.	[5]
Nifedipine	Flunarizine: 10 mg; Nifedipine: 20 mg	3 months	Both reduced migraine scores significantly. Flunarizine's beneficial effect was more rapid.	[6]
Pizotifen	Not specified	Not specified	Flunarizine was shown to be at least as effective as pizotifen in migraine prophylaxis.	[2]
Placebo	Flunarizine: 10 mg/day	4 weeks	Flunarizine reduced headache frequency by 0.44 attacks per 4 weeks compared to placebo.	[7]

Pharmacokinetic Profile of Flunarizine

Understanding the pharmacokinetic properties of Flunarizine is crucial for interpreting its in vivo efficacy and safety.

Parameter	Value	Conditions	Reference
Time to Peak Plasma Concentration (Tmax)	2–4 hours	Single dose	[8]
Elimination Half-life (t1/2)	Approximately 19 days	Long-term use	[4][8]
Protein Binding	99.1% (90% to plasma proteins, 9% to blood cells)	Not specified	[4]
Metabolism	Principally through N-oxidation and aromatic hydroxylation	Not specified	[4]
Excretion	Minimal urinary (<0.2%) and fecal (<6%) excretion of flunarizine and/or its metabolites within 48 hours after a single dose.	Single 30 mg dose	[4]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of protocols used in key in vivo studies of Flunarizine.

Migraine Prophylaxis Clinical Trial Protocol (Flunarizine vs. Propranolol)

• Study Design: A 1-month single-blind placebo baseline period followed by a 4-month double-blind, randomized trial.

• Subjects: 94 patients with migraine with or without aura.

• Treatment Arms:

  • Flunarizine: 10 mg daily.

  • Propranolol: 80 mg twice daily.

• Primary Outcome: Reduction in the frequency of migraine attacks.

• Secondary Outcomes: Use of rescue analgesics, severity, and duration of migraines.

• Cardiovascular Monitoring: Blood pressure and heart rate were monitored.[5]

Contact Sensitivity Model for In Vivo Cellular Immunity in Mice

• Objective: To evaluate the effects of calcium channel blockers on in vivo cellular immunity.

• Animal Model: Twelve-week-old female C3H mice.

• Method:

  • Mice were sensitized with oxazolone on the shaved abdominal wall on day 2.

  • Study agents (including nifedipine, verapamil, and diltiazem as representative calcium channel blockers) were administered daily from day 1 to day 9.

  • On day 8, mice were challenged with oxazolone on the right ear.

  • Delayed-type hypersensitivity (DTH) was measured on day 10 as the difference in thickness between the right (challenged) and left (control) ear.

• Results: Nifedipine showed a significant suppressive effect on DTH, while verapamil had an enhancing effect, and diltiazem had no significant effect.[9] This protocol can be adapted to test the immunomodulatory effects of Flunarizine.

Visualizing Mechanisms and Workflows

Simplified Signaling Pathway of Flunarizine Action

Caption: Flunarizine blocks voltage-gated calcium channels, reducing calcium influx and subsequent cellular responses.

Experimental Workflow for In Vivo Efficacy Testing

Caption: A generalized workflow for preclinical and clinical in vivo validation of a therapeutic agent like Flunarizine.

Concluding Remarks

The in vivo validation of Flunarizine demonstrates its consistent efficacy in the prophylactic treatment of migraine, with a performance profile that is often comparable or superior to other established therapies like propranolol and nifedipine.[2][5][6] Its long half-life allows for once-daily dosing, which can improve patient compliance.[2] While generally well-tolerated, side effects such as drowsiness and weight gain have been reported.[2][10] The primary mechanism of action, selective calcium channel blockade, provides a strong rationale for its therapeutic effects in conditions characterized by neuronal hyperexcitability and vascular dysregulation.[1][4][11] Further research into the specific contributions of its metabolites, such as Hydroxy Flunarizine, to the overall therapeutic effect would provide a more complete understanding of its pharmacology.

References

• 1. Flunarizine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 2. Flunarizine. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flunarizine. A reappraisal of its pharmacological properties and therapeutic use in neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aapharma.ca [aapharma.ca]
• 5. Comparison of the efficacy and safety of flunarizine to propranolol in the prophylaxis of migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of the efficacy between flunarizine and nifedipine in the prophylaxis of migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Flunarizine as prophylaxis for episodic migraine: a systematic review with meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bioequivalence Study of Two Formulations of Flunarizine Hydrochloride Capsules in Healthy Chinese Subjects Under Fasting and Fed Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of calcium channel blockers on in vivo cellular immunity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Flunarizine in migraine prophylaxis: efficacy and tolerability of 5 mg and 10 mg dose levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is the mechanism of Flunarizine? [synapse.patsnap.com]

In Vivo Validation of Hydroxy Flunarizine's Proposed Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo validation of the proposed mechanism of action of Hydroxy Flunarizine, a primary metabolite of Flunarizine. Due to a lack of specific in vivo studies on Hydroxy Flunarizine, this guide focuses on the extensive research conducted on the parent compound, Flunarizine, with the inferred mechanism being applicable to its active metabolite. The guide compares Flunarizine's performance with key alternatives in preclinical models of migraine, a primary indication for its use. All quantitative data is summarized in comparative tables, and detailed experimental protocols for key in vivo validation methods are provided.

Executive Summary

Flunarizine, a selective calcium channel blocker, is proposed to exert its therapeutic effects, particularly in migraine prophylaxis, by inhibiting excessive calcium influx into neurons and glial cells. This action is thought to reduce neuronal hyperexcitability, a key factor in the pathophysiology of migraine. The primary mechanism involves the blockade of T-type and L-type voltage-gated calcium channels. In vivo studies in animal models of migraine, such as the cortical spreading depression (CSD) and nitroglycerin-induced hyperalgesia models, have provided significant validation for this mechanism.

While in vivo data specifically for Hydroxy Flunarizine is limited, its structural similarity to the parent compound strongly suggests a comparable mechanism of action. This guide presents the available in vivo evidence for Flunarizine and compares its efficacy with other migraine prophylactic drugs, including beta-blockers (Propranolol), anticonvulsants (Topiramate), tricyclic antidepressants (Amitriptyline), and CGRP monoclonal antibodies.

Proposed Mechanism of Action of Flunarizine and Hydroxy Flunarizine

The primary proposed mechanism of action for Flunarizine, and by extension Hydroxy Flunarizine, is the selective blockade of voltage-gated calcium channels. This leads to a reduction in intracellular calcium overload, which in turn dampens neuronal hyperexcitability.

Caption: Proposed mechanism of action of Flunarizine.

Comparative In Vivo Efficacy Data

The following tables summarize the quantitative data from in vivo studies, comparing the efficacy of Flunarizine with other migraine prophylactic drugs in the cortical spreading depression (CSD) model. CSD is a wave of neuronal and glial depolarization believed to be the electrophysiological correlate of migraine aura and a trigger for migraine headaches.

Table 1: Effect of Migraine Prophylactic Drugs on Cortical Spreading Depression (CSD) Frequency in Rats

Drug	Dosage	Treatment Duration	CSD Frequency Reduction (%)	Reference
Flunarizine	3 mg/kg, i.p.	Acute	Not specified, but significant reduction in number of CSDs	[1]
Propranolol	20 mg/kg/day	Chronic (4+ weeks)	~50%	[2]
Topiramate	80 mg/kg/day	Chronic (4+ weeks)	~60%	[2]
Amitriptyline	20 mg/kg/day	Chronic (9+ weeks)	~45%	[3]
CGRP mAb (Fremanezumab)	Not applicable	Not applicable	Does not inhibit CSD induction	[4][5]

Note: CGRP monoclonal antibodies do not typically prevent the initiation of CSD but are thought to act downstream by blocking the activation of trigeminal nociceptors.

Table 2: Effect of Migraine Prophylactic Drugs on CSD Propagation Velocity in Rats

Drug	Dosage	Treatment Duration	CSD Propagation Velocity	Reference
Flunarizine	Not specified	Not specified	Not specified
Propranolol	20 mg/kg/day	Chronic (4+ weeks)	Significantly reduced	[3]
Topiramate	600 mg/kg	Chronic (6 weeks)	Dose-dependently reduced	[6]
Amitriptyline	20 mg/kg/day	Chronic (9+ weeks)	Significantly reduced	[3]
CGRP mAb (Fremanezumab)	Not applicable	Not applicable	No effect	[4][5]

Experimental Protocols for In Vivo Validation

Detailed methodologies for key in vivo experiments are crucial for the replication and validation of findings.

Cortical Spreading Depression (CSD) with In Vivo Electrophysiology

This model is a cornerstone for investigating the mechanism of anti-migraine drugs.

Caption: Experimental workflow for CSD induction and recording.

Detailed Protocol:

• Animal Preparation: Adult male Sprague-Dawley rats (250-300g) are anesthetized with isoflurane. The animal's head is fixed in a stereotaxic frame. Body temperature is maintained at 37°C with a heating pad.

• Craniotomy: A burr hole (2-3 mm in diameter) is drilled over the parietal cortex. The dura mater is carefully removed to expose the cortical surface.

• Electrode Placement: Two Ag/AgCl electrodes are placed on the cortical surface. One electrode is placed near the site of CSD induction, and the other is placed a few millimeters away to record the propagation of the CSD wave. A reference electrode is placed on the contralateral skull.

• Drug Administration: Flunarizine (e.g., 3 mg/kg) or vehicle is administered intraperitoneally (i.p.) 30 minutes before CSD induction.[1] For chronic studies, drugs are administered daily for several weeks.[2]

• CSD Induction: A cotton ball soaked in 1M KCl solution is applied to the cortical surface for 10 minutes to induce CSD.

• Electrophysiological Recording: The DC potential shifts characteristic of CSD are recorded for a period of 2 hours. The signals are amplified and digitized for offline analysis.

• Data Analysis: The frequency (number of CSD events per hour), amplitude (mV), duration (s), and propagation velocity (mm/min) of the CSD waves are calculated and compared between drug-treated and vehicle-treated groups.

In Vivo Two-Photon Calcium Imaging in a Migraine Model

This technique allows for the direct visualization of changes in intracellular calcium in individual neurons in response to migraine triggers and the effect of pharmacological interventions.

Caption: Workflow for in vivo two-photon calcium imaging.

Detailed Protocol:

• Viral Vector Injection: An adeno-associated virus (AAV) carrying the gene for a genetically encoded calcium indicator (e.g., GCaMP6f) is injected into the somatosensory cortex of a mouse.[7][8] This allows for the expression of the calcium sensor in neurons.

• Cranial Window Implantation: 2-3 weeks after viral injection, a chronic cranial window (a small glass coverslip) is implanted over the injection site to provide optical access to the brain.[7]

• Animal Habituation: Mice are habituated to being head-fixed under the two-photon microscope.

• Drug Administration: Flunarizine or vehicle is administered prior to the imaging session.

• Migraine Trigger: CSD is induced by topical application of KCl on the exposed cortex under the cranial window.

• Two-Photon Calcium Imaging: A two-photon microscope is used to excite the GCaMP6f and record the fluorescence changes in individual neurons before, during, and after CSD induction.

• Data Analysis: The frequency and amplitude of calcium transients in individual neurons are analyzed to determine the effect of the drug on neuronal activity during a migraine-relevant event.

Downstream Signaling Pathway of Calcium Channel Blockade

The blockade of voltage-gated calcium channels by Flunarizine has several downstream effects that contribute to its anti-migraine properties.

Caption: Downstream effects of calcium channel blockade by Flunarizine.

Conclusion

The available in vivo evidence strongly supports the proposed mechanism of action for Flunarizine as a selective calcium channel blocker for the prophylaxis of migraine. Its ability to suppress cortical spreading depression in animal models provides a robust validation of its effects on neuronal hyperexcitability. While direct in vivo validation for its active metabolite, Hydroxy Flunarizine, is currently lacking, the data from Flunarizine studies provide a strong foundation for its presumed similar mechanism.

Compared to other migraine prophylactic drugs, Flunarizine demonstrates comparable efficacy in preclinical models that assess the core pathophysiology of migraine aura. The detailed experimental protocols provided in this guide should facilitate further research into the in vivo effects of Hydroxy Flunarizine and other novel calcium channel blockers for the treatment of migraine and other neurological disorders. Future studies should focus on directly assessing the in vivo activity and potency of Hydroxy Flunarizine to fully elucidate its contribution to the therapeutic effects of the parent compound.

References

• 1. Protection of flunarizine on cerebral mitochondria injury induced by cortical spreading depression under hypoxic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. jneurosci.org [jneurosci.org]
• 5. Amanote [app.amanote.com]
• 6. Suppressive effect of chronic peroral topiramate on potassium-induced cortical spreading depression in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. komiyamalab.biosci.ucsd.edu [komiyamalab.biosci.ucsd.edu]
• 8. researchgate.net [researchgate.net]

Assessing the Reproducibility of Research on Hydroxy Flunarizine: A Review of Available Data

Despite its identification as a primary metabolite of the widely used migraine prophylactic, Flunarizine, a comprehensive assessment of the reproducibility of research findings on Hydroxy Flunarizine is currently unfeasible due to a significant lack of dedicated studies on its biological activity and pharmacological profile. This guide summarizes the existing, albeit limited, information on Hydroxy Flunarizine and highlights the critical gaps in the scientific literature that prevent a thorough comparison with its parent compound or other alternatives.

Limited Understanding of a Key Metabolite

Hydroxy Flunarizine, specifically p-Hydroxyflunarizine, is a known human metabolite of Flunarizine, formed via aromatic hydroxylation.[1][2] In vivo studies in animals have also identified Hydroxy Flunarizine as a major metabolite. For instance, in female rats and male dogs, it was found to be the main metabolic product of Flunarizine.[3] While the metabolic pathway is established, research into the specific biological effects of this hydroxylated form is sparse.

Postulated Link to Adverse Effects

A patent application has suggested a potential role for Hydroxy Flunarizine in the manifestation of extrapyramidal side effects associated with Flunarizine treatment.[4] The document posits that Hydroxy Flunarizine may exhibit a stronger binding affinity for the 5-HTA receptor compared to the parent drug, which could contribute to these adverse neurological effects.[4] However, this remains a hypothesis and requires substantial experimental validation.

Data Presentation: Unavailability of Quantitative Data

A critical requirement for assessing reproducibility is the availability of quantitative data from multiple independent studies. For Hydroxy Flunarizine, there is a notable absence of such data in the public domain. Key performance indicators for a pharmacological agent, such as efficacy (e.g., IC50, EC50), potency, and receptor binding affinities, have not been systematically reported for Hydroxy Flunarizine. Consequently, a comparative table summarizing its performance against Flunarizine or other relevant compounds cannot be constructed.

Experimental Protocols: A Focus on Metabolism, Not Activity

The available experimental protocols related to Hydroxy Flunarizine primarily describe its identification and characterization as a metabolite of Flunarizine. These studies utilize techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to analyze samples from in vitro metabolism assays using liver microsomes and hepatocytes, as well as in vivo samples from animal studies.[2][5] There is a lack of published, detailed methodologies for experiments designed to specifically investigate the pharmacological or toxicological activity of isolated Hydroxy Flunarizine.

Visualizing the Knowledge Gap

The current understanding of Flunarizine's metabolism to Hydroxy Flunarizine can be visualized. However, the subsequent signaling pathways and biological effects of Hydroxy Flunarizine remain largely uninvestigated, preventing the creation of detailed diagrams for its mechanism of action.

Metabolism of Flunarizine to Hydroxy Flunarizine.

Conclusion: A Call for Further Research

References

• 1. Flunarizine | C26H26F2N2 | CID 941361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Comparative metabolism of flunarizine in rats, dogs and man: an in vitro study with subcellular liver fractions and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Excretion and metabolism of flunarizine in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN103130746A - Flunarizine derivative, preparation method and use thereof - Google Patents [patents.google.com]
• 5. tandfonline.com [tandfonline.com]

Comparative Safety and Toxicity of Hydroxy Flunarizine versus Flunarizine: A Data Gap Analysis

A comprehensive review of available scientific literature reveals a significant data gap in the toxicological profile of Hydroxy Flunarizine, the primary human metabolite of the calcium channel blocker Flunarizine. While extensive safety and toxicity data exist for the parent drug, Flunarizine, no direct experimental studies evaluating the safety profile of Hydroxy Flunarizine could be identified. This guide summarizes the known safety and toxicity of Flunarizine and highlights the current lack of comparative data for its hydroxylated metabolite.

Executive Summary

Flunarizine is a widely used medication for the prophylaxis of migraine and the management of vertigo. It undergoes extensive metabolism in the liver, with aromatic hydroxylation being a major pathway, leading to the formation of Hydroxy Flunarizine. Despite being a significant metabolite, there is a notable absence of publicly available toxicological data for Hydroxy Flunarizine. This precludes a direct, data-driven comparison of its safety and toxicity profile with that of the parent compound, Flunarizine. This document provides a detailed overview of the known toxicological data for Flunarizine to serve as a baseline and underscores the critical need for further research into the safety of its metabolites.

Metabolism of Flunarizine

Flunarizine is metabolized in the liver primarily through two pathways: N-oxidation and aromatic hydroxylation.[1][2] The cytochrome P450 enzyme CYP2D6 is the main catalyst for the aromatic hydroxylation that produces Hydroxy Flunarizine.[3]

Caption: Primary metabolic pathways of Flunarizine.

Safety and Toxicity Profile of Flunarizine

The safety and toxicity of Flunarizine have been established through extensive preclinical and clinical investigations.

Quantitative Toxicological Data

A summary of the key quantitative toxicity data for Flunarizine is presented in the table below.

Parameter	Test System	Route of Administration	Result	Reference
Acute Toxicity
LD50	Mouse	Oral	285 mg/kg	[4]
LD50	Rat	Oral	503 mg/kg	[5]
Cytotoxicity
IC50	U-87 MG (Glioblastoma)	In vitro	30.82 µg/mL (24h)	[6]
IC50	LN-229 (Glioblastoma)	In vitro	21.96 µg/mL (24h)	[6]
IC50	U-118 MG (Glioblastoma)	In vitro	19.17 µg/mL (24h)	[6]

Clinical Safety Profile

In human clinical use, Flunarizine is generally well-tolerated, but is associated with a range of side effects.

• Common Adverse Effects: The most frequently reported side effects are drowsiness (which can also be described as sedation or fatigue) and weight gain.[6][7]

• Serious Adverse Effects: More severe, though less common, adverse effects include depression and extrapyramidal symptoms, such as parkinsonism, particularly in elderly patients.[1][8]

Experimental Methodologies for Flunarizine Toxicity

The toxicological data for Flunarizine have been generated using standardized and widely accepted experimental protocols.

Acute Oral Toxicity (LD50) Determination

• Principle: To determine the median lethal dose (LD50) of a substance after a single oral administration.

• Protocol:

  • Groups of laboratory animals (e.g., mice or rats) are administered single, graded doses of Flunarizine via oral gavage.

  • A control group receives the vehicle only.

  • Animals are observed for a specified period (typically 14 days) for signs of toxicity and mortality.

  • The LD50 value is calculated statistically from the observed mortality rates at different dose levels.

In Vitro Cytotoxicity Assay (MTT or similar)

• Principle: To assess the concentration of a substance that reduces the viability of cultured cells by 50% (IC50).

• Protocol:

  • A specific cell line (e.g., U-87 MG glioblastoma cells) is seeded in multi-well plates.[6]

  • Cells are exposed to a range of concentrations of Flunarizine for a defined period (e.g., 24 or 48 hours).[6]

  • A viability reagent (e.g., MTT, XTT, or a resazurin-based dye) is added to the wells. The conversion of the reagent by metabolically active cells results in a colorimetric or fluorescent signal.

  • The signal is quantified using a plate reader, and the IC50 value is determined by plotting cell viability against the drug concentration.

Caption: General workflow for an in vitro cytotoxicity assay.

The Data Gap: Hydroxy Flunarizine

Despite being a major metabolite of Flunarizine in humans, a thorough search of the scientific and regulatory literature did not yield any specific studies on the safety and toxicity of Hydroxy Flunarizine. This lack of data prevents a direct comparison with the parent drug and raises important questions regarding its potential contribution to the overall toxicological profile of Flunarizine.

To conduct a meaningful comparative safety assessment, the following toxicological endpoints for Hydroxy Flunarizine would need to be investigated:

• General Toxicity: Acute, sub-acute, and chronic toxicity studies to determine target organs and establish no-observed-adverse-effect levels (NOAELs).

• Genotoxicity: A battery of tests to assess mutagenic and clastogenic potential, such as the Ames test and in vitro/in vivo micronucleus assays.

• Cardiotoxicity: Evaluation of effects on cardiac ion channels (e.g., hERG assay) and overall cardiovascular function.

• Neurotoxicity: Assessment of potential effects on the central and peripheral nervous systems.

• Reproductive and Developmental Toxicity: Studies to evaluate potential effects on fertility, embryonic development, and offspring.

Conclusion and Future Directions

While the safety and toxicity profile of Flunarizine is well-characterized, the absence of corresponding data for its primary metabolite, Hydroxy Flunarizine, is a critical knowledge gap. Without experimental data on the toxicological properties of Hydroxy Flunarizine, a comparative safety assessment cannot be performed. This highlights the need for future research to isolate or synthesize Hydroxy Flunarizine and subject it to a comprehensive battery of non-clinical safety studies. The findings of such studies would be invaluable for a more complete understanding of the safety of Flunarizine in clinical use and would provide a basis for comparing the toxicological profiles of the parent drug and its major metabolite. For researchers, scientists, and drug development professionals, this represents an important area for further investigation to ensure a thorough understanding of the disposition and safety of Flunarizine.

References

• 1. aapharma.ca [aapharma.ca]
• 2. pdf.hres.ca [pdf.hres.ca]
• 3. Oxidative metabolism of flunarizine and cinnarizine by microsomes from B-lymphoblastoid cell lines expressing human cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flunarizine 2HCl | CAS#:30484-77-6 | Chemsrc [chemsrc.com]
• 5. sds.edqm.eu [sds.edqm.eu]
• 6. researchgate.net [researchgate.net]
• 7. Flunarizine - Wikipedia [en.wikipedia.org]
• 8. Flunarizine related movement disorders: a nationwide population-based study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Flunarizine and Amitriptyline in Preclinical Migraine Prophylaxis Models

For Researchers, Scientists, and Drug Development Professionals

Quantitative Efficacy Comparison

The following table summarizes the quantitative data on the efficacy of flunarizine and amitriptyline in two key preclinical models of migraine: the Cortical Spreading Depression (CSD) model and the Trigeminovascular System (TVS) activation model.

Preclinical Model	Compound	Dosage	Efficacy Metric	Result
Cortical Spreading Depression (CSD)	Flunarizine	Not specified	Number of CSDs	Decreased[1]
Amplitude of CSDs	Decreased (under normoxic conditions)[1]
Duration of CSDs	Shortened[1]
Amitriptyline	10 mg/kg/day (chronic)	CSD Frequency	Suppressed (11 ± 3 CSDs/2 hours vs. control)[2]
20 mg/kg/day (chronic)	CSD Frequency	Suppressed (8 ± 4 CSDs/2 hours vs. control)[2]
Trigeminovascular System (TVS) Activation	Flunarizine	Dose-dependent	Inhibition of spontaneous firing of dural trigeminovascular neurons	Dose-dependent inhibition observed
Amitriptyline	Dose-dependent	Inhibition of spontaneous firing of dural trigeminovascular neurons	Dose-dependent inhibition observed
Amitriptyline	3 µM	Frequency of spontaneous Inhibitory Postsynaptic Currents (sIPSCs)	Significantly reduced (normalized frequency change: 0.44 ± 0.08)[3]
3 µM	Amplitude of spontaneous Inhibitory Postsynaptic Currents (sIPSCs)	Significantly reduced (normalized amplitude change: 0.74 ± 0.06)[3]

Experimental Protocols

Cortical Spreading Depression (CSD) Model

Objective: To assess the effect of prophylactic drugs on the susceptibility of the cerebral cortex to waves of depolarization, which are considered a neurophysiological correlate of migraine aura.

Methodology:

• Animal Preparation: Male Sprague-Dawley rats (250–350 g) are anesthetized, typically with sodium pentobarbital (60 mg/kg, intraperitoneally). The animal is then placed in a stereotaxic frame.

• Surgical Procedure: A midline scalp incision is made, and a small craniotomy (e.g., 2 mm in diameter) is performed over the parietal cortex to expose the dura mater.

• CSD Induction: CSD can be induced through various methods:

  • Chemical Stimulation: Application of a high-concentration potassium chloride (KCl) solution (e.g., 1 M KCl) onto the exposed cortical surface for a defined period (e.g., 30 seconds).[4]

  • Electrical Stimulation: Using a stimulating electrode to deliver electrical pulses to the cortex.

• Recording: Electrophysiological recordings are made using a glass micropipette filled with a conductive solution (e.g., 0.5 M sodium acetate) placed in the cortex at a distance from the stimulation site. Changes in the DC potential are monitored to detect the occurrence, amplitude, and duration of CSD events.

• Drug Administration: Test compounds (flunarizine or amitriptyline) or vehicle are administered chronically over a period of weeks prior to the CSD induction to assess their prophylactic effects.[2][5]

• Data Analysis: The frequency, amplitude, and duration of CSD events are measured and compared between the drug-treated and control groups.

Trigeminovascular System (TVS) Activation Model

Objective: To evaluate the effect of prophylactic drugs on the activation of the trigeminal nervous system, a key pathway in migraine pain.

Methodology:

• Animal Preparation: The experiment is typically performed on anesthetized cats or rats.

• Surgical Procedure: The animal is placed in a stereotaxic frame. A craniotomy is performed to expose the dura mater and allow for stimulation.

• Neuronal Recording: A recording electrode is lowered into the trigeminal nucleus caudalis (TNC) in the brainstem to monitor the firing of neurons that receive input from the dura mater.

• Stimulation: The trigeminal ganglion or the dura mater is electrically stimulated to evoke neuronal firing in the TNC.

• Drug Administration: Test compounds are administered, often intravenously, to assess their ability to suppress both spontaneous and evoked neuronal firing.

• Data Analysis: The firing rate of TNC neurons is recorded before and after drug administration to determine the inhibitory effect of the compound.

Signaling Pathways and Mechanisms of Action

Flunarizine

Flunarizine's primary mechanism of action in migraine prophylaxis is through its activity as a selective calcium channel blocker. It inhibits the influx of calcium into neurons, thereby reducing neuronal hyperexcitability, a key factor in the initiation of migraine attacks.

Caption: Flunarizine's mechanism of action in migraine prophylaxis.

Amitriptyline

Amitriptyline, a tricyclic antidepressant, has a more complex mechanism of action in migraine prophylaxis that is independent of its antidepressant effects.[2] It involves the modulation of several neurotransmitter systems and ion channels.

References

• 1. Protection of flunarizine on cerebral mitochondria injury induced by cortical spreading depression under hypoxic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Amitriptyline Decreases GABAergic Transmission in Basal Forebrain Neurons Using an Optogenetic Model of Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Cortical spreading depression as a target for anti-migraine agents - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Hydroxy Flunarizine: A Guide for Laboratory Professionals

Understanding the Regulatory Landscape

The disposal of pharmaceutical waste, including compounds like Hydroxy Flunarizine, is regulated by various federal and state agencies. In the United States, the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) are the primary bodies overseeing these regulations.[1][2][3] It is imperative to consult your institution's Environmental Health and Safety (EHS) department to ensure compliance with all local, state, and federal mandates, which may be more stringent than federal guidelines.[1]

Personal Protective Equipment (PPE)

Before handling Hydroxy Flunarizine for disposal, it is crucial to wear appropriate Personal Protective Equipment (PPE) to minimize exposure.

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile)
Eye Protection	Safety glasses with side shields or goggles
Lab Coat	Standard laboratory coat
Respiratory Protection	Recommended if there is a risk of generating dust or aerosols

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Hydroxy Flunarizine.

Step 1: Waste Characterization

Determine if the Hydroxy Flunarizine waste is classified as hazardous. Pharmaceutical waste is considered hazardous if it is specifically listed by regulatory agencies or if it exhibits characteristics such as ignitability, corrosivity, reactivity, or toxicity.[4] While specific data for Hydroxy Flunarizine is limited, it is prudent to handle it as a potentially hazardous compound due to its pharmacological activity.

Step 2: Segregation and Collection

• Do not mix Hydroxy Flunarizine waste with other waste streams.

• Collect all solid waste (e.g., contaminated vials, weighing papers, pipette tips) and unused product in a designated, clearly labeled, and sealable hazardous waste container.[5][6][7]

• For liquid waste containing Hydroxy Flunarizine, use a separate, labeled, and sealed container. Do not pour liquid waste down the drain.[6][8]

Step 3: Labeling and Storage

• Clearly label the waste container with "Hazardous Waste," the name of the chemical (Hydroxy Flunarizine), and the date of accumulation.

• Store the sealed waste container in a designated and secure secondary containment area to prevent spills.

Step 4: Final Disposal

• Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup and final disposal.

• The most common and required method for disposing of hazardous pharmaceutical waste is incineration at a permitted treatment facility.[2][4]

For Spills:

In the event of a spill, follow these steps:

• Evacuate and restrict access to the area.

• Wear appropriate PPE.

• For solid spills, carefully sweep or vacuum the material and place it in a labeled hazardous waste container. Avoid creating dust.[5]

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a labeled hazardous waste container.

• Clean the spill area with an appropriate solvent and then soap and water.

• Report the spill to your EHS department.

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving Hydroxy Flunarizine should include a dedicated section on waste management that aligns with the procedures outlined above. All materials that come into contact with the compound should be considered contaminated and disposed of accordingly.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Hydroxy Flunarizine.

Caption: Workflow for the safe disposal of Hydroxy Flunarizine waste in a laboratory setting.

By adhering to these procedures, researchers and scientists can ensure the safe handling and disposal of Hydroxy Flunarizine, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and compliance by consulting with your institution's EHS professionals.

References

• 1. sdmedwaste.com [sdmedwaste.com]
• 2. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 3. easyrxcycle.com [easyrxcycle.com]
• 4. danielshealth.com [danielshealth.com]
• 5. szabo-scandic.com [szabo-scandic.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]

Personal protective equipment for handling Hydroxy Flunarizine

Researchers, scientists, and drug development professionals require clear, actionable safety protocols to ensure a safe laboratory environment when handling chemical compounds. This guide provides essential, immediate safety and logistical information for handling Hydroxy Flunarizine, a derivative of Flunarizine. The following procedures for personal protective equipment (PPE), handling, and disposal are based on established safety protocols for Flunarizine and its salts, and should be considered best practices in the absence of a specific Safety Data Sheet (SDS) for Hydroxy Flunarizine.

Personal Protective Equipment (PPE)

A risk assessment is crucial to determine the specific PPE required for any task involving hazardous chemicals.[1] The following table summarizes the recommended PPE for handling Hydroxy Flunarizine, categorized by the level of protection.

PPE Category	Item	Specifications and Use Cases
Hand Protection	Chemical-resistant gloves	Wear general protective gloves, such as lightweight rubber gloves.[2] Gloves should be inspected for wear and degradation before and during use.[3] Handle with gloves, which must be inspected prior to use. Wash and dry hands after handling.[4]
Eye and Face Protection	Safety glasses or goggles	Tightly fitting safety goggles with side-shields are recommended.[4][5] For larger quantities or when there is a splash hazard, a face shield may be required for supplementary protection.[3]
Body Protection	Laboratory coat or coveralls	For quantities up to 500 grams, a laboratory coat is suitable. For larger quantities, a disposable coverall of low permeability is recommended.[3] For manufacturing operations, air-supplied full-body suits may be necessary.[3]
Respiratory Protection	Respirator	Use an appropriate NIOSH-certified respirator if engineering controls are insufficient or during emergency situations. The type of respirator will depend on the concentration of airborne particulates.[3] A full-face respirator may be used if exposure limits are exceeded or irritation occurs.[4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Hydroxy Flunarizine is critical to minimize exposure and ensure safety at every step.

1. Receiving and Storage:

• Upon receipt, inspect containers for any damage or leaks.

• Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2][3][6]

• Store away from incompatible materials, such as oxidizing agents, and foodstuff containers.[2][3]

2. Handling and Preparation:

• Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[5][6]

• Use personal protective equipment as outlined in the table above.[6]

• Avoid contact with skin and eyes.[5][6]

• Do not eat, drink, or smoke in the handling area.[2][3]

• Wash hands thoroughly after handling.[2][6]

3. Spill Management:

• In case of a minor spill, immediately clean it up using dry procedures to avoid generating dust.[3]

• Wear appropriate PPE, including a dust respirator, protective clothing, gloves, and safety glasses during cleanup.[3]

• Use a vacuum cleaner fitted with a HEPA filter for cleanup.[3]

• Collect the spilled material and any contaminated absorbent into a suitable, labeled, and closed container for disposal.[2][5][6]

• For major spills, evacuate the area and alert emergency responders.[2]

4. Disposal Plan:

• Dispose of waste material in accordance with local, state, and federal regulations.

• Place waste in suitable, closed, and clearly labeled containers for disposal.[5][6]

• Contaminated packaging should be triple-rinsed (if appropriate) and disposed of as hazardous waste.[5]

Emergency Procedures

In the event of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route	First-Aid Measures
Ingestion	If swallowed, rinse mouth with water.[6] Never give anything by mouth to an unconscious person.[6] Call a physician or Poison Control Center.[4]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[6]
Skin Contact	Wash off with soap and plenty of water. Consult a physician if irritation persists.[6]
Eye Contact	Immediately flush eyes with plenty of water as a precaution.[6]

Experimental Workflow: Chemical Spill Response

The following diagram outlines the procedural steps for responding to a chemical spill of Hydroxy Flunarizine.

Figure 1: Chemical Spill Response Workflow for Hydroxy Flunarizine.

References

• 1. worksafebc.com [worksafebc.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. szabo-scandic.com [szabo-scandic.com]
• 4. echemi.com [echemi.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]